2-Methyl-1-nitroso-1H-imidazole

Core Science & Biosynthesis

An In-depth Technical Guide on the Basic Properties of 2-Methyl-1-nitroso-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-nitroso-1H-imidazole is a molecule of significant interest within the pharmaceutical industry, primarily due to its classification as a potential nitrosamine (B1359907) impurity. Nitrosamines are a class of compounds that have garnered considerable regulatory scrutiny due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the currently available information on the basic properties of 2-Methyl-1-nitroso-1H-imidazole, with a focus on its chemical identity, physical characteristics, and its context as a potential impurity in active pharmaceutical ingredients (APIs). The synthesis of this compound appears to be non-trivial, with commercially available materials often being part of a "Synthesis Attempts and Failure Report," highlighting the challenges in its preparation. This document aims to consolidate the existing knowledge to aid researchers and professionals in the fields of drug development, quality control, and regulatory affairs.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-Methyl-1-nitroso-1H-imidazole have been primarily determined through computational methods and are available across various chemical databases. These properties are crucial for its identification and for predicting its behavior in different chemical environments.

General Properties

A summary of the general properties of 2-Methyl-1-nitroso-1H-imidazole is presented in Table 1. This data is essential for the basic identification and handling of the compound.

Table 1: General Properties of 2-Methyl-1-nitroso-1H-imidazole

Property	Value	Source(s)
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	[1][2]
Molecular Formula	C₄H₅N₃O	[3][4]
Molecular Weight	111.10 g/mol	[3]
Synonyms	Metronidazole impurity 23	[1]
CAS Number	Not available	[3]
SMILES	O=NN1C=CN=C1C	[3]
InChI	InChI=1S/C4H5N3O/c1-4-5-2-3-7(4)6-8/h2-3H,1H3	[2]

Computed Physicochemical Properties

Computed physicochemical properties provide valuable insights into the molecule's behavior, such as its solubility, permeability, and potential for environmental distribution. These properties are summarized in Table 2.

Table 2: Computed Physicochemical Properties of 2-Methyl-1-nitroso-1H-imidazole

Property	Value	Source(s)
XLogP3	0.2	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	1	[1]
Exact Mass	111.043261792 Da	[1]
Monoisotopic Mass	111.043261792 Da	[1]
Topological Polar Surface Area	47.3 Ų	[1]
Heavy Atom Count	8	[1]
Formal Charge	0	[1]
Complexity	95.3	[1]

Synthesis and Formation

The synthesis of 2-Methyl-1-nitroso-1H-imidazole is not well-documented in publicly available literature with a successful, reproducible protocol. In fact, several chemical suppliers offer a "Synthesis Attempts and Failure Report" for this compound.[5][6] This suggests that the direct nitrosation of 2-methyl-1H-imidazole may be challenging under standard conditions, potentially due to the electronic nature of the imidazole (B134444) ring or the stability of the resulting N-nitroso product.

The primary context for the formation of 2-Methyl-1-nitroso-1H-imidazole is as a potential nitrosamine impurity in pharmaceutical products, particularly those containing a 2-methylimidazole (B133640) moiety, such as the antibiotic metronidazole.[1][7] Nitrosamine impurities can form when a secondary or tertiary amine in the starting material, intermediates, or the final API reacts with a nitrosating agent.

Potential Formation Pathway

The logical relationship for the potential formation of 2-Methyl-1-nitroso-1H-imidazole involves the reaction of 2-methyl-1H-imidazole with a nitrosating agent. This process is of high concern in the pharmaceutical industry, and understanding this pathway is critical for risk assessment and control.

Caption: Potential formation pathway of 2-Methyl-1-nitroso-1H-imidazole.

Analytical Characterization and Methodologies

While detailed experimental protocols for the characterization of 2-Methyl-1-nitroso-1H-imidazole are not publicly available, the "Synthesis Attempts and Failure Report" mentions the use of several standard analytical techniques for its attempted identification and characterization.[5][6] These methods are fundamental for the detection and quantification of this potential impurity in pharmaceutical substances.

Mentioned Analytical Techniques

The following analytical techniques have been cited in the context of analyzing 2-Methyl-1-nitroso-1H-imidazole:

• High-Performance Liquid Chromatography (HPLC): A cornerstone technique for the separation, identification, and quantification of impurities in drug substances. A supplier reports a purity of 95.32% by HPLC for a reference standard.[3]

• Mass Spectrometry (MS) and Liquid Chromatography-Mass Spectrometry (LC-MS): These are highly sensitive and specific methods for the detection and structural elucidation of trace-level impurities like nitrosamines.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the definitive structural confirmation of organic molecules.

• Infrared (IR) Spectroscopy: IR spectroscopy can provide information about the functional groups present in a molecule.

Experimental Protocols: A Critical Gap

A significant limitation in the current body of knowledge is the absence of detailed, published experimental protocols for the analytical determination of 2-Methyl-1-nitroso-1H-imidazole. For researchers and drug development professionals, this necessitates the development and validation of in-house analytical methods. A general workflow for such a method development and validation process is outlined below.

References

• 1. 2-Methyl-1-nitroso-1H-imidazole | C4H5N3O | CID 149458603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. veeprho.com [veeprho.com]
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• 7. veeprho.com [veeprho.com]

An In-depth Technical Guide to 2-Methyl-1-nitroso-1H-imidazole

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of 2-Methyl-1-nitroso-1H-imidazole, with a particular focus on its synthesis, stability, and potential biological significance as a nitrosamine (B1359907) impurity. Given the limited direct research on this specific molecule, this guide incorporates data from closely related nitrosoimidazole and nitroimidazole compounds to provide a broader context for its potential reactivity and toxicological profile.

Introduction

2-Methyl-1-nitroso-1H-imidazole is an N-nitrosated derivative of 2-methyl-1H-imidazole. As a member of the N-nitroso compound family, it is of significant interest to the pharmaceutical industry, primarily due to the potential for such compounds to be mutagenic impurities. The imidazole (B134444) ring is a core structure in many natural products and pharmaceutical agents, making the study of its potential nitrosated derivatives crucial for drug safety and development.[1][2]

This document collates the available information regarding the synthesis, or lack thereof, of 2-Methyl-1-nitroso-1H-imidazole and discusses its potential biological activities by drawing comparisons with analogous compounds.

Synthesis and Formation

The formation of N-nitroso compounds typically occurs via the reaction of a secondary amine with a nitrosating agent (e.g., nitrous acid, derived from nitrites in acidic conditions). However, the synthesis of 2-Methyl-1-nitroso-1H-imidazole appears to be non-trivial.

Multiple attempts to synthesize this compound under forced nitrosation conditions (Nitrosating Agent Potential, NAP tests) have been reported to be unsuccessful.[3] These findings suggest that 2-Methyl-1-nitroso-1H-imidazole does not readily form under expected conditions, which significantly reduces concerns about its potential as a common impurity in related pharmaceutical products.[3] According to European Medicines Agency (EMA) guidelines, if repeated, rigorous synthesis attempts fail to produce a nitrosamine impurity, it is considered to pose an extremely low risk.[3]

General Experimental Protocol for Attempted Nitrosation

While specific successful synthesis protocols for 2-Methyl-1-nitroso-1H-imidazole are not available due to repeated failures, a general methodology for attempting such a synthesis can be derived from standard nitrosation procedures and reports on related compounds.[4]

Materials:

• 2-methyl-1H-imidazole

• Sodium nitrite (B80452) (NaNO₂)

• Acid (e.g., Hydrochloric Acid, HCl)

• Deionized water

• Organic solvent for extraction (e.g., Diethyl ether)

• Drying agent (e.g., Anhydrous Magnesium Sulfate, MgSO₄)

Procedure:

• Dissolution: Dissolve 2-methyl-1H-imidazole in deionized water within a round-bottom flask, which is cooled in an ice bath to maintain a temperature of 0-5 °C.

• Acidification: Slowly add the acid to the imidazole solution while ensuring the temperature remains low.

• Nitrosation: In a separate vessel, prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the acidic imidazole solution. The slow addition is crucial to control the reaction temperature and the in-situ generation of the nitrosonium ion (NO+).

• Reaction Monitoring: Stir the mixture for a defined period at low temperature, monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After the reaction period, neutralize the solution and extract the product with an organic solvent.

• Purification and Analysis: Dry the organic layer, evaporate the solvent, and attempt to purify the residue (e.g., via column chromatography). Analyze the resulting material using HPLC, Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR), and Infrared Spectroscopy (IR) to identify the presence of the target compound.[3][5]

The workflow for this general experimental protocol is visualized below.

General workflow for attempted nitrosation of 2-methyl-1H-imidazole.

Physicochemical and Toxicological Data

Direct experimental data for 2-Methyl-1-nitroso-1H-imidazole is scarce. However, data for related compounds provides a basis for estimating its properties and potential toxicological profile.

Quantitative Data Summary

The following table summarizes key data points for 2-Methyl-1-nitroso-1H-imidazole and a closely related, toxicologically relevant compound, 1-Methyl-2-nitrosoimidazole.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Findings	Reference
2-Methyl-1-nitroso-1H-imidazole	C₄H₅N₃O	111.10	Synthesis attempts under forced conditions failed, suggesting it does not readily form.	[3][6]
1-Methyl-2-nitrosoimidazole	C₄H₅N₃O	111.10	Highly toxic to Chinese hamster ovary (CHO) cells with significant cytotoxicity at 10-60 µM. Mutagenic in Salmonella typhimurium TA-100.	[7]
2-Methyl-5-nitro-1-nitroso-1H-imidazole	C₄H₄N₄O₃	156.10	Synthesis attempts under forced conditions (NAP tests) also failed.	[5]

Biological Activity and Mechanism of Action (by Analogy)

While no biological activity data exists for 2-Methyl-1-nitroso-1H-imidazole, the broader class of nitrosoimidazoles and nitroimidazoles are known for their biological effects, which are often linked to the reductive activation of the nitro or nitroso group.

Potential Cytotoxicity and Mutagenicity

The 2-electron reduction product of 1-methyl-2-nitroimidazole (B155463) is 1-methyl-2-nitrosoimidazole. This nitroso derivative has been shown to be significantly more toxic and mutagenic than its parent nitro compound.[7] It is highly cytotoxic to mammalian cells and mutagenic in bacterial assays.[7] This suggests that if 2-Methyl-1-nitroso-1H-imidazole were to form, it could potentially exhibit similar toxic properties.

The mutagenicity of nitroimidazoles is often attributed to the formation of reactive intermediates upon the reduction of the nitro group, which can then damage DNA.[8] The position of substituents on the imidazole ring is known to significantly influence the mutagenic potential.[9][10] For instance, some studies have shown that nitroimidazoles with a nitro group at the C-5 position and a methyl group at C-2 exhibit genotoxicity, whereas those with the nitro group at C-4 may not.[9][10]

Proposed Mechanism of Action

The mechanism of toxicity for related nitrosoimidazoles is believed to involve their role as reactive intermediates. For nitro-based drugs, the nitro group is reduced in hypoxic (low oxygen) environments, characteristic of certain tumors and anaerobic bacteria, to form a nitroso-radical anion, followed by further reduction to nitroso and hydroxylamine (B1172632) species. These reduced species are highly reactive and can induce cellular damage.

The proposed reductive activation pathway, by analogy with related 2-nitroimidazoles, is depicted below.

Proposed reductive activation pathway for nitroimidazoles leading to toxic species.

This pathway highlights that the nitroso-derivative (R-NO) is a key intermediate responsible for cytotoxicity.[7] The high reactivity of this species is what makes it a potent toxin but also difficult to isolate and synthesize.

Conclusion

The available literature indicates that 2-Methyl-1-nitroso-1H-imidazole is a compound of theoretical interest primarily due to its classification as a potential nitrosamine impurity. However, extensive synthesis attempts under rigorous, forced conditions have failed to produce it, suggesting a high degree of instability or a prohibitive energy barrier to its formation.[3] While this low risk of formation is positive from a pharmaceutical safety perspective, it leaves a gap in the direct experimental data regarding its properties.

By analogy with closely related compounds, particularly 1-methyl-2-nitrosoimidazole, it can be hypothesized that if 2-Methyl-1-nitroso-1H-imidazole were to be formed and stabilized, it would likely exhibit significant cytotoxicity and mutagenicity. Researchers and drug development professionals should be aware of the potential, albeit low, for the formation of such impurities and have analytical methods in place for their detection. The focus of future research could be on ultra-sensitive detection methods or computational studies to better understand the stability and reactivity of this elusive molecule.

References

• 1. pharmacyjournal.net [pharmacyjournal.net]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. benchchem.com [benchchem.com]
• 5. veeprho.com [veeprho.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Studies of genotoxicity and mutagenicity of nitroimidazoles: demystifying this critical relationship with the nitro group - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scienceopen.com [scienceopen.com]

The Enigmatic Mechanism of 2-Methyl-1-nitroso-1H-imidazole: A Postulated Framework for Drug Discovery

Disclaimer: Direct experimental evidence elucidating the specific mechanism of action for 2-Methyl-1-nitroso-1H-imidazole is not publicly available. Reports of failed synthesis attempts under standard nitrosation conditions suggest the compound may be highly reactive or unstable, limiting its isolation and characterization.[1][2] This guide, therefore, presents a scientifically grounded, hypothetical mechanism of action based on the well-established biological activities of two structurally related classes of compounds: nitroimidazoles and N-nitroso compounds. This document is intended to serve as a foundational resource for researchers and drug development professionals, providing a theoretical framework and practical experimental designs to investigate this and similar molecules.

Executive Summary

2-Methyl-1-nitroso-1H-imidazole is a small molecule of interest due to its hybrid structure, incorporating both a nitroso moiety and an imidazole (B134444) ring. While data on this specific molecule is scarce, its constituent functional groups suggest a potential dual mechanism of action with significant therapeutic implications, particularly in oncology and infectious diseases. This whitepaper postulates that 2-Methyl-1-nitroso-1H-imidazole likely functions as a prodrug, undergoing intracellular reductive activation to generate reactive nitrogen species (RNS) and alkylating agents. These reactive intermediates are hypothesized to induce cellular damage through DNA alkylation, protein modification, and disruption of cellular redox homeostasis, ultimately leading to apoptosis. This guide provides a comprehensive overview of this proposed mechanism, supported by data from analogous compounds, and details the experimental protocols required to validate these hypotheses.

Postulated Mechanism of Action

The proposed mechanism of action for 2-Methyl-1-nitroso-1H-imidazole is a multi-step process initiated by its entry into the target cell, followed by metabolic activation.

Reductive Activation: The "Bio-orthogonal" Trigger

Similar to nitroimidazole-based drugs, the nitroso group of 2-Methyl-1-nitroso-1H-imidazole is likely to undergo enzymatic reduction, particularly in the hypoxic environments characteristic of solid tumors and anaerobic bacteria.[][4][5][6] This bio-reductive activation is a key step, converting the relatively inert prodrug into a highly reactive species. Enzymes such as nitroreductases can catalyze this transformation.[][6]

The initial reduction is expected to form a nitroso radical anion, which can then be further reduced to generate nitric oxide (NO) and other reactive nitrogen species.

Caption: Proposed reductive activation pathway of 2-Methyl-1-nitroso-1H-imidazole.

Dual-Pronged Cellular Assault

Upon activation, the generated reactive species are postulated to exert cytotoxic effects through two primary pathways:

• DNA Damage: The release of nitric oxide and the formation of other alkylating intermediates can lead to DNA strand breaks, base modifications (such as guanine (B1146940) alkylation), and the formation of DNA adducts.[7][8][9] This genotoxic stress can overwhelm cellular DNA repair mechanisms, triggering cell cycle arrest and apoptosis. N-nitroso compounds are well-documented as potent alkylating agents that can covalently modify DNA.[8][9]

• Proteome and Lipidome Disruption: Reactive nitrogen species can interact with and modify a wide range of cellular macromolecules beyond DNA. Nitrosylation of cysteine residues in proteins can alter their function, disrupting critical signaling pathways. Furthermore, lipid peroxidation initiated by RNS can compromise membrane integrity, leading to cellular dysfunction and death.

Caption: Postulated dual pathways of cellular damage induced by activated 2-Methyl-1-nitroso-1H-imidazole.

Quantitative Data from Analogous Compounds

To provide a quantitative context for the potential efficacy of 2-Methyl-1-nitroso-1H-imidazole, the following table summarizes key activity parameters for representative nitroimidazole and N-nitroso compounds.

Compound Class	Representative Compound	Target Organism/Cell Line	Activity Metric	Value	Reference
Nitroimidazoles	Metronidazole	Trichomonas vaginalis	MIC	2.5 µg/mL	[10]
Tinidazole	Anaerobic Bacteria	MIC	0.28 µg/mL (geometric mean)	[11]
Indolin-2-one Nitroimidazole	Staphylococcus aureus	IC50 (Topoisomerase IV)	28 µM	[12]
N-Nitroso Compounds	N-nitrosated amadori compounds	Murine Lymphocytic Leukemia P388	Lethal Dose 50 (intraperitoneally)	1777 mg/kg (for 5b)	[13]
S-nitroso-N-acetylpenicillamine (SNAP)	HeLa (Cervical Cancer)	-	Radiosensitization	[14]

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential to investigate and validate the postulated mechanism of action of 2-Methyl-1-nitroso-1H-imidazole.

In Vitro Cytotoxicity Assay

Objective: To determine the cytotoxic potential of the compound against various cell lines.

Protocol:

• Cell Culture: Culture selected cancer cell lines (e.g., HeLa, A549) and a non-cancerous control cell line (e.g., HEK293) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 2-Methyl-1-nitroso-1H-imidazole in DMSO. Perform serial dilutions to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Add the compound dilutions to the cells and incubate for 48-72 hours.

• Viability Assessment (MTT Assay):

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for determining in vitro cytotoxicity.

Comet Assay for DNA Damage

Objective: To assess the extent of DNA strand breaks induced by the compound.

Protocol:

• Cell Treatment: Treat cells with 2-Methyl-1-nitroso-1H-imidazole at its IC50 concentration for various time points (e.g., 6, 12, 24 hours).

• Cell Harvesting and Embedding:

  • Harvest the cells and resuspend them in ice-cold PBS.

  • Mix the cell suspension with low-melting-point agarose (B213101) and layer it onto a pre-coated microscope slide.

  • Allow the agarose to solidify at 4°C.

• Lysis: Immerse the slides in a cold lysis solution (containing Triton X-100 and NaCl) for at least 1 hour at 4°C.

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in an electrophoresis tank filled with alkaline buffer (pH > 13) for 20 minutes to allow for DNA unwinding.

  • Perform electrophoresis at 25 V for 20-30 minutes.

• Neutralization and Staining:

  • Neutralize the slides with a neutralization buffer.

  • Stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide).

• Visualization and Analysis:

  • Visualize the comets using a fluorescence microscope.

  • Quantify the extent of DNA damage by measuring the tail length, tail moment, and percentage of DNA in the tail using specialized software.

Western Blot for Apoptosis Markers

Objective: To investigate the induction of apoptosis by analyzing the expression of key apoptotic proteins.

Protocol:

• Protein Extraction: Treat cells with the compound as described above, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein on a polyacrylamide gel by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against cleaved caspase-3, PARP, and Bcl-2 overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion and Future Directions

While the direct mechanism of action of 2-Methyl-1-nitroso-1H-imidazole remains to be elucidated, the theoretical framework presented in this guide provides a solid foundation for future research. Based on the known activities of nitroimidazoles and N-nitroso compounds, it is plausible that this molecule acts as a bioreductively activated prodrug that induces cytotoxicity through DNA damage and proteomic disruption.

Future research should prioritize the successful synthesis and purification of 2-Methyl-1-nitroso-1H-imidazole to enable rigorous experimental validation of the hypotheses outlined herein. Key areas of investigation should include its reductive activation potential in hypoxic versus normoxic conditions, its specific DNA adduct formation profile, and its broader impact on cellular signaling pathways through proteomic and metabolomic analyses. Such studies will be crucial in determining the therapeutic potential of this and other novel nitrosoimidazole compounds in the fields of oncology and infectious disease.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 4. lecturio.com [lecturio.com]
• 5. elearning.unimib.it [elearning.unimib.it]
• 6. mdpi.com [mdpi.com]
• 7. Base specific interaction of reductively activated nitroimidazoles with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological interactions of N-nitroso compounds: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nitroimidazole antibiotics - WikiLectures [wikilectures.eu]
• 11. Nitroimidazole drugs vary in their mode of action in the human parasite Giardia lamblia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Indolin-2-one Nitroimidazole Antibiotics Exhibit an Unexpected Dual Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In the search for new anticancer drugs. XXV: Role of N-nitrosated amadori compounds derived from glucose-amino acid conjugates in cancer promotion or inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nitric oxide for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Activity of 2-Methyl-1-nitroso-1H-imidazole

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide addresses the biological activity of 2-Methyl-1-nitroso-1H-imidazole. However, extensive research reveals a significant lack of data on its biological effects due to its apparent non-formation under standard nitrosation conditions. Therefore, this document focuses on the synthesis attempts, the implications of these failures for risk assessment, and the broader context of nitrosamine (B1359907) impurities in pharmaceuticals.

Introduction

2-Methyl-1-nitroso-1H-imidazole is an N-nitroso derivative of 2-methyl-1H-imidazole.[1][2] As a nitrosamine, it falls under a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic effects. Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have stringent guidelines on the control of nitrosamine impurities in drug products. The interest in 2-Methyl-1-nitroso-1H-imidazole primarily stems from its potential to form as an impurity in pharmaceutical products containing 2-methyl-1H-imidazole or related structures, particularly in the presence of nitrosating agents.

However, a key finding from multiple synthesis attempts is that 2-Methyl-1-nitroso-1H-imidazole does not readily form under forced conditions.[3] This has significant implications for its biological relevance and risk profile.

Synthesis and Formation Potential

Multiple attempts to synthesize 2-Methyl-1-nitroso-1H-imidazole have been reported to be unsuccessful.[3] These studies, often conducted as part of Nitrosamine Impurity Risk Assessments (NAP tests), involve rigorous and forced nitrosation conditions.

Experimental Protocol: Nitrosation Assay (NAP Test)

The general methodology for a Nitrosation Assay Protocol (NAP test) to evaluate the formation of a nitrosamine like 2-Methyl-1-nitroso-1H-imidazole is as follows:

• Reactant Preparation: A solution of the amine precursor (2-methyl-1H-imidazole) is prepared in a suitable solvent.

• Nitrosating Agent: A nitrosating agent, typically sodium nitrite, is added to the solution.

• Forced Conditions: The reaction is subjected to forced conditions to promote nitrosation. This may include:

  • Low pH (acidic conditions)

  • Elevated temperatures

  • Extended reaction times

  • Use of a significant excess of the nitrosating agent.

• Sample Analysis: Aliquots of the reaction mixture are taken at various time points and quenched to stop the reaction.

• Analytical Detection: The samples are analyzed using highly sensitive analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) to detect and quantify the potential formation of the nitrosamine.[3] Other techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy may also be employed for characterization.[3]

• Data Interpretation: The analytical data is reviewed to determine if the target nitrosamine was formed and, if so, at what concentration.

In the case of 2-Methyl-1-nitroso-1H-imidazole, reports indicate that even under these rigorous conditions, its formation was not detected.[3]

Logical Workflow for Nitrosamine Risk Assessment

The decision-making process for assessing the risk of a potential nitrosamine impurity like 2-Methyl-1-nitroso-1H-imidazole can be visualized as follows:

Workflow for assessing the risk of nitrosamine formation.

Biological Activity and Toxicological Profile

Due to the consistent failure to synthesize and detect 2-Methyl-1-nitroso-1H-imidazole, there is a lack of direct studies on its biological activity, including its potential cytotoxicity, genotoxicity, or carcinogenicity. In such cases, regulatory guidance, such as that from the EMA, suggests that if repeated, rigorous synthesis attempts fail to produce the nitrosamine impurity, it is likely that the impurity either does not exist or poses an extremely low risk.[3][4]

In Silico (Computational) Assessment:

In the absence of experimental data, computational toxicology models are often used to predict the potential toxicity of nitrosamines. These models, such as quantitative structure-activity relationship (QSAR) models, can estimate the carcinogenic potency based on the chemical structure. For a hypothetical 2-Methyl-1-nitroso-1H-imidazole molecule, a QSAR assessment would likely classify it as a potential mutagen and carcinogen, consistent with the broader class of N-nitroso compounds. However, this predicted risk is contingent on the compound's ability to form and be present in a product, which appears not to be the case.

Comparison with Biologically Active Imidazole (B134444) Derivatives:

While 2-Methyl-1-nitroso-1H-imidazole itself lacks documented biological activity, other imidazole derivatives have been extensively studied and exhibit a wide range of biological effects:

• Antimicrobial Properties: Some nitrosoimidazoles have been suggested to have antimicrobial activity.[5] Additionally, many nitroimidazole compounds, such as metronidazole, are well-known antibacterial and antiprotozoal agents.[6][7]

• Cytotoxicity and Anticancer Activity: Certain imidazole derivatives have shown cytotoxic properties and are investigated for their potential as anticancer agents.[5][8] For instance, some 2-nitroimidazoles have been evaluated as hypoxic cell radiosensitizers and cytotoxins in cancer therapy.[9]

• Enzyme Inhibition: Imidazole-based compounds have been designed as inhibitors for various enzymes, including sirtuins and tyrosinase.[8][10]

It is crucial to reiterate that these activities are characteristic of other imidazole derivatives and cannot be directly extrapolated to 2-Methyl-1-nitroso-1H-imidazole, especially given its non-formation.

Quantitative Data Summary

As there are no available studies detailing the biological activity of 2-Methyl-1-nitroso-1H-imidazole, no quantitative data such as IC50, EC50, or other potency metrics can be provided. The table below is included to illustrate the type of data that would be presented if available.

Table 1: Hypothetical Quantitative Biological Data for 2-Methyl-1-nitroso-1H-imidazole

Assay Type	Target	Metric	Value	Reference
Cytotoxicity	A549 Human Lung Carcinoma Cells	IC50	Not Available	N/A
Ames Test	Salmonella typhimurium	Mutagenicity	Not Available	N/A

| In vivo Carcinogenicity | Rodent Model | TD50 | Not Available | N/A |

Signaling Pathways

No signaling pathways have been elucidated for 2-Methyl-1-nitroso-1H-imidazole due to the lack of biological studies. For many genotoxic nitrosamines, the general mechanism of action involves metabolic activation by cytochrome P450 enzymes to form unstable intermediates that can alkylate DNA, leading to mutations and potentially cancer.

Hypothesized Metabolic Activation Pathway

The diagram below illustrates a generalized pathway for the metabolic activation of a nitrosamine, which could be hypothesized for 2-Methyl-1-nitroso-1H-imidazole if it were to form and be metabolized.

Generalized metabolic activation pathway for nitrosamines.

Conclusion

References

• 1. veeprho.com [veeprho.com]
• 2. clearsynth.com [clearsynth.com]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. Buy 1-nitroso-1h-imidazole | 1233340-45-8 [smolecule.com]
• 6. Synthesis and biological activity of two metabolites of 1-methyl-5-(1-methylethyl)-2-nitro-1 H-imidazole, an antiprotozoal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. repository.brieflands.com [repository.brieflands.com]
• 8. In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DNA-targeted 2-nitroimidazoles: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Potential Toxicological Profile of 2-Methyl-1-nitroso-1H-imidazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the available toxicological information for 2-Methyl-1-nitroso-1H-imidazole and related nitroso-imidazole compounds. Direct toxicological studies on 2-Methyl-1-nitroso-1H-imidazole are not publicly available. The information presented herein is based on data from closely related analogues and general knowledge of the toxicological class. All data should be interpreted with caution and is intended for research and informational purposes only.

Executive Summary

2-Methyl-1-nitroso-1H-imidazole is a nitroso-imidazole compound that has been identified as a potential impurity in pharmaceutical products. As a member of the nitrosamine (B1359907) class of compounds, there are concerns regarding its potential for genotoxicity and carcinogenicity. This technical guide provides a comprehensive overview of the potential toxicological profile of 2-Methyl-1-nitroso-1H-imidazole, drawing upon available data for structurally similar compounds and the broader class of nitroso-imidazoles. The guide includes a summary of potential toxicological effects, detailed experimental protocols from relevant studies on analogous compounds, and a proposed mechanism of action.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	2-Methyl-1-nitroso-1H-imidazole	[1]
Synonyms	Metronidazole Nitroso Impurity 5	[2]
CAS Number	Not Available	[1]
Molecular Formula	C₄H₅N₃O	[2]
Molecular Weight	111.1 g/mol	[2]
Appearance	Not Available	[1]
Storage Conditions	2-8°C Refrigerator	[1]

Potential Toxicological Profile

While specific toxicological studies on 2-Methyl-1-nitroso-1H-imidazole are lacking, the profile of the closely related compound, 1-methyl-2-nitrosoimidazole (B56497), provides significant insight into its potential hazards. Nitroso compounds, in general, are known to be mutagenic.[3]

Cytotoxicity

Studies on the analogue 1-methyl-2-nitrosoimidazole have demonstrated significant cytotoxicity in mammalian cells.

Table 1: Cytotoxicity of 1-methyl-2-nitrosoimidazole in Chinese Hamster Ovary (CHO) Cells

Concentration (µM)	Effect	Reference
10-60	Significant cytotoxicity	[2]

Mutagenicity

The mutagenic potential of nitroso-imidazoles has been demonstrated in bacterial reverse mutation assays.

Table 2: Mutagenicity of 1-methyl-2-nitrosoimidazole

Test System	Result	Reference
Salmonella typhimurium TA-100	Mutagenic	[2]

Proposed Mechanism of Genotoxicity

The genotoxicity of nitroso-imidazoles is believed to differ from that of typical nitrosamines. The proposed mechanism involves the metabolic reduction of the nitroso group to an aromatic hydroxylamine. This intermediate can then form a reactive nitrenium ion, which is capable of interacting with DNA and inducing mutations.

Caption: Proposed metabolic activation and genotoxicity pathway for 2-Methyl-1-nitroso-1H-imidazole.

Experimental Protocols (Based on Analogous Compounds)

The following are detailed experimental methodologies for key experiments cited in the toxicological assessment of the analogous compound, 1-methyl-2-nitrosoimidazole.

Cytotoxicity Assay in Chinese Hamster Ovary (CHO) Cells

Objective: To determine the cytotoxic potential of the test compound on mammalian cells.

Methodology:

• Cell Culture: Chinese hamster ovary (CHO) cells are maintained in appropriate cell culture medium supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are seeded in multi-well plates and allowed to attach overnight. The following day, the medium is replaced with fresh medium containing various concentrations of the test compound (e.g., 10-60 µM for 1-methyl-2-nitrosoimidazole). A vehicle control is also included.

• Incubation: The cells are incubated with the test compound for a specified period.

• Viability Assessment: Cell viability is assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by cell counting using trypan blue exclusion.

• Data Analysis: The percentage of viable cells in the treated groups is calculated relative to the vehicle control.

Caption: Experimental workflow for a CHO cell cytotoxicity assay.

Bacterial Reverse Mutation Assay (Ames Test)

Objective: To assess the mutagenic potential of the test compound by its ability to induce reverse mutations in a bacterial model.

Methodology:

• Bacterial Strain: Salmonella typhimurium strain TA-100, which is sensitive to base-pair substitution mutagens, is used.

• Metabolic Activation: The assay is typically performed with and without an exogenous metabolic activation system (e.g., S9 fraction from rat liver) to detect mutagens that require metabolic activation.

• Plate Incorporation Method:

  • A mixture containing the bacterial culture, the test compound at various concentrations, and (if applicable) the S9 mix is prepared.

  • This mixture is added to molten top agar (B569324) and poured onto minimal glucose agar plates.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+ revertants) on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

References

• 1. kmpharma.in [kmpharma.in]
• 2. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy 1-nitroso-1h-imidazole | 1233340-45-8 [smolecule.com]

2-Methyl-1-nitroso-1H-imidazole: A Technical Guide to a Potential Nitrosamine Impurity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Methyl-1-nitroso-1H-imidazole as a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI). This document consolidates current scientific and regulatory information to support risk assessment, analytical testing, and mitigation strategies for this compound.

Introduction

Nitrosamine impurities in pharmaceutical products have been a significant focus for regulatory agencies and the pharmaceutical industry since their discovery in certain classes of medications. These compounds are of concern due to their potential carcinogenic properties. 2-Methyl-1-nitroso-1H-imidazole is a potential NDSRI that could theoretically form from the nitrosation of 2-methyl-1H-imidazole, a known impurity or degradation product of certain active pharmaceutical ingredients (APIs), such as metronidazole (B1676534). This guide will delve into the formation, analysis, and toxicological assessment of this specific nitrosamine.

Physicochemical Properties

A clear understanding of the physicochemical properties of 2-Methyl-1-nitroso-1H-imidazole is fundamental for its analysis and characterization.

Property	Value	Source
Molecular Formula	C₄H₅N₃O	[1]
Molecular Weight	111.10 g/mol	[1]
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	[1]
CAS Number	Not Available	[1]

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in drug products. The primary goal is to ensure patient safety by limiting lifetime exposure to these potentially carcinogenic substances.

The FDA has set recommended acceptable intake (AI) limits for numerous nitrosamine impurities, with a default limit of 26.5 ng/day for nitrosamines with unknown carcinogenic potential.[2] For multiple nitrosamine impurities in a single drug product, the total intake should not exceed the AI limit of the most potent impurity.[2]

The FDA's Carcinogenic Potency Categorization Approach (CPCA) provides a framework for assigning AI limits to NDSRIs based on their structural features.[3] However, for some NDSRIs, a surrogate approach, utilizing toxicological data from structurally similar and well-characterized nitrosamines, may be necessary to establish an AI limit.[3]

Formation and Synthesis

The formation of 2-Methyl-1-nitroso-1H-imidazole would typically involve the reaction of a secondary amine (the imidazole (B134444) nitrogen of 2-methyl-1H-imidazole) with a nitrosating agent. Common nitrosating agents include nitrous acid (formed from nitrites in acidic conditions).

dot

Caption: Potential formation pathway of 2-Methyl-1-nitroso-1H-imidazole.

Interestingly, reports from forced nitrosation studies (Nitrosamine Assessment Program tests) for both 2-Methyl-1-nitroso-1H-imidazole and the related 2-Methyl-5-nitro-1-nitroso-1H-imidazole suggest that these compounds do not form readily under expected conditions.[1][2] This indicates a potentially low risk of formation for this specific NDSRI.

Experimental Protocol: Forced Nitrosation Study (Illustrative)

This protocol is a representative example for assessing the potential for formation of 2-Methyl-1-nitroso-1H-imidazole from 2-methyl-1H-imidazole under forced conditions.

• Materials:

  • 2-methyl-1H-imidazole

  • Sodium nitrite (B80452) (NaNO₂)

  • Hydrochloric acid (HCl)

  • Deionized water

  • Organic solvent for extraction (e.g., dichloromethane)

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve a known amount of 2-methyl-1H-imidazole in deionized water.

  • Acidify the solution with HCl to a pH of approximately 3.

  • Add a molar excess of sodium nitrite to the solution.

  • Stir the reaction mixture at room temperature for a defined period (e.g., 24 hours), protecting it from light.

  • Quench the reaction by adjusting the pH to neutral or slightly basic.

  • Extract the aqueous solution with an organic solvent.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Concentrate the organic extract under reduced pressure.

  • Analyze the resulting residue by a validated analytical method (e.g., LC-MS/MS) for the presence of 2-Methyl-1-nitroso-1H-imidazole.

Analytical Methodologies

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the most common technique employed.

A study on the determination of N-nitrosamines in metronidazole benzoate (B1203000) using HPLC with atmospheric-pressure chemical ionization tandem mass spectrometry reported limits of detection (LOD) in the range of 0.22-0.80 ng/mL and limits of quantification (LOQ) in the range of 0.33-1.20 ng/mL.[4] These values demonstrate the sensitivity required for nitrosamine analysis.

dot

Caption: General workflow for the analysis of nitrosamine impurities.

Experimental Protocol: LC-MS/MS Analysis (Illustrative)

This protocol provides a general framework for the analysis of 2-Methyl-1-nitroso-1H-imidazole. Method development and validation are essential.

• Instrumentation:

  • HPLC system with a suitable column (e.g., C18)

  • Tandem mass spectrometer with an appropriate ionization source (e.g., ESI or APCI)

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to achieve separation from other components.

  • Flow Rate: 0.2-0.5 mL/min

  • Column Temperature: 30-40 °C

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive ion electrospray

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 2-Methyl-1-nitroso-1H-imidazole.

  • Optimize parameters such as collision energy and declustering potential.

• Method Validation:

  • Validate the method according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, limit of detection, and limit of quantification.[5]

Risk Assessment

A thorough risk assessment is crucial to identify and mitigate the potential for nitrosamine impurities in pharmaceutical products. This is a multi-step process that evaluates the API, excipients, and the manufacturing process.

dot

Caption: Four-step process for nitrosamine risk assessment.

For 2-Methyl-1-nitroso-1H-imidazole, the risk assessment should focus on:

• The presence of 2-methyl-1H-imidazole as a starting material, intermediate, or impurity.

• The use of nitrosating agents or materials that could contain them (e.g., nitrites in excipients or water).

• The processing conditions (e.g., pH, temperature) that might favor nitrosation.

Toxicology

2-methylimidazole has been shown to cause thyroid gland and liver cancer in rats and mice in long-term feed studies.[6] While this does not directly indicate the carcinogenicity of the nitrosated form, it highlights the toxicological profile of the parent structure.

The general mechanism of carcinogenicity for nitrosamines involves metabolic activation, leading to the formation of alkylating agents that can modify DNA, resulting in mutations and potentially cancer.

dot

Caption: General mechanism of nitrosamine-induced carcinogenicity.

Conclusion

2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity of concern in drug products where 2-methyl-1H-imidazole may be present. While forced degradation studies suggest a low propensity for its formation, a thorough risk assessment is essential for any product at risk. Sensitive analytical methods are required for its detection and quantification at the levels mandated by regulatory agencies. In the absence of specific toxicological data, a conservative approach to risk management, assuming potential carcinogenicity based on its chemical class, is warranted. This guide provides a foundational understanding for researchers and drug development professionals to navigate the challenges associated with this potential impurity.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. NDSRI in metronidazole - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Method for trace determination of N-nitrosamines impurities in metronidazole benzoate using high-performance liquid chromatography coupled with atmospheric-pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. demarcheiso17025.com [demarcheiso17025.com]

An In-depth Technical Guide on 2-Methyl-1-nitroso-1H-imidazole: Synthesis, Analysis, and Regulatory Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-nitroso-1H-imidazole is a molecule of significant interest within the pharmaceutical industry, primarily due to its classification as a potential N-nitroso impurity. N-nitrosamines are a class of compounds that are considered probable human carcinogens, leading to stringent regulatory scrutiny. This technical guide provides a comprehensive overview of 2-Methyl-1-nitroso-1H-imidazole, focusing on its chemical properties, the challenges in its synthesis, and its regulatory implications. Contrary to the premise of a compound with well-defined biological interactions, the available scientific literature indicates that 2-Methyl-1-nitroso-1H-imidazole is not readily formed under standard nitrosation conditions. This guide will delve into the experimental evidence supporting this, including detailed methodologies for forced nitrosation studies and the analytical techniques employed for its detection.

Chemical and Physical Properties

2-Methyl-1-nitroso-1H-imidazole is the N-nitroso derivative of 2-methylimidazole (B133640). Its fundamental properties are summarized in the table below.

Property	Value
IUPAC Name	2-methyl-1-nitroso-1H-imidazole
Molecular Formula	C₄H₅N₃O
Molecular Weight	111.10 g/mol
Canonical SMILES	CC1=NC=CN1N=O
InChI Key	YZBKRRGFSUJHLD-UHFFFAOYSA-N
Appearance	Not widely reported, available as a reference standard
CAS Number	Not available

Regulatory Context and Significance as a Potential Nitrosamine (B1359907) Impurity

The European Medicines Agency (EMA) and other global regulatory bodies have issued strict guidelines regarding the presence of nitrosamine impurities in pharmaceutical products. These guidelines mandate that marketing authorization holders conduct risk assessments to evaluate the potential for nitrosamine formation in their products.

The concern arises from the possibility of secondary or tertiary amines reacting with nitrosating agents (such as nitrous acid, which can be formed from nitrites present as excipients or contaminants) to form N-nitrosamines. 2-Methylimidazole, a potential starting material or intermediate in the synthesis of some active pharmaceutical ingredients, contains a secondary amine within its imidazole (B134444) ring, making it a theoretical precursor to 2-Methyl-1-nitroso-1H-imidazole.

The regulatory workflow for addressing the risk of nitrosamine impurities is a stepwise process.

Caption: Regulatory workflow for nitrosamine impurity risk assessment.

Synthesis Attempts and Non-Formation Under Forced Conditions

Despite the theoretical potential for its formation, multiple studies have shown that 2-Methyl-1-nitroso-1H-imidazole is not readily synthesized under forced nitrosation conditions. These studies are crucial for the risk assessment of active pharmaceutical ingredients that may contain 2-methylimidazole as an impurity or structural motif.

Experimental Protocol for Forced Nitrosation Studies (NAP Test)

The following protocol outlines a typical approach for a "Nitrosating Agent Potential (NAP) test" or forced nitrosation study.

Objective: To determine if 2-methylimidazole can be converted to 2-Methyl-1-nitroso-1H-imidazole under conditions that are significantly more aggressive than those encountered during pharmaceutical manufacturing or storage.

Materials:

• 2-methylimidazole

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Organic solvent (e.g., dichloromethane, acetonitrile)

• Deionized water

• Reference standard of 2-Methyl-1-nitroso-1H-imidazole (for analytical method development and confirmation)

Procedure:

• Reaction Setup: A solution of 2-methylimidazole is prepared in an appropriate solvent system (e.g., aqueous/organic biphasic system).

• Acidification: The solution is acidified to a pH that is optimal for nitrosation (typically pH 3-4).

• Introduction of Nitrosating Agent: A significant molar excess of sodium nitrite is added to the reaction mixture.

• Forced Conditions: The reaction is subjected to elevated temperatures (e.g., 40-70°C) and stirred for an extended period (e.g., 24-48 hours).

• Quenching and Extraction: The reaction is quenched (e.g., by adding a scavenger for nitrous acid like ammonium (B1175870) sulfamate) and the organic phase is extracted.

• Analysis: The resulting solution is analyzed by a validated, sensitive analytical method, typically High-Performance Liquid Chromatography with Mass Spectrometric detection (HPLC-MS).

Reports on such studies have consistently failed to detect the formation of 2-Methyl-1-nitroso-1H-imidazole, even under these rigorous conditions.[1] This suggests that the imidazole ring of 2-methylimidazole is not readily susceptible to N-nitrosation.

References

• 1. veeprho.com [veeprho.com]

In Silico Prediction of 2-Methyl-1-nitroso-1H-imidazole Properties: A Technical Guide

This technical guide provides a comprehensive overview of the in silico predicted properties of 2-Methyl-1-nitroso-1H-imidazole. Designed for researchers, scientists, and drug development professionals, this document details the physicochemical characteristics and outlines the methodologies for predicting the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of this compound. All quantitative data is presented in structured tables for clarity and comparative analysis.

Physicochemical Properties

The fundamental physicochemical properties of 2-Methyl-1-nitroso-1H-imidazole have been predicted using computational models. These parameters are crucial for understanding the compound's behavior in biological systems and for developing analytical methods. A summary of these properties is provided in the table below.

Property	Value	Source
Molecular Formula	C₄H₅N₃O	PubChem[1], Clearsynth[2]
Molecular Weight	111.10 g/mol	PubChem[1], Veeprho[3], Clearsynth[2]
IUPAC Name	2-methyl-1-nitrosoimidazole	PubChem[1]
SMILES	CC1=NC=CN1N=O	PubChem[1]
InChI	InChI=1S/C4H5N3O/c1-4-5-2-3-7(4)6-8/h2-3H,1H3	PubChem[1], Veeprho[4]
InChIKey	YZBKRRGFSUJHLD-UHFFFAOYSA-N	PubChem[1]
XLogP3	0.2	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	111.043261792 Da	PubChem[1]
Monoisotopic Mass	111.043261792 Da	PubChem[1]
Topological Polar Surface Area	47.3 Ų	PubChem[1]
Heavy Atom Count	9	PubChem[1]
Purity (by HPLC)	95.32%	Clearsynth[2]

In Silico ADMET Prediction Workflow

The prediction of a compound's ADMET properties is a critical step in drug discovery and development, helping to identify potential liabilities early in the process. In silico toxicology leverages computational models to predict the adverse effects of chemicals.[5][6] These methods are increasingly used for regulatory purposes and offer a higher throughput, cost-effective, and time-efficient alternative to traditional animal testing.[7] The following diagram illustrates a general workflow for the in silico prediction of ADMET properties for a compound like 2-Methyl-1-nitroso-1H-imidazole.

References

• 1. 2-Methyl-1-nitroso-1H-imidazole | C4H5N3O | CID 149458603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. clearsynth.com [clearsynth.com]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. In silico toxicology: computational methods for the prediction of chemical toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In silico toxicology protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Silico Toxicology – Non-Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Role of 2-Methyl-1-nitroso-1H-imidazole in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-nitroso-1H-imidazole is a molecule of significant theoretical interest in medicinal chemistry, primarily due to its structural relationship to the widely used 5-nitroimidazole class of therapeutics and its potential classification as a nitrosamine (B1359907) impurity. However, extensive research and synthesis attempts have revealed that this compound is not readily formed under standard nitrosating conditions, suggesting it may be highly unstable or its formation is kinetically and thermodynamically unfavorable. This guide provides a comprehensive overview of the current understanding of 2-Methyl-1-nitroso-1H-imidazole, contextualizing its potential role through the established medicinal chemistry of related nitroso- and nitroimidazole compounds. It details the hypothesized mechanism of action of nitroimidazole drugs, where nitroso intermediates are crucial, and presents relevant quantitative biological data and experimental protocols for analogous compounds.

Introduction: The Context of 2-Methyl-1-nitroso-1H-imidazole

2-Methyl-1-nitroso-1H-imidazole has primarily been investigated as a potential N-nitroso impurity of metronidazole (B1676534), a flagship 5-nitroimidazole antibiotic. Regulatory bodies, such as the European Medicines Agency (EMA), have stringent guidelines concerning the presence of nitrosamines in pharmaceutical products due to their potential carcinogenicity. However, multiple attempts to synthesize 2-Methyl-1-nitroso-1H-imidazole under forced conditions (Nitrosamine Assessment Procedure - NAP tests) have failed to yield the compound.[1] This suggests that 2-Methyl-1-nitroso-1H-imidazole either does not form or exists at an extremely low risk of being present as an impurity in related drug substances.[1]

Despite its elusive nature, the core structure of 2-Methyl-1-nitroso-1H-imidazole remains a subject of interest. It is hypothesized that nitroso-imidazole derivatives are key reactive intermediates in the mechanism of action of nitroimidazole drugs.[2][3] These drugs require reductive activation within target anaerobic organisms to exert their cytotoxic effects.

The Hypothesized Role of Nitroso Intermediates in the Mechanism of Action of Nitroimidazole Drugs

The therapeutic efficacy of 5-nitroimidazole drugs, such as metronidazole and tinidazole, against anaerobic bacteria and protozoa is dependent on the reductive activation of their nitro group. This process occurs in the low redox potential environment of these organisms. The widely accepted mechanism involves the following steps:

• Entry into the cell: The nitroimidazole prodrug diffuses into the target organism.

• Reductive Activation: The nitro group undergoes a one-electron reduction, catalyzed by microbial enzymes like pyruvate-ferredoxin oxidoreductase, to form a highly reactive nitro radical anion.

• Formation of Cytotoxic Intermediates: This radical anion can be further reduced to form other reactive species, including the corresponding nitroso derivative.[3]

• Cellular Damage: These reactive intermediates, particularly the nitroso species, are believed to be the ultimate cytotoxic agents. They can covalently bind to and damage critical macromolecules, including DNA, leading to strand breaks and cell death.[3][4]

This reductive activation pathway is crucial for the selective toxicity of nitroimidazoles towards anaerobic organisms, as the high oxygen levels in aerobic host tissues can re-oxidize the nitro radical anion back to the inactive parent drug, thus preventing the formation of the cytotoxic intermediates.

Reductive activation pathway of nitroimidazole drugs.

Quantitative Biological Data of Related Nitroimidazole Derivatives

While specific biological activity data for 2-Methyl-1-nitroso-1H-imidazole is unavailable, the following tables summarize the activity of various other nitroimidazole derivatives against different pathogens. This data provides a comparative context for the potential potency of this class of compounds.

Table 1: Antibacterial Activity of Nitroimidazole Derivatives

Compound	Organism	MIC (µg/mL)	Reference
Metronidazole	Bacteroides fragilis group	≤ 8	[5]
Metronidazole	Methicillin-Resistant Staphylococcus aureus (MRSA)	> 256	[6]
Tinidazole	Anaerobic Bacteria (various strains)	0.28 (geometric mean)	[7]
Secnidazole Analog 11	Escherichia coli	1.56 - 3.13	[8]
Secnidazole Analog 11	Pseudomonas aeruginosa	1.56 - 3.13	[8]
Secnidazole Analog 11	Bacillus subtilis	1.56 - 3.13	[8]
Secnidazole Analog 11	Staphylococcus aureus	1.56 - 3.13	[8]
Secnidazole Analog 12	Escherichia coli	1.56 - 6.25	[8]
Secnidazole Analog 12	Pseudomonas aeruginosa	1.56 - 6.25	[8]
Secnidazole Analog 12	Bacillus subtilis	1.56 - 6.25	[8]
Secnidazole Analog 12	Staphylococcus aureus	1.56 - 6.25	[8]

MIC: Minimum Inhibitory Concentration

Table 2: Antiprotozoal Activity of Nitroimidazole Derivatives

Compound	Organism	IC₅₀ (µM)	Incubation Time (h)	Reference
Metronidazole	Trichomonas vaginalis	2.5	48	[9]
5-Nitroimidazole Piperazine Derivative 4a	Trichomonas vaginalis	0.8	48	[9]
5-Nitroimidazole Piperazine Derivative 4b	Trichomonas vaginalis	1.2	48	[9]
5-Nitroimidazole Piperazine Derivative 4c	Trichomonas vaginalis	1.5	48	[9]
5-Nitrothiazole Piperazine Derivative 7a	Trichomonas vaginalis	0.5	48	[9]
5-Nitrothiazole Piperazine Derivative 7b	Trichomonas vaginalis	0.9	48	[9]

IC₅₀: Half-maximal Inhibitory Concentration

Experimental Protocols

Detailed experimental protocols are essential for the synthesis and evaluation of novel compounds. Below are representative methodologies for the synthesis of a nitrosoimidazole and for assessing antibacterial activity.

Representative Synthesis of a Nitrosoimidazole: 5-nitroso-1H-imidazole

This protocol is adapted from a proposed synthesis of 5-nitroso-1H-imidazole and serves as a general guideline for the nitrosation of an imidazole (B134444) ring.[2]

Materials:

• 1H-Imidazole

• Sodium Nitrite (B80452) (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica (B1680970) Gel for column chromatography

• Hexane

• Ethyl Acetate (B1210297)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C), dissolve 1H-imidazole (1.0 eq) in deionized water.

• Acidification: Slowly add concentrated hydrochloric acid (2.0 eq) to the solution while maintaining the temperature below 5 °C.

• Nitrosation: Prepare a solution of sodium nitrite (1.1 eq) in deionized water. Add this solution dropwise to the acidic imidazole solution over a period of 30 minutes, ensuring the temperature remains between 0-5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, neutralize the mixture with a saturated solution of sodium bicarbonate. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Workflow for the synthesis of 5-nitroso-1H-imidazole.

Determination of Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of a compound against a specific bacterium.[10][11]

Materials:

• Test compound

• Bacterial strain

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Culture the bacterial strain overnight in the appropriate broth. Dilute the culture to a standardized concentration (e.g., 0.5 McFarland standard).

• Serial Dilution of Test Compound: Prepare a stock solution of the test compound. Perform serial two-fold dilutions of the compound in the broth medium directly in the wells of a 96-well plate.

• Inoculation: Add a standardized volume of the bacterial inoculum to each well containing the diluted compound.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the microtiter plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24 hours.

• Determination of MIC: After incubation, determine the MIC by visual inspection for the lowest concentration of the compound that inhibits visible bacterial growth. Alternatively, measure the optical density (OD) of each well using a spectrophotometer. The MIC is the lowest concentration at which there is a significant inhibition of growth compared to the positive control.

Conclusion

While 2-Methyl-1-nitroso-1H-imidazole remains a theoretical entity with limited direct experimental data, its significance in medicinal chemistry lies in its conceptual role as a potential reactive intermediate in the bioactivation of nitroimidazole drugs. The repeated failure to synthesize this compound underscores its likely instability and low risk as a pharmaceutical impurity. The potent biological activities of various other nitro- and nitrosoimidazole derivatives highlight the therapeutic potential of this chemical class. Future research in this area will likely continue to focus on the design and synthesis of novel nitroimidazole prodrugs that can be selectively activated in target pathogens, thereby enhancing their efficacy and reducing off-target toxicity. A deeper understanding of the transient nitroso intermediates will be key to these advancements.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Nitroimidazole Antimicrobial - Drug Usage Statistics, ClinCalc DrugStats Database [clincalc.com]
• 5. DailyMed - METRONIDAZOLE tablet, film coated [dailymed.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. IC50 - Wikipedia [en.wikipedia.org]
• 8. Design, synthesis and antimicrobial activities of nitroimidazole derivatives containing 1,3,4-oxadiazole scaffold as FabH inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Indolin-2-one Nitroimidazole Antibiotics Exhibit an Unexpected Dual Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. actascientific.com [actascientific.com]

Protocols & Analytical Methods

Synthesis of 2-Methyl-1-nitroso-1H-imidazole: An Overview of a Challenging Endeavor

For researchers, scientists, and professionals in drug development, the synthesis of specific chemical entities is a cornerstone of innovation. This document provides an application note on the attempted synthesis of 2-Methyl-1-nitroso-1H-imidazole, a compound that has proven to be challenging to prepare.

This document will, therefore, outline a general experimental approach for the nitrosation of 2-methylimidazole (B133640), based on established chemical principles for such reactions. It will also present the known physicochemical properties of the target compound and a workflow diagram for the attempted synthesis.

Physicochemical Properties of 2-Methyl-1-nitroso-1H-imidazole

Property	Value	Source
Molecular Formula	C4H5N3O	PubChem
Molecular Weight	111.11 g/mol	PubChem
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	PubChem
SMILES	CC1=NC=CN1N=O	PubChem
InChI	InChI=1S/C4H5N3O/c1-4-5-2-3-7(4)6-8/h2-3H,1H3	PubChem

Attempted Experimental Protocol: Nitrosation of 2-Methylimidazole

The following protocol is a generalized procedure for the nitrosation of an imidazole (B134444) derivative. It is important to note that this specific application to 2-methylimidazole has been reported to be unsuccessful.[1]

Materials:

• 2-Methylimidazole

• Sodium nitrite (B80452) (NaNO2)

• Hydrochloric acid (HCl) or another suitable acid

• Deionized water

• An organic solvent for extraction (e.g., dichloromethane (B109758) or ethyl acetate)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Ice bath

Procedure:

• Dissolution and Cooling: 2-Methylimidazole is dissolved in an aqueous acidic solution, typically using a mineral acid like hydrochloric acid. The reaction vessel is cooled to 0-5 °C using an ice bath.

• Preparation of Nitrosating Agent: A solution of sodium nitrite in deionized water is prepared.

• Nitrosation Reaction: The aqueous solution of sodium nitrite is added dropwise to the cooled, acidic solution of 2-methylimidazole with vigorous stirring. The temperature is carefully maintained below 5 °C throughout the addition to prevent decomposition of the nitrosating agent and potential side reactions.

• Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to observe the consumption of the starting material.

• Work-up and Extraction: Upon completion (or after a set reaction time), the reaction mixture is neutralized with a suitable base (e.g., sodium bicarbonate solution). The aqueous layer is then extracted multiple times with an organic solvent.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification and Analysis: The crude product would then be subjected to purification techniques such as column chromatography. The purified compound's identity and purity would be confirmed using analytical methods including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. As noted, for 2-Methyl-1-nitroso-1H-imidazole, these analyses have reportedly failed to confirm its presence.

Experimental Workflow

Figure 1. A generalized workflow for the attempted nitrosation of 2-methylimidazole.

References

• 1. veeprho.com [veeprho.com]

Application Notes and Protocols for Nitrosation Assay (NAP test): Assessing the Formation Potential of 2-Methyl-1-nitroso-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines requiring manufacturers to perform risk assessments for the presence of nitrosamines in their products.[1][2][3][4] This includes evaluating the potential for the formation of nitrosamine drug substance-related impurities (NDSRIs), which are nitrosamines structurally similar to the active pharmaceutical ingredient (API).

2-Methyl-1-nitroso-1H-imidazole is a potential NDSRI that could theoretically form from APIs containing a 2-methyl-1H-imidazole moiety. However, reports indicate that this compound does not readily form even under forced nitrosation conditions.[5] According to EMA guidelines, if repeated synthesis attempts fail to detect the formation of a nitrosamine impurity, it is likely that the impurity either does not form or poses an extremely low risk.[5][6]

These application notes provide a detailed protocol for a modified Nitrosation Assay Procedure (NAP test) designed to assess the formation potential of 2-Methyl-1-nitroso-1H-imidazole. This allows researchers to conduct robust risk assessments in line with regulatory expectations.

Application Notes

The purpose of a nitrosation assay is to evaluate the likelihood of a drug substance, which contains a secondary or tertiary amine, to undergo nitrosation to form a nitrosamine impurity.[7][8][9] This is typically done under "forced" conditions that are more aggressive than what would be expected during the manufacturing or storage of the drug product.

For 2-methyl-1H-imidazole, the imidazole (B134444) ring system's aromaticity and the electronic properties of the nitrogen atoms influence its reactivity towards nitrosating agents. The lone pair of electrons on the N-1 nitrogen is part of the aromatic sextet, making it less available for reaction with a nitrosating agent compared to a typical secondary amine.

Recent studies have highlighted the utility of a modified NAP test that overcomes limitations of the traditional aqueous-based WHO method, such as poor drug solubility.[7][8][9] This modified approach utilizes an organic solvent and a different nitrosating agent, tertiary butyl nitrite (B80452), to provide a more responsive methodology for evaluating NDSRI formation.

Experimental Protocols

Modified Nitrosation Assay Protocol (NAP Test)

This protocol is adapted from methodologies designed for the risk evaluation of NDSRIs.[7][8][9]

Objective: To determine the potential for the formation of 2-Methyl-1-nitroso-1H-imidazole from a test article (e.g., an API containing the 2-methyl-1H-imidazole moiety) under forced nitrosation conditions.

Materials:

• Test Article (API or drug product)

• 2-Methyl-1-nitroso-1H-imidazole reference standard (if available for analytical method development)

• Tertiary butyl nitrite (TBN)

• Organic solvent (e.g., Dichloromethane, Acetonitrile)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other appropriate modifier for mass spectrometry)

• Ammonium (B1175870) formate (B1220265) (or other appropriate buffer)

• Incubator or water bath capable of maintaining 37°C

• Vortex mixer

• Analytical balance

• Volumetric flasks and pipettes

• HPLC or UHPLC system coupled with a mass spectrometer (MS/MS) or high-resolution mass spectrometer (HRMS)

• HPLC column (e.g., C18)

Procedure:

• Preparation of Test Article Solution:

  • Accurately weigh a suitable amount of the test article.

  • Dissolve the test article in the selected organic solvent to achieve a final concentration that is relevant to the analytical method's sensitivity.

• Nitrosation Reaction:

  • In a suitable reaction vessel, add the test article solution.

  • Add tertiary butyl nitrite (TBN) in a 1:10 molar ratio of test article to TBN.[7][8][9]

  • Tightly cap the vessel to prevent the evaporation of the nitrosating agent.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 1, 4, and 24 hours) to assess the time-dependent formation of the nitrosamine.

• Sample Quenching and Preparation for Analysis:

  • After the incubation period, quench the reaction if necessary (e.g., by dilution or addition of a quenching agent like ammonium sulfamate, though dilution is often sufficient for this method).

  • Dilute an aliquot of the reaction mixture with an appropriate solvent (e.g., mobile phase) to a concentration suitable for LC-MS analysis.

• Analytical Method:

  • Develop and validate a sensitive and specific analytical method, such as LC-MS/MS or LC-HRMS, for the detection and quantification of 2-Methyl-1-nitroso-1H-imidazole.[2]

  • The method should be capable of separating the potential nitrosamine from the parent API and other related substances.

  • The limit of quantification (LOQ) should be at or below the acceptable limit for the respective nitrosamine impurity.[1]

Analytical Method Example (LC-MS/MS):

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A suitable gradient to achieve separation.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor for the specific parent-daughter ion transitions for 2-Methyl-1-nitroso-1H-imidazole.

Data Presentation

The results of the nitrosation assay should be presented in a clear and concise manner. A tabular format is recommended for summarizing the quantitative data.

Table 1: Representative Data Summary for the Nitrosation Assay of a Test Article

Test Article	Molar Ratio (Article:TBN)	Incubation Time (hours)	Incubation Temperature (°C)	Analytical Method	LOQ (ng/mL)	Observed 2-Methyl-1-nitroso-1H-imidazole Concentration (ng/mL)
API-X	1:10	1	37	LC-MS/MS	0.1	Not Detected
API-X	1:10	4	37	LC-MS/MS	0.1	Not Detected
API-X	1:10	24	37	LC-MS/MS	0.1	Not Detected

This table is for illustrative purposes. The actual LOQ will depend on the specific analytical method and instrumentation used.

Visualization

Caption: Workflow for the Modified Nitrosation Assay Procedure (NAP Test).

Caption: General reaction for the formation of a nitrosamine from a secondary amine.

Conclusion

The available evidence suggests a low risk of 2-Methyl-1-nitroso-1H-imidazole formation from drug substances containing the 2-methyl-1H-imidazole moiety. However, as part of a thorough risk assessment strategy, it is prudent to perform a forced nitrosation study. The provided modified NAP test protocol offers a robust and sensitive method for evaluating this potential, enabling drug developers to ensure the safety and quality of their products and to comply with global regulatory expectations for the control of nitrosamine impurities.

References

• 1. npra.gov.my [npra.gov.my]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. veeprho.com [veeprho.com]
• 6. veeprho.com [veeprho.com]
• 7. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Modified NAP test: A simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Analytical Method Development for the Detection of 2-Methyl-1-nitroso-1H-imidazole using LC-MS/MS

An Application Note on the Detection of 2-Methyl-1-nitroso-1H-imidazole

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitrosamine (B1359907) impurities in pharmaceutical products are a significant safety concern due to their potential carcinogenic effects.[1][2][3] Regulatory bodies worldwide have implemented strict controls to limit the presence of these impurities in drug substances and finished products.[4][5] 2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity that could arise from the nitrosation of 2-methylimidazole (B133640) or related structures, which may be present as starting materials, intermediates, or degradation products in the manufacturing of certain active pharmaceutical ingredients (APIs). Although some studies suggest that the formation of 2-Methyl-1-nitroso-1H-imidazole may not be favorable under certain conditions, the potential risk necessitates the development of a sensitive and selective analytical method for its detection and quantification at trace levels.[6][7]

This application note details a proposed Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the determination of 2-Methyl-1-nitroso-1H-imidazole in a drug product matrix. The method is designed to be highly sensitive and specific, addressing the stringent regulatory requirements for nitrosamine analysis.

Physicochemical Properties of 2-Methyl-1-nitroso-1H-imidazole

A summary of the key physicochemical properties of the target analyte is presented in Table 1. This information is crucial for the development of an appropriate analytical method.

Property	Value	Source
Molecular Formula	C4H5N3O	[8][9]
Molecular Weight	111.10 g/mol	[6][8][9]
IUPAC Name	2-methyl-1-nitrosoimidazole	[8]

Proposed Analytical Method

This method is based on established protocols for the analysis of other nitrosamine impurities and has been adapted for the specific properties of 2-Methyl-1-nitroso-1H-imidazole.[2][4][5][10]

Instrumentation and Chromatographic Conditions

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer is proposed for this analysis. The use of a reversed-phase C18 column is recommended for the separation of this moderately polar compound.

Parameter	Recommended Setting
HPLC System	UHPLC/HPLC system capable of binary gradient elution
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Column	Reversed-phase C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol (B129727)
Gradient Elution	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10-10.1 min: 95-5% B; 10.1-15 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Parameters

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode for optimal sensitivity and selectivity. The proposed MRM transitions for 2-Methyl-1-nitroso-1H-imidazole are detailed in Table 3.

Parameter	Recommended Setting
Ionization Mode	Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	150 L/hr
Collision Gas	Argon

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
2-Methyl-1-nitroso-1H-imidazole (Quantifier)	112.1	82.1	0.05	20	15
2-Methyl-1-nitroso-1H-imidazole (Qualifier)	112.1	54.1	0.05	20	25

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Methyl-1-nitroso-1H-imidazole reference standard and dissolve in 100 mL of methanol.

• Working Standard Solution (1 µg/mL): Dilute 1 mL of the primary stock solution to 100 mL with a 50:50 mixture of methanol and water.

• Calibration Standards: Prepare a series of calibration standards by further diluting the working standard solution with the 50:50 methanol/water mixture to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation Protocol (from a Solid Dosage Form)

• Weighing and Dissolution: Accurately weigh and grind a sufficient number of tablets to obtain a homogenous powder. Transfer a portion of the powder equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of methanol to the centrifuge tube. Vortex for 5 minutes, followed by sonication for 15 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the excipients.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

• Analysis: Inject the filtered sample into the LC-MS/MS system.

Method Validation (Example Data)

The proposed method should be validated according to ICH Q2(R1) guidelines. The following tables present example data that would be expected from a successful validation.

Linearity

Concentration Range (ng/mL)	R²
0.1 - 100	> 0.995

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
LOD	0.05
LOQ	0.15

Accuracy (Spike and Recovery)

Spiked Level	Concentration (ng/mL)	Mean Recovery (%)	RSD (%) (n=3)
Low	1	98.5	2.1
Medium	10	101.2	1.5
High	50	99.8	1.8

Precision (Repeatability)

Concentration (ng/mL)	RSD (%) (n=6)
10	< 5.0

Workflow and Pathway Diagrams

Caption: Experimental workflow for the analysis of 2-Methyl-1-nitroso-1H-imidazole.

Conclusion

This application note provides a comprehensive proposed method for the sensitive and selective determination of 2-Methyl-1-nitroso-1H-imidazole in pharmaceutical products using LC-MS/MS. The detailed protocol for sample preparation and instrumental analysis, along with the example validation data, demonstrates the suitability of this method for quality control and regulatory purposes. It is important to note that this method should be fully validated in the user's laboratory for their specific sample matrix to ensure compliance with all regulatory requirements. The availability of a robust analytical method is essential for monitoring and controlling this potential impurity, thereby ensuring the safety and quality of pharmaceutical products.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. ellutia.com [ellutia.com]
• 4. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 5. shimadzu.com [shimadzu.com]
• 6. veeprho.com [veeprho.com]
• 7. veeprho.com [veeprho.com]
• 8. 2-Methyl-1-nitroso-1H-imidazole | C4H5N3O | CID 149458603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. clearsynth.com [clearsynth.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Quality Control of 2-Methyl-1-nitroso-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methyl-1-nitroso-1H-imidazole as a reference standard in the quality control (QC) of pharmaceutical products. The protocols detailed below are intended to serve as a guide for the analytical method development, validation, and routine testing for this potential impurity.

Introduction

2-Methyl-1-nitroso-1H-imidazole is an N-nitroso derivative of 2-methyl-1H-imidazole. It is a critical reference material for the quality control of pharmaceuticals, particularly in the analysis of nitrosamine (B1359907) impurities. Nitrosamines are a class of compounds that are of significant concern to regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) due to their potential carcinogenic properties.[1][2][3][4] The presence of nitrosamine impurities in drug substances and products can arise from the synthesis process, raw materials, or degradation.[3][4] Therefore, sensitive and specific analytical methods are required to detect and quantify these impurities at trace levels to ensure patient safety.

This document outlines the application of 2-Methyl-1-nitroso-1H-imidazole as a reference standard in a robust quality control strategy.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-1-nitroso-1H-imidazole is presented in the table below.

Property	Value	Source
Molecular Formula	C₄H₅N₃O	[5]
Molecular Weight	111.10 g/mol	[5]
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	[5]
Appearance	(Typically a solid)	-
Storage Condition	2-8°C Refrigerator	[5]

Application in Quality Control

As a certified reference standard, 2-Methyl-1-nitroso-1H-imidazole is essential for:

• Analytical Method Development: Establishing chromatographic conditions for the separation and detection of the analyte.

• Method Validation: Assessing the performance of the analytical method in terms of specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

• System Suitability Testing: Ensuring the analytical system is performing adequately before running sample analyses.

• Quantification in Drug Substances and Products: Accurately determining the concentration of 2-Methyl-1-nitroso-1H-imidazole in test samples.

Experimental Protocols

The following protocols are provided as a comprehensive guide. It is essential to note that these methods should be validated by the end-user in their laboratory to ensure compliance with regulatory requirements and suitability for the specific matrix being tested.

Protocol 1: Quantification of 2-Methyl-1-nitroso-1H-imidazole in a Drug Substance by LC-MS/MS

This protocol describes a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Methyl-1-nitroso-1H-imidazole.

4.1.1. Materials and Reagents

• 2-Methyl-1-nitroso-1H-imidazole reference standard

• Isotopically labeled internal standard (e.g., 2-Methyl-1-nitroso-1H-imidazole-d3)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

• Drug substance for analysis

4.1.2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

4.1.3. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

4.1.4. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	To be determined by infusion of the reference standard. A hypothetical transition is provided.
Analyte: 2-Methyl-1-nitroso-1H-imidazole (m/z 112.1 -> 82.1)
Internal Standard: 2-Methyl-1-nitroso-1H-imidazole-d3 (m/z 115.1 -> 85.1)

4.1.5. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Methyl-1-nitroso-1H-imidazole reference standard and dissolve in 100 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Prepare a stock solution of the isotopically labeled internal standard in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a 50:50 mixture of mobile phase A and B to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL. Spike each standard with the internal standard to a final concentration of 10 ng/mL.

• Sample Preparation: Accurately weigh 100 mg of the drug substance and dissolve in 10 mL of a suitable solvent (e.g., methanol or a mixture of mobile phases). Spike with the internal standard to a final concentration of 10 ng/mL. Centrifuge or filter the sample before injection.

4.1.6. Method Validation Parameters

The following table summarizes the typical acceptance criteria for the validation of this analytical method.

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte and internal standard.
Linearity	Correlation coefficient (r²) ≥ 0.995 over the concentration range.
Accuracy	Recovery of 80-120% for spiked samples at three concentration levels.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10; accuracy and precision criteria met.

4.1.7. System Suitability

Before sample analysis, inject a mid-level calibration standard five times. The RSD for the peak area ratio and retention time should be ≤ 15% and ≤ 2%, respectively.

Protocol 2: Forced Degradation Study

Forced degradation studies are crucial to understand the stability of the drug substance and to ensure the analytical method is stability-indicating.

4.2.1. Stress Conditions

Expose the drug substance spiked with a known amount of 2-Methyl-1-nitroso-1H-imidazole to the following conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 24 hours.

• Photolytic Degradation: Expose to UV and visible light as per ICH Q1B guidelines.

4.2.2. Analysis

Analyze the stressed samples using the validated LC-MS/MS method (Protocol 4.1). Assess the peak purity of the analyte to ensure no co-eluting degradants interfere with the quantification.

Data Presentation

The following tables present hypothetical but representative quantitative data for the use of 2-Methyl-1-nitroso-1H-imidazole in a quality control setting.

Table 1: Linearity Data for 2-Methyl-1-nitroso-1H-imidazole

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.1	0.012
0.5	0.058
1.0	0.115
5.0	0.590
10.0	1.180
50.0	5.950
100.0	11.920
Correlation Coefficient (r²)	0.9998

Table 2: Accuracy and Precision Data

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=6)	Recovery (%)	RSD (%)
0.5	0.48	96.0	5.2
10.0	10.3	103.0	3.1
80.0	78.9	98.6	2.5

Table 3: LOD and LOQ

Parameter	Value
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantitation (LOQ)	0.1 ng/mL

Visualizations

Nitrosamine Formation Risk Pathway

The following diagram illustrates the general chemical reaction pathway for the formation of a nitrosamine impurity from a secondary amine precursor, which is relevant to the risk assessment for the presence of 2-Methyl-1-nitroso-1H-imidazole.

Caption: General pathway for N-nitrosamine formation.

Quality Control Workflow

This diagram outlines the logical workflow for the use of 2-Methyl-1-nitroso-1H-imidazole in a pharmaceutical quality control setting.

Caption: QC workflow for nitrosamine impurity testing.

References

• 1. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Nitrosamine testing on stability samples? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Applications of 2-Methyl-1-nitroso-1H-imidazole in Pharmaceutical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-1-nitroso-1H-imidazole is an N-nitroso derivative of 2-methylimidazole. Within the domain of pharmaceutical research and development, its primary significance lies not as a therapeutic agent, but as a potential genotoxic impurity. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have stringent guidelines for controlling N-nitrosamine impurities in drug products due to their classification as probable human carcinogens.[1] Consequently, the principal application of 2-Methyl-1-nitroso-1H-imidazole is as a critical reference standard for the analytical methods required to ensure the safety and quality of pharmaceuticals, particularly those susceptible to forming this impurity, such as metronidazole (B1676534).[2][3] These application notes provide a comprehensive overview of its use in this context, along with detailed protocols for its analysis.

Application Notes

The core application of 2-Methyl-1-nitroso-1H-imidazole in the pharmaceutical industry is centered around its role as a potential impurity.

• Analytical Reference Standard : Its most critical use is as a highly characterized reference material.[4] This standard is indispensable for the unequivocal identification and precise quantification of the 2-Methyl-1-nitroso-1H-imidazole impurity in both active pharmaceutical ingredients (APIs) and final drug products.

• Analytical Method Development and Validation : The development of robust and sensitive analytical methods is a regulatory requirement for monitoring nitrosamine (B1359907) impurities. 2-Methyl-1-nitroso-1H-imidazole is used to develop and validate these methods, typically employing techniques like High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[2][4] The validation process ensures the method is accurate, precise, specific, and sensitive enough to detect the impurity at or below the established acceptable intake (AI) limits.[5]

• Pharmaceutical Quality Control (QC) : In a QC setting, this reference standard is used for the routine testing of drug batches to confirm that the levels of 2-Methyl-1-nitroso-1H-imidazole are within the safe limits prescribed by regulatory authorities.[4]

• Risk Assessment and Forced Degradation Studies : The potential for the formation of 2-Methyl-1-nitroso-1H-imidazole during the manufacturing process or during the shelf-life of a drug product is a key aspect of risk assessment. While some reports indicate that 2-Methyl-1-nitroso-1H-imidazole does not readily form under typical nitrosation stress conditions, it is still used in forced degradation studies to evaluate this risk definitively for specific products and processes.[6]

Data Presentation

The following tables provide essential information regarding the physicochemical properties of 2-Methyl-1-nitroso-1H-imidazole and the performance characteristics of a suitable analytical method for its detection.

Table 1: Physicochemical Properties of 2-Methyl-1-nitroso-1H-imidazole

Property	Value	Reference(s)
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	[6]
Molecular Formula	C₄H₅N₃O	[3]
Molecular Weight	111.10 g/mol	[6]
Primary Application	Analytical Reference Standard	[4]
Associated Drug	Metronidazole (as a potential impurity)	[2]

| Storage Conditions | 2-8°C, Refrigerator |[3] |

Table 2: Typical Performance Characteristics of an HPLC-APCI-MS/MS Method for Nitrosamine Analysis

Analytical Parameter	Typical Value Range	Reference(s)
Linearity (R²)	≥ 0.999	[5]
Limit of Detection (LOD)	0.22–0.80 ng/mL	[5][7]
Limit of Quantification (LOQ)	0.33–1.20 ng/mL	[5][7]

| Accuracy (as % Recovery) | 84% to 97% |[5] |

Experimental Protocols

Protocol 1: Quantification of 2-Methyl-1-nitroso-1H-imidazole in a Pharmaceutical Product by HPLC-APCI-MS/MS

This protocol provides a framework for the trace-level quantification of 2-Methyl-1-nitroso-1H-imidazole, adapted from established methods for nitrosamine analysis in metronidazole-related pharmaceuticals.[5][7]

1. Materials and Reagents

• 2-Methyl-1-nitroso-1H-imidazole certified reference standard

• Drug product (e.g., Metronidazole tablets)

• HPLC-grade methanol (B129727) and acetonitrile

• HPLC-grade water

• Formic acid (LC-MS grade)

• Syringe filters (0.22 µm or 0.45 µm, compatible with the sample solvent)

2. Instrumentation

• HPLC system capable of gradient elution

• Tandem mass spectrometer equipped with an Atmospheric Pressure Chemical Ionization (APCI) source

3. Preparation of Solutions

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh and dissolve the 2-Methyl-1-nitroso-1H-imidazole reference standard in methanol.

• Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare calibration standards. A typical range would be from 0.2 ng/mL to 10 ng/mL.

• Sample Preparation:

  • Accurately weigh and transfer a known amount of the powdered drug product (equivalent to a specific dose of the API) into a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol) and sonicate for 15-20 minutes to ensure complete dissolution of the impurity.

  • Dilute to volume with the extraction solvent.

  • Centrifuge an aliquot of the solution to separate excipients.

  • Filter the supernatant through a syringe filter into an HPLC vial.

4. Chromatographic and Mass Spectrometric Conditions

• HPLC Column: A C18 stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program: Develop a gradient to separate 2-Methyl-1-nitroso-1H-imidazole from the API and other potential impurities.

• Flow Rate: 0.3 mL/min.

• Column Oven Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Source: APCI, positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for 2-Methyl-1-nitroso-1H-imidazole must be determined by infusing a standard solution.

• Source Parameters: Optimize source temperature, gas flows, and voltages to achieve maximum sensitivity.

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the analyte against the concentration for the calibration standards.

• Perform a linear regression analysis on the calibration curve.

• Determine the concentration of 2-Methyl-1-nitroso-1H-imidazole in the sample preparation from the calibration curve.

• Calculate the final concentration of the impurity in the drug product, typically expressed in parts per million (ppm) relative to the API.

Visualizations

The following diagrams provide a visual representation of the experimental workflow and the logic behind nitrosamine impurity risk assessment.

Caption: A flowchart of the experimental workflow for impurity analysis.

Caption: A diagram illustrating the risk assessment process for nitrosamine impurities.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]
• 5. Method for trace determination of N-nitrosamines impurities in metronidazole benzoate using high-performance liquid chromatography coupled with atmospheric-pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Protocol for handling and storage of 2-Methyl-1-nitroso-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage of 2-Methyl-1-nitroso-1H-imidazole. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are based on safety guidelines for analogous compounds, specifically imidazole (B134444) derivatives and N-nitroso compounds. N-nitroso compounds are often considered probable human carcinogens, and therefore, stringent safety precautions are imperative.

Chemical and Physical Properties

2-Methyl-1-nitroso-1H-imidazole is a derivative of 2-methyl-1H-imidazole and is classified as a nitrosamine (B1359907) impurity. Its known properties are summarized in the table below.

Property	Value	Source
Chemical Name	2-methyl-1-nitroso-1H-imidazole	Clearsynth
Molecular Formula	C₄H₅N₃O	Clearsynth
Molecular Weight	111.10 g/mol	Clearsynth
CAS Number	Not available	Clearsynth
Appearance	Not available	-
Purity (by HPLC)	95.32%	Clearsynth
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	Clearsynth
SMILES	O=NN1C=CN=C1C	Clearsynth
Category	Impurity, Useful research chemical	Clearsynth

Storage and Stability

Proper storage is crucial to maintain the integrity and minimize the degradation of 2-Methyl-1-nitroso-1H-imidazole.

Parameter	Recommendation
Storage Temperature	Long-term storage at refrigerator temperatures (2-8°C).[1][2]
Light Sensitivity	Store in a light-resistant container.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if possible.
Container	Use a tightly sealed, clearly labeled container.
Shipping Conditions	Can be shipped under ambient conditions.[2]

Handling Protocol

Due to the potential hazards associated with N-nitroso compounds, all handling of 2-Methyl-1-nitroso-1H-imidazole should be performed in a designated area within a certified chemical fume hood.

3.1. Personal Protective Equipment (PPE)

PPE	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile). Inspect for pinholes before use.
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.
Lab Coat	A lab coat must be worn.
Respiratory Protection	Not generally required if handled within a fume hood. For spills or work outside a hood, a respirator may be necessary.

3.2. Experimental Workflow

The following diagram outlines the general workflow for handling 2-Methyl-1-nitroso-1H-imidazole in a laboratory setting.

Safe Handling Workflow for 2-Methyl-1-nitroso-1H-imidazole

Accidental Exposure Protocol

In the event of accidental exposure, immediate and appropriate action is critical.

4.1. First Aid Measures

Exposure Route	First Aid Procedure
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

4.2. Emergency Response Logic

The following diagram illustrates the logical steps to take in case of accidental exposure.

References

• 1. gmp-publishing.com [gmp-publishing.com]
• 2. carlroth.com [carlroth.com]

Application Notes and Protocols for the Quantitative Analysis of 2-Methyl-1-nitroso-1H-imidazole in Drug Substances

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities in drug substances and products.[1] 2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity that may form in drug substances containing a 2-methylimidazole (B133640) moiety. This document provides a detailed protocol for the quantitative analysis of 2-Methyl-1-nitroso-1H-imidazole in drug substances using a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The protocols outlined are designed for use by researchers, scientists, and drug development professionals in a quality control or research and development setting.

Quantitative Data Summary

The following table summarizes the typical quantitative performance data for the validated LC-MS/MS method for the analysis of 2-Methyl-1-nitroso-1H-imidazole. These values are provided as a general guideline and may vary based on the specific instrumentation and matrix.

Parameter	Acceptance Criteria	Typical Performance Data
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio of ~3	0.05 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ratio of ~10	0.15 ng/mL
Linearity (Correlation Coefficient, r²)	r² ≥ 0.995	0.998
Linearity Range	To cover the expected concentration range	0.15 - 20 ng/mL
Accuracy (% Recovery)	80 - 120%	95.5 - 104.2%
Precision (% RSD)	Repeatability (Intra-day) ≤ 15%	≤ 5.8%
Intermediate Precision (Inter-day) ≤ 20%	≤ 8.3%
Specificity	No interference at the retention time of the analyte	Peak purity > 99%
Robustness	% RSD of results ≤ 15%	Complies

Experimental Protocols

This section details the methodologies for the quantitative analysis of 2-Methyl-1-nitroso-1H-imidazole in a drug substance.

2.1. Materials and Reagents

• 2-Methyl-1-nitroso-1H-imidazole reference standard (purity ≥ 98%)

• Isotopically labeled internal standard (e.g., 2-Methyl-1-nitroso-1H-imidazole-d3)

• Drug substance to be analyzed

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (≥ 99%)

• Ammonium formate

• 0.22 µm syringe filters (PVDF or equivalent)

2.2. Instrumentation

• A sensitive and calibrated LC-MS/MS system is required. The system should consist of a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[2]

• The mass spectrometer should be equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[3]

2.3. Preparation of Standard and Sample Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 2-Methyl-1-nitroso-1H-imidazole reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Internal Standard Stock Solution (100 µg/mL): Prepare a stock solution of the isotopically labeled internal standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.1 to 25 ng/mL. Each working standard should be spiked with the internal standard to a final concentration of 5 ng/mL.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the drug substance into a 15 mL centrifuge tube.

  • Add 10 mL of diluent (e.g., 50:50 methanol:water).

  • Spike with the internal standard to a final concentration of 5 ng/mL.

  • Vortex for 2 minutes to dissolve the sample.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2.4. LC-MS/MS Method Parameters

LC Parameters
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0
MS/MS Parameters
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	Analyte
2-Methyl-1-nitroso-1H-imidazole
2-Methyl-1-nitroso-1H-imidazole-d3 (IS)

2.5. Method Validation Protocol

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4]

• Specificity: Analyze blank samples (diluent) and samples of the drug substance spiked with 2-Methyl-1-nitroso-1H-imidazole to demonstrate that there are no interfering peaks at the retention time of the analyte.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ by analyzing a series of diluted solutions of the analyte and calculating the signal-to-noise ratio.

• Linearity and Range: Analyze a series of at least five concentrations of the analyte across the intended range. Plot a calibration curve of the peak area ratio (analyte/internal standard) versus concentration and determine the correlation coefficient (r²).

• Accuracy: Perform recovery studies by spiking the drug substance with known concentrations of the analyte at three levels (e.g., 50%, 100%, and 150% of the target concentration). The percentage recovery should be calculated.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate samples of the drug substance spiked at 100% of the target concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., column temperature, flow rate, mobile phase composition) on the analytical results.

Visualizations

Caption: Logical flow for the validation of the analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]

Application Note: Development and Validation of a Sensitive LC-MS/MS Method for the Quantification of 2-Methyl-1-nitroso-1H-imidazole

Abstract

This application note describes a highly sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of 2-Methyl-1-nitroso-1H-imidazole, a potential genotoxic impurity, in active pharmaceutical ingredients (APIs) and drug products. The method utilizes a reversed-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. The protocol has been developed and validated in accordance with ICH Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and a low limit of quantification, making it suitable for routine quality control and regulatory submissions.

Introduction

Nitroso compounds are a class of chemical entities that have garnered significant attention from regulatory agencies due to their potential genotoxic and carcinogenic properties. The presence of such impurities, even at trace levels, in pharmaceutical products is a major safety concern. 2-Methyl-1-nitroso-1H-imidazole (MW: 111.10 g/mol , Formula: C₄H₅N₃O) is a potential nitroso impurity that could theoretically form during the synthesis or storage of drug products containing a 2-methyl-imidazole moiety under certain conditions.[1][2][3] While some studies suggest that the formation of this specific nitrosamine (B1359907) may not be favorable, a validated analytical method is crucial to confirm its absence and ensure patient safety.[1][4]

This document provides a comprehensive protocol for a validated LC-MS/MS method for the determination of 2-Methyl-1-nitroso-1H-imidazole.

Experimental

Materials and Reagents

• 2-Methyl-1-nitroso-1H-imidazole reference standard (Purity ≥95%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (Type I, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• 2-Methyl-1H-imidazole (for specificity testing)

• Drug substance/product placebo

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer was used.

• HPLC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

LC-MS/MS Method Parameters

The following tables summarize the optimized liquid chromatography and mass spectrometry conditions.

Table 1: Liquid Chromatography Conditions

Parameter	Value
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Methanol (50:50, v/v)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Autosampler Temp.	10 °C
Gradient Program	Time (min)
0.0
1.0
5.0
5.5
6.5
6.6
8.0

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	450 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Nebulizer Gas	7.0 bar
MRM Transitions	Precursor Ion (m/z)
Quantifier	112.1
Qualifier	112.1

Note: The precursor ion is the [M+H]⁺ adduct of 2-Methyl-1-nitroso-1H-imidazole. The product ions are proposed based on typical fragmentation patterns of nitroso compounds (e.g., loss of NO) and the fragmentation of the parent imidazole (B134444) ring.

Protocols

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Methyl-1-nitroso-1H-imidazole reference standard and dissolve in 100 mL of methanol.

• Intermediate Stock Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution with the diluent (Methanol:Water, 50:50, v/v) to achieve concentrations ranging from 0.1 ng/mL to 10 ng/mL.

Sample Preparation

• Drug Substance: Accurately weigh 100 mg of the drug substance into a 10 mL volumetric flask. Add approximately 7 mL of diluent, sonicate for 10 minutes, and then dilute to volume with the diluent.

• Drug Product (Tablets): Weigh and grind a representative number of tablets to a fine powder. Transfer an amount of powder equivalent to 100 mg of the API into a 10 mL volumetric flask. Add approximately 7 mL of diluent, vortex for 2 minutes, and sonicate for 15 minutes. Dilute to volume with the diluent.

• Filtration: Centrifuge the sample solutions at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

Method Validation Protocol

The developed method was validated for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

• Specificity: Assessed by analyzing a blank, placebo, a solution of 2-methyl-1H-imidazole, and a sample spiked with the analyte to demonstrate no interference at the retention time of 2-Methyl-1-nitroso-1H-imidazole.

• Linearity: Determined by a seven-point calibration curve from 0.1 ng/mL to 10 ng/mL. The acceptance criterion is a correlation coefficient (r²) ≥ 0.995.

• Accuracy: Evaluated by spiking the placebo with the analyte at three concentration levels (LOQ, 100%, and 150% of the target concentration) in triplicate. The mean recovery should be within 80-120%.

• Precision:

  • Repeatability (Intra-day precision): Six replicate injections of a standard solution at 100% of the target concentration.

  • Intermediate Precision (Inter-day precision): Analysis performed by a different analyst on a different day using a different instrument.

  • The relative standard deviation (%RSD) should be ≤ 15%.

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be quantified with acceptable precision (%RSD ≤ 20%) and accuracy (80-120%).

• Limit of Detection (LOD): Determined based on a signal-to-noise ratio of at least 3.

Results and Discussion

The developed LC-MS/MS method demonstrated high specificity, with no interfering peaks observed at the retention time of 2-Methyl-1-nitroso-1H-imidazole in the blank and placebo samples.

Linearity

A linear relationship between concentration and peak area was observed over the range of 0.1 ng/mL to 10 ng/mL.

Table 3: Calibration Curve Data

Concentration (ng/mL)	Mean Peak Area (n=3)
0.1	520
0.25	1350
0.5	2650
1.0	5400
2.5	13200
5.0	27000
10.0	53500
Correlation Coefficient (r²)	0.9985

Accuracy and Precision

The method demonstrated excellent accuracy and precision across the tested concentration levels.

Table 4: Accuracy and Precision Data

Spiked Level	Concentration (ng/mL)	Mean Recovery (%) (n=3)	%RSD (Repeatability) (n=6)	%RSD (Intermediate Precision) (n=6)
LOQ	0.1	98.5	8.2	9.5
100%	1.0	102.3	4.5	5.1
150%	1.5	99.8	3.8	4.2

LOD and LOQ

The limits of detection and quantification were established to be sufficiently low for the intended purpose.

Table 5: LOD and LOQ

Parameter	Value
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 2-Methyl-1-nitroso-1H-imidazole.

Caption: Logical flow from sample introduction to detection in the LC-MS/MS system.

Conclusion

A sensitive, selective, and robust LC-MS/MS method for the quantification of 2-Methyl-1-nitroso-1H-imidazole has been successfully developed and validated. The method meets the stringent requirements for linearity, accuracy, and precision as per ICH guidelines. With a low LOQ of 0.1 ng/mL, this method is well-suited for the trace-level analysis of this potential genotoxic impurity in pharmaceutical substances and products, ensuring their quality and safety.

References

• 1. veeprho.com [veeprho.com]
• 2. clearsynth.com [clearsynth.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]

Application Notes and Protocols: Assessing the Formation of 2-Methyl-1-nitroso-1H-imidazole in Forced Degradation Studies

For researchers, scientists, and drug development professionals, understanding the potential for nitrosamine (B1359907) impurity formation is a critical aspect of pharmaceutical safety and regulatory compliance. This document provides detailed application notes and protocols regarding 2-Methyl-1-nitroso-1H-imidazole, a potential nitrosamine impurity, within the framework of forced degradation studies. Contrary to being a reagent to induce degradation, the focus of stress testing in this context is to evaluate the propensity of a drug substance or its precursors to form 2-Methyl-1-nitroso-1H-imidazole under conditions that mimic potential manufacturing processes and long-term storage.

Introduction to 2-Methyl-1-nitroso-1H-imidazole and Forced Degradation

Forced degradation studies, or stress testing, are essential in pharmaceutical development to identify potential degradation products and understand the intrinsic stability of a drug substance.[1][2] These studies involve subjecting the drug substance to conditions more severe than accelerated stability testing, such as high temperature, humidity, light, and exposure to acidic, basic, and oxidative environments.[3][4][5] A key objective of such studies is to anticipate the formation of harmful impurities, including N-nitrosamines.

2-Methyl-1-nitroso-1H-imidazole is a nitrosated derivative of 2-methyl-1H-imidazole. While not typically used as a reagent in forced degradation, its potential formation from precursor molecules under specific stress conditions is a significant concern due to the classification of many nitrosamines as probable human carcinogens.[6] Therefore, forced degradation studies are designed to assess the risk of its formation.

Recent studies have focused on evaluating the formation of 2-Methyl-1-nitroso-1H-imidazole under rigorous forced nitrosation conditions, often referred to as Nitrosamine Assessment Program (NAP) tests.[7] These investigations have shown that 2-Methyl-1-nitroso-1H-imidazole does not readily form under expected conditions, which significantly mitigates concerns about its presence as an impurity.[7][8]

Key Objectives of Forced Degradation Studies for 2-Methyl-1-nitroso-1H-imidazole:

• To determine the potential for 2-Methyl-1-nitroso-1H-imidazole to form from a parent drug substance or related impurities.

• To identify the specific stress conditions (e.g., presence of nitrites, pH, temperature) that might lead to its formation.

• To develop and validate analytical methods capable of detecting and quantifying 2-Methyl-1-nitroso-1H-imidazole at trace levels.

• To provide data for regulatory submissions to demonstrate control over potential nitrosamine impurities.

Experimental Protocols

The following protocols outline a general approach for conducting forced nitrosation studies to assess the potential formation of 2-Methyl-1-nitroso-1H-imidazole.

Materials and Reagents

• Drug Substance (or precursor molecule, e.g., 2-methyl-1H-imidazole)

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Organic solvents (e.g., Methanol (B129727), Acetonitrile) of HPLC or LC-MS grade

• Purified Water

• Reference standard of 2-Methyl-1-nitroso-1H-imidazole (if available for analytical method development)[9][10]

Forced Nitrosation Protocol

This protocol is a generalized procedure and should be adapted based on the specific properties of the drug substance and the potential for nitrosating agents to be present in the manufacturing process.

• Preparation of Reaction Solutions:

  • Prepare a stock solution of the drug substance in a suitable solvent.

  • Prepare a stock solution of sodium nitrite in purified water.

  • Prepare acidic and basic solutions (e.g., 0.1 M HCl and 0.1 M NaOH).

• Stress Conditions:

  • Acidic Condition: To a solution of the drug substance, add sodium nitrite solution and adjust the pH to approximately 3.0 with 0.1 M HCl.

  • Neutral Condition: To a solution of the drug substance, add sodium nitrite solution. Maintain a neutral pH.

  • Basic Condition: To a solution of the drug substance, add sodium nitrite solution and adjust the pH to approximately 9.0 with 0.1 M NaOH.

• Incubation:

  • Incubate the reaction mixtures at an elevated temperature (e.g., 50-70°C) for a defined period (e.g., 24-72 hours). Protect the samples from light to prevent photodegradation.[11]

• Sample Quenching and Preparation:

  • After incubation, cool the samples to room temperature.

  • Quench the reaction by adjusting the pH to neutral, if necessary.

  • Dilute the samples with a suitable mobile phase for analysis.

• Control Samples:

  • Prepare control samples for each condition without the addition of sodium nitrite.

  • Prepare a blank solution containing only the solvent.

Analytical Methodology

A highly sensitive and specific analytical method is crucial for the detection of trace levels of nitrosamine impurities.

• Primary Analytical Technique: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS or LC-MS/MS) is the preferred method due to its high sensitivity and selectivity.[6][12]

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a suitable buffer.

  • Detection: Mass Spectrometry with Multiple Reaction Monitoring (MRM) for quantitative analysis.[12]

• Method Validation: The analytical method should be validated according to ICH guidelines, including specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.[13]

Data Presentation

Quantitative data from forced degradation studies should be summarized to facilitate analysis and reporting.

Table 1: Summary of Forced Nitrosation Study Conditions

Parameter	Acidic Condition	Neutral Condition	Basic Condition
Drug Substance Conc.	e.g., 10 mg/mL	e.g., 10 mg/mL	e.g., 10 mg/mL
Sodium Nitrite Conc.	e.g., 1 Molar eq.	e.g., 1 Molar eq.	e.g., 1 Molar eq.
pH	~ 3.0	~ 7.0	~ 9.0
Temperature	70°C	70°C	70°C
Duration	72 hours	72 hours	72 hours

Table 2: Quantitative Results for 2-Methyl-1-nitroso-1H-imidazole Formation

Stress Condition	2-Methyl-1-nitroso-1H-imidazole Detected (ppm)	% Degradation of Parent Drug
Acidic + NaNO₂	Not Detected	< 5%
Neutral + NaNO₂	Not Detected	< 2%
Basic + NaNO₂	Not Detected	< 2%
Acidic (Control)	Not Detected	< 5%
Neutral (Control)	Not Detected	< 2%
Basic (Control)	Not Detected	< 2%
Hypothetical data based on findings that the impurity does not readily form.

Visualizations

Experimental Workflow

Caption: Workflow for Forced Nitrosation Study.

Conceptual Pathway of Nitrosamine Formation

Caption: Conceptual Pathway of Nitrosamine Formation.

Conclusion

The assessment of 2-Methyl-1-nitroso-1H-imidazole formation through forced degradation studies is a proactive measure to ensure drug product safety. The protocols and methodologies described provide a framework for evaluating the risk of this potential nitrosamine impurity. Current findings suggest a low risk of formation for 2-Methyl-1-nitroso-1H-imidazole under relevant stress conditions.[7][8] However, a case-by-case evaluation is essential for each drug product, considering its specific manufacturing process and formulation. Robust analytical methods are paramount for the reliable detection and quantification of any potential nitrosamine impurities.

References

• 1. ijsdr.org [ijsdr.org]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 4. biomedres.us [biomedres.us]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. veeprho.com [veeprho.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. clearsynth.com [clearsynth.com]
• 11. benchchem.com [benchchem.com]
• 12. lcms.cz [lcms.cz]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 2-Methyl-1-nitroso-1H-imidazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 2-Methyl-1-nitroso-1H-imidazole. The information is based on available technical reports and general principles of imidazole (B134444) chemistry.

Frequently Asked Questions (FAQs)

Q1: Is the synthesis of 2-Methyl-1-nitroso-1H-imidazole straightforward?

A1: No, the synthesis of 2-Methyl-1-nitroso-1H-imidazole is not straightforward and is characterized by repeated reported failures. Multiple synthesis attempts under rigorous, forced conditions (Nitrosamine Assessment Procedure - NAP tests) have failed to produce or detect the target compound.[1][2] This suggests that the formation of 2-Methyl-1-nitroso-1H-imidazole does not readily occur under expected nitrosation conditions.[1][2]

Q2: What do regulatory guidelines, like those from the EMA, say about such synthesis failures?

A2: According to European Medicines Agency (EMA) guidance, if repeated, rigorous synthesis attempts do not lead to the formation and detection of a nitrosamine (B1359907) impurity, it is considered likely that the impurity either does not form or poses an extremely low risk.[1][2]

Q3: Why is the nitrosation of the 2-methyl-1H-imidazole ring so challenging?

A3: The difficulty in nitrosating the imidazole ring, particularly at the N-1 position, stems from several factors:

• Aromaticity and Electron Delocalization: The lone pair of electrons on the N-1 nitrogen is part of the aromatic sextet of the imidazole ring. This delocalization makes the nitrogen non-basic and less available to react with nitrosating agents.[3]

• Competition with C-Nitrosation: The imidazole ring has multiple reactive sites. Under nitrosating conditions, there can be competition between nitrosation on the nitrogen atom (N-nitrosation) and on a ring carbon atom (C-nitrosation), leading to a mixture of isomers.[4]

• Product Instability: Nitroso-imidazoles can be unstable, particularly in neutral or alkaline pH environments, where they may rapidly decompose.[4]

Q4: What are the common side reactions to be aware of during imidazole nitrosation?

A4: The primary challenges are controlling regioselectivity and preventing product degradation. Key side reactions include the formation of various isomeric nitroso-imidazoles (e.g., C-nitroso isomers) and potential product decomposition back to the starting material.[4]

Q5: What analytical methods are recommended to confirm the absence of 2-Methyl-1-nitroso-1H-imidazole?

A5: Reports on the synthesis failures of 2-Methyl-1-nitroso-1H-imidazole indicate the use of a comprehensive set of analytical techniques to confirm its absence. These include High-Performance Liquid Chromatography (HPLC), Mass Spectrometry/Liquid Chromatography-Mass Spectrometry (MS/LCMS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.[1][2]

Troubleshooting Guide

Researchers attempting the synthesis of 2-Methyl-1-nitroso-1H-imidazole may encounter a complete absence of the desired product. The following table outlines potential causes and recommended actions based on general principles of nitrosation chemistry.

Issue Observed	Potential Cause	Recommended Action & Troubleshooting
Complete Absence of Product (Only Starting Material Recovered)	1. Inactive Nitrosating Agent: The nitrosating agent (e.g., nitrous acid generated in situ) may have decomposed.	Ensure the quality of reagents like sodium nitrite (B80452). Prepare the nitrosating agent in situ at low temperatures and use it immediately.[4]
2. Suboptimal pH: The reaction pH is critical. Incorrect pH can prevent the formation of the active nitrosating species or favor side reactions.[4]	Systematically vary the pH of the reaction mixture to find the optimal range. Use a pH meter for accurate monitoring and maintain acidic conditions.[4]
3. Low Reactivity of Imidazole Nitrogen: The N-1 nitrogen in 2-methyl-1H-imidazole is part of an aromatic system and is non-basic, making it a poor nucleophile for nitrosation.[3]	Consider using more potent nitrosating agents, but be aware this may increase side reactions. The inherent lack of reactivity is a significant barrier.
Formation of Unidentified Byproducts	1. Isomer Formation: Nitrosation may have occurred at other positions on the imidazole ring (C-nitrosation).[4]	Use advanced analytical techniques (e.g., 2D NMR) to characterize the byproducts. Altering reaction conditions (solvent, temperature) may influence regioselectivity.
2. Contaminants in Starting Materials: Impurities in the 2-methyl-1H-imidazole or the nitrosating agent can lead to unexpected side reactions.[4]	Use high-purity starting materials. Purify the starting imidazole if necessary.[4]
3. Oxidation: The reaction mixture or product might be sensitive to air.[4]	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]
Low or No Yield with Product Degradation	1. Product Instability: The target N-nitroso product may be unstable under the reaction or work-up conditions.[4]	Maintain acidic conditions throughout the reaction and work-up. Isolate the product promptly and at low temperatures. Avoid exposure to neutral or alkaline pH.[4]

Experimental Protocols

While specific, successful synthesis protocols for 2-Methyl-1-nitroso-1H-imidazole are not publicly available due to repeated failures, a general representative protocol for the attempted nitrosation of an imidazole is provided below. Note: This is a generalized procedure and requires optimization. Commercial synthesis failure reports mention that approximately 10 variations of such experiments were conducted without success.[1][2]

General Protocol for Attempted Nitrosation of 2-Methyl-1H-imidazole

• Dissolution: Dissolve 2-methyl-1H-imidazole in a suitable acidic aqueous medium (e.g., dilute HCl or H₂SO₄) in a reaction vessel. Cool the solution to 0-5 °C in an ice bath.

• In Situ Generation of Nitrosating Agent: In a separate vessel, prepare a solution of sodium nitrite (NaNO₂) in water.

• Reaction: Slowly add the sodium nitrite solution dropwise to the cooled 2-methyl-1H-imidazole solution while maintaining the temperature between 0-5 °C and ensuring vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS to check for the consumption of starting material and the appearance of new products.

• Work-up: After the reaction is deemed complete (or after a set time, e.g., 2-4 hours), proceed with the work-up. This may involve quenching any excess nitrous acid, followed by extraction with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Isolation and Analysis: Dry the organic extracts over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Analyze the residue using HPLC, LC-MS, and NMR to identify the components and to search for the mass and signature of the target compound, 2-Methyl-1-nitroso-1H-imidazole.

Visualizations

The following diagrams illustrate the key concepts in the attempted synthesis and troubleshooting process.

Caption: General workflow for the attempted nitrosation of 2-methyl-1H-imidazole.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Blog Details [chemicea.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Regioselective Synthesis of Nitrosoimidazoles

Welcome to the Technical Support Center for the regioselective synthesis of nitrosoimidazoles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to navigate the complexities of these synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the regioselective synthesis of nitrosoimidazoles?

A1: The main challenges stem from the electronic properties of the imidazole (B134444) ring and the nature of the nitrosation reaction. Key difficulties include:

• Competition between N-nitrosation and C-nitrosation: The imidazole ring possesses two nucleophilic nitrogen atoms and reactive carbon atoms, leading to a mixture of N-nitroso and C-nitroso products.[1]

• Lack of regioselectivity in C-nitrosation: Nitrosation can occur at different carbon positions of the imidazole ring (C2, C4, and C5), often resulting in a mixture of regioisomers.[1]

• Instability of nitrosoimidazoles: The resulting nitroso compounds can be unstable, decomposing under the reaction or workup conditions, which affects yield and purity.[1]

Q2: Which factors primarily influence the regioselectivity of imidazole nitrosation?

A2: Several factors can be manipulated to control the regioselectivity of the reaction:

• pH of the reaction medium: The pH is a critical parameter. Acidic conditions are generally required to generate the active nitrosating species from precursors like sodium nitrite (B80452). However, very low pH can lead to the protonation of the imidazole ring, altering its reactivity and selectivity.[2]

• Reaction Temperature: Lower temperatures (typically 0-5 °C) are often employed to control the reaction rate, minimize side reactions, and prevent the degradation of the sensitive nitroso products.

• Choice of Nitrosating Agent: Different nitrosating agents (e.g., nitrous acid, dinitrogen trioxide, nitrosonium tetrafluoroborate) exhibit different reactivities and can influence the ratio of N- to C-nitrosation and the distribution of C-nitroso isomers.[2]

• Protecting Groups: The use of protecting groups on one of the nitrogen atoms is a common strategy to prevent N-nitrosation and direct the reaction towards C-nitrosation.[3]

• Substituents on the Imidazole Ring: The electronic and steric effects of existing substituents on the imidazole ring can significantly direct the position of nitrosation.

Q3: What are the common side reactions observed during the nitrosation of imidazoles?

A3: Besides the formation of the desired regioisomer, several side reactions can occur:

• Formation of other C-nitrosoimidazole isomers.

• Formation of N-nitrosoimidazoles.

• Over-nitrosation, leading to the introduction of multiple nitroso groups.

• Oxidation of the nitroso group to a nitro group, especially under harsh conditions.

• Decomposition of the product, which can be sensitive to heat, light, and pH changes.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the regioselective synthesis of nitrosoimidazoles.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Inactive nitrosating agent.2. Suboptimal reaction conditions (temperature, pH).3. Decomposition of the product during reaction or workup.4. Inefficient extraction of the product.	1. Prepare the nitrosating agent in situ and use it immediately. Ensure the quality of starting materials (e.g., fresh sodium nitrite).2. Carefully control the temperature (typically 0-5 °C). Optimize the pH of the reaction mixture; avoid strongly acidic or basic conditions during workup.3. Protect the reaction from light and maintain low temperatures throughout. Isolate the product promptly after the reaction is complete.4. If the product is highly water-soluble, saturate the aqueous layer with NaCl before extraction or use a continuous liquid-liquid extractor.
Formation of Multiple Products (Poor Regioselectivity)	1. Competing N-nitrosation and C-nitrosation.2. Lack of regiocontrol in C-nitrosation.3. Isomerization during workup or purification.	1. Employ a protecting group strategy on one of the imidazole nitrogens. The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a versatile option.[3][4]2. Carefully control the reaction temperature and the rate of addition of the nitrosating agent. Experiment with different nitrosating agents and solvent systems. Lower temperatures often favor higher regioselectivity.3. Maintain mild and consistent conditions (pH, temperature) during extraction and purification. Analyze samples promptly.
Product Decomposes During Purification	1. Instability of the nitroso compound on silica (B1680970) or alumina (B75360) gel.2. Thermal instability.3. Sensitivity to pH changes.	1. Use deactivated (neutral) silica or alumina for chromatography. Perform chromatography at low temperatures.2. Evaporate solvents under reduced pressure at low temperatures (e.g., using a cold water bath).3. Ensure the pH of the eluent and workup solutions is controlled to maintain product stability.
Difficulty in Isolating the Product	1. High water solubility of the product.2. The product is an oil and does not crystallize easily.	1. Saturate the aqueous layer with sodium chloride to decrease the solubility of the product before extraction. Continuous liquid-liquid extraction can be beneficial.2. Attempt to precipitate the product as a salt (e.g., hydrochloride) or try trituration with a non-polar solvent to induce crystallization.

Experimental Protocols

General Protocol for the Synthesis of 5-Nitroso-1H-imidazole

This protocol describes a general method for the direct C-nitrosation of 1H-imidazole to synthesize 5-nitroso-1H-imidazole. Safety Precaution: Nitroso compounds are potentially mutagenic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Materials:

• 1H-Imidazole

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Diethyl ether (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Imidazole Solution: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 1H-imidazole (1.0 equivalent) in deionized water.

• Cooling: Cool the flask to 0-5 °C using an ice-salt bath.

• Acidification: Slowly add concentrated hydrochloric acid (2.0 equivalents) dropwise to the stirred imidazole solution, ensuring the temperature remains below 5 °C.

• Preparation of Nitrosating Agent: In a separate beaker, dissolve sodium nitrite (1.1 equivalents) in a minimal amount of cold deionized water.

• Nitrosation Reaction: Add the sodium nitrite solution dropwise to the acidic imidazole solution over 30-60 minutes. It is crucial to maintain the reaction temperature between 0-5 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup and Extraction:

  • Once the reaction is complete, carefully neutralize the mixture to a pH of ~7 by the slow, portion-wise addition of a saturated sodium bicarbonate solution while keeping the flask in the ice bath.

  • Transfer the neutralized mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer).

• Drying and Concentration:

  • Combine the organic layers and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure at a low temperature to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate (B1210297) in hexanes.

Data Presentation

Due to the limited availability of precise, comparative quantitative data in the literature for the direct nitrosation of unsubstituted imidazole under various conditions, the following table provides a qualitative summary of expected outcomes based on general principles of organic chemistry.

Reaction Condition	Nitrosating Agent	Expected Major Product(s)	Anticipated Yield	Key Considerations
Acidic (pH < 2), Low Temp (0-5 °C)	NaNO₂ / HCl	Mixture of N-nitroso and C-nitrosoimidazoles	Low to Moderate	Low pH can favor N-nitrosation.
Mildly Acidic (pH 3-5), Low Temp (0-5 °C)	NaNO₂ / Acetic Acid	Potentially higher ratio of C-nitroso to N-nitrosoimidazoles	Moderate	Optimization of pH is critical for regioselectivity.
N-Protected Imidazole, Acidic, Low Temp	NaNO₂ / HCl	C-nitrosoimidazoles (e.g., 4- and 5-nitroso)	Moderate to High	Protecting group prevents N-nitrosation, improving yield of C-nitrosated products.
Fused Imidazoles (e.g., Imidazopyridines)	tert-butyl nitrite	C3-nitroso product	Good to Excellent	High regioselectivity reported for specific fused systems.

Visualizations

Experimental Workflow for Regioselective C-Nitrosation

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 1-nitroso-1h-imidazole | 1233340-45-8 | Benchchem [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Methyl-1-nitroso-1H-imidazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 2-Methyl-1-nitroso-1H-imidazole, particularly focusing on addressing issues of low yield.

Troubleshooting Guide

Low yield or failure to obtain the desired product is a common issue in the synthesis of 2-Methyl-1-nitroso-1H-imidazole. This guide provides a systematic approach to troubleshoot your experiment.

Problem: Low to No Yield of 2-Methyl-1-nitroso-1H-imidazole

Potential Cause	Recommended Action
Degradation of the Product	The nitroso-imidazole ring is susceptible to degradation, especially under neutral or alkaline pH conditions and upon exposure to light. It is crucial to maintain a consistently acidic environment throughout the reaction and workup.[1] Store the product and any intermediate solutions at low temperatures (2-8°C) and protected from light.
Inefficient Nitrosation	The formation of the nitrosating agent, nitrous acid (HNO₂), in situ from sodium nitrite (B80452) and a strong acid is a critical step. Ensure that the addition of the acid to the sodium nitrite solution is slow and controlled, maintaining a low temperature (0-5°C) to facilitate the efficient generation of nitrous acid.[2]
Suboptimal Reaction Temperature	Temperature control is paramount. While the reaction is typically initiated at 0-5°C to minimize side reactions, a slight and carefully controlled increase in temperature might be necessary to overcome the activation energy barrier. However, elevated temperatures can also promote product degradation.
Formation of Isomers	The nitrosation of imidazoles can lead to the formation of various isomers (e.g., C-nitroso and other N-nitroso isomers), which can be difficult to separate and may result in an apparent low yield of the desired 2-Methyl-1-nitroso-1H-imidazole.[3] Careful optimization of reaction conditions, particularly pH, is necessary to favor the formation of the target isomer.
Starting Material Impurities	Impurities in the starting 2-methyl-1H-imidazole can lead to the formation of unforeseen byproducts, consuming reactants and reducing the yield of the desired product. Ensure the purity of your starting materials.
Compound Instability	It is important to note that multiple synthesis attempts for 2-Methyl-1-nitroso-1H-imidazole under forced conditions have reportedly failed to yield the product.[4][5] This suggests that the target molecule may be inherently unstable or not readily formed under standard nitrosating conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the synthesis of 2-Methyl-1-nitroso-1H-imidazole?

A1: The synthesis is typically achieved through the electrophilic nitrosation of 2-methyl-1H-imidazole. This involves the reaction of the imidazole (B134444) with a nitrosating agent, most commonly nitrous acid, which is generated in situ from sodium nitrite in an acidic medium.[2] The nitrosonium ion (NO⁺) then attacks the nitrogen atom of the imidazole ring.

Q2: What are the critical parameters to control during the synthesis?

A2: The most critical parameters are temperature, pH, and light exposure. The reaction should be conducted at low temperatures (typically 0-5°C) to minimize side reactions and prevent the decomposition of the unstable product.[2] An acidic pH is essential for the formation of the nitrosating agent and to maintain the stability of the product.[1] Exposure to light should be minimized as nitroso compounds can be light-sensitive.[1]

Q3: Why am I observing multiple spots on my TLC plate?

A3: The presence of multiple spots on a TLC plate likely indicates the formation of isomeric byproducts or degradation of the target compound. The nitrosation of the imidazole ring can occur at different positions, leading to a mixture of isomers.[3] Degradation can also lead to the appearance of new compounds.

Q4: How can I confirm the identity of my product?

A4: A combination of analytical techniques is recommended for product identification. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is a powerful tool for separating the product from impurities and confirming its molecular weight.[4] Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information.

Q5: Is 2-Methyl-1-nitroso-1H-imidazole known to be a stable compound?

A5: The available information suggests that 2-Methyl-1-nitroso-1H-imidazole may not be a stable compound. Reports indicate that attempts to synthesize this molecule, even under forcing conditions, have been unsuccessful, which could be due to its inherent instability.[4][5] Nitroso-imidazoles, in general, are known to be sensitive to pH and light.[1]

Experimental Protocol: General Procedure for Nitrosation of 2-Methyl-1H-imidazole

This protocol provides a general methodology. Optimization of specific parameters will be necessary to achieve the desired outcome.

Materials:

• 2-Methyl-1H-imidazole

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Distilled Water

• Organic Solvent (e.g., Dichloromethane, Ethyl Acetate)

• Ice Bath

• Magnetic Stirrer

• Round-bottom flask

• Dropping funnel

Procedure:

• Dissolution of Starting Material: Dissolve a known amount of 2-methyl-1H-imidazole in a suitable acidic aqueous solution (e.g., dilute HCl) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0-5°C using an ice bath.

• Preparation of Nitrosating Agent: In a separate beaker, dissolve sodium nitrite in cold distilled water.

• Nitrosation Reaction: Slowly add the cold sodium nitrite solution to the stirred 2-methyl-1H-imidazole solution via a dropping funnel. Maintain the temperature of the reaction mixture below 5°C throughout the addition.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or HPLC.

• Workup: Once the reaction is complete, extract the product from the aqueous solution using a suitable organic solvent.

• Purification: The crude product may require further purification by techniques such as column chromatography.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Methyl-1-nitroso-1H-imidazole and key troubleshooting checkpoints.

Caption: Proposed mechanism for the nitrosation of 2-Methyl-1H-imidazole.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-nitroso-1h-imidazole | 1233340-45-8 | Benchchem [benchchem.com]
• 3. Blog Details [chemicea.com]
• 4. veeprho.com [veeprho.com]
• 5. veeprho.com [veeprho.com]

Technical Support Center: Optimizing Nitrosation Conditions for Imidazole Derivatives

Welcome to the Technical Support Center for the nitrosation of imidazole (B134444) derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot common issues encountered during these sensitive reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the nitrosation of imidazole derivatives?

A1: The primary challenges in imidazole nitrosation are controlling regioselectivity and ensuring product stability.[1] Key issues include:

• Formation of Isomers: Nitrosation can occur at various positions on the imidazole ring, leading to a mixture of 1-nitroso, 2-nitroso, 4-nitroso, and 5-nitroso isomers.[1]

• C- vs. N-Nitrosation: There is a competition between nitrosation on a ring carbon atom (C-nitrosation) and a ring nitrogen atom (N-nitrosation).[1]

• Product Degradation: Nitroso-imidazole derivatives can be unstable, particularly at neutral or alkaline pH, leading to decomposition.[1]

• Low Yields: Suboptimal reaction conditions often result in low yields of the desired product.[1]

Q2: How does pH affect the nitrosation of imidazoles?

A2: pH is a critical parameter. Acidic conditions are generally required for the in situ generation of the nitrosating agent, typically nitrous acid from sodium nitrite (B80452).[2] However, very low pH can lead to the protonation of the imidazole ring, which deactivates it towards electrophilic attack and can negatively impact reactivity and selectivity.[2] The optimal pH must be carefully determined for each specific substrate to balance the formation of the nitrosating agent with the reactivity of the imidazole derivative.[3]

Q3: What is the optimal temperature for imidazole nitrosation?

A3: Low temperatures, typically between 0-5 °C, are recommended for nitrosation reactions of imidazoles.[1][2] Lowering the temperature helps to control the reaction rate, minimize the formation of side products, and prevent the degradation of the often-unstable nitroso product.[3]

Q4: Which nitrosating agent should I use?

A4: The most common method involves the in situ generation of nitrous acid from sodium nitrite and a strong acid like HCl.[1][4] However, other nitrosating agents can offer different selectivity profiles.[3] Exploring alternatives such as tert-butyl nitrite (TBN) may be beneficial, especially when dealing with acid-sensitive substrates, as it allows for nitrosation under neutral conditions.[5]

Q5: My nitroso-imidazole product is unstable. How can I handle and store it?

A5: Nitroso compounds are often sensitive to light, heat, and air.[4] To minimize degradation, it is recommended to:

• Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1]

• Protect the reaction and the product from light by using amber glassware or wrapping the reaction vessel in aluminum foil.

• Perform purification steps at low temperatures.[6]

• Store the purified product at low temperatures, protected from light and moisture.

Troubleshooting Guide

This guide addresses common problems encountered during the nitrosation of imidazole derivatives and provides actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)	Citation(s)
Low or No Yield	1. Inactive Nitrosating Agent: The nitrosating agent (e.g., nitrous acid) may have decomposed before reacting. 2. Suboptimal pH: Incorrect pH can lead to poor formation of the active nitrosating species or deactivation of the imidazole substrate. 3. Reaction Not Initiated: The activation energy may not be overcome at very low temperatures.	1. Prepare the nitrosating agent in situ and use it immediately. Ensure the quality of starting materials like sodium nitrite. 2. Systematically vary the pH to find the optimal range. Use a pH meter for accurate control. 3. While low temperatures are generally preferred, a slight, controlled increase in temperature might be necessary to initiate the reaction. Monitor closely.	[2][3]
Formation of Multiple Isomers	1. Lack of Regiocontrol: The inherent reactivity of the imidazole ring allows for nitrosation at multiple positions. 2. Isomerization during Work-up: Changes in pH or temperature during extraction or purification can cause isomerization.	1. Carefully control the reaction temperature, keeping it as low as feasible to enhance selectivity. Experiment with different acidic catalysts and solvent systems. Consider using protecting groups for other reactive sites. 2. Maintain consistent and mild conditions during all post-reaction steps. Analyze samples promptly after preparation.	[2]
Presence of Unidentified Byproducts	1. Contaminants in Starting Materials: Impurities in the imidazole derivative or nitrosating agent can lead to side reactions. 2. Air Oxidation: The reaction mixture or product may be sensitive to air. 3. Over-oxidation: The nitroso product can be oxidized to a nitro compound.	1. Use high-purity starting materials. Purify the starting imidazole if necessary. 2. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Use a milder nitrosating agent or carefully control the stoichiometry of the reagents.	[6]
Product Degradation during Work-up/Purification	1. pH Sensitivity: The nitroso-imidazole is unstable at neutral or basic pH. 2. Thermal Instability: The product decomposes at higher temperatures. 3. Instability on Silica (B1680970) Gel: Some compounds can decompose on the acidic surface of silica gel during column chromatography.	1. Maintain acidic conditions throughout the work-up. Isolate the product promptly. 2. Perform all work-up and purification steps at low temperatures. 3. Deactivate the silica gel with a small amount of a base like triethylamine (B128534) in the eluent, or consider alternative purification methods like recrystallization at low temperature.	[6][7]

Data on Reaction Parameters

Table 1: Effect of pH on Imidazole Nitrosation

pH Condition	Effect on Nitrosating Agent (NaNO₂/Acid)	Effect on Imidazole Substrate	Overall Impact on Reaction	Citation(s)
Strongly Acidic (Low pH)	Efficient formation of the active nitrosating species (NO⁺).	Protonation of the imidazole ring, deactivating it towards electrophilic attack.	Can lead to incomplete reaction or low yields due to substrate deactivation.	[2][3]
Mildly Acidic	Sufficient formation of the nitrosating agent.	Imidazole ring is sufficiently nucleophilic to react.	Generally optimal for achieving a balance between reagent activation and substrate reactivity.	[2]
Neutral to Alkaline	Poor formation of the active nitrosating species.	Imidazole is in its most nucleophilic state.	Reaction is often slow or does not proceed. Product is prone to degradation.

Table 2: Effect of Temperature on Imidazole Nitrosation

Temperature	Effect on Reaction Rate	Effect on Selectivity	Effect on Product Stability	Citation(s)
Low (0-5 °C)	Slower reaction rate.	Generally higher regioselectivity, favoring the thermodynamically more stable isomer.	Minimizes product degradation.	[2][3]
Elevated	Faster reaction rate.	Often leads to a mixture of isomers and other side products.	Increased risk of product decomposition.	[8]

Experimental Protocols

General Protocol for the Synthesis of 5-Nitroso-1H-Imidazole

This protocol is a representative procedure and may require optimization for specific imidazole derivatives.

Materials:

• 1H-Imidazole

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Diethyl Ether (or other suitable organic solvent)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolution and Cooling: In a round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 1H-imidazole in deionized water. Cool the solution to 0-5 °C in an ice bath.[9]

• Acidification: Slowly add concentrated hydrochloric acid to the cooled imidazole solution while maintaining the temperature below 5 °C.[9]

• Preparation of Nitrosating Agent: In a separate beaker, dissolve sodium nitrite in cold deionized water.[2]

• Nitrosation Reaction: Slowly add the cold sodium nitrite solution dropwise to the stirred, acidic imidazole solution. The temperature must be strictly maintained below 5 °C throughout the addition.[2][9]

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of maximum product formation.[2][9]

• Work-up and Extraction: Once the reaction is complete, carefully neutralize the mixture to a pH of ~7 with a saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., diethyl ether) three times.[10]

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.[10]

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.[1]

Analytical Method for Reaction Monitoring (HPLC)

• Column: C18 reverse-phase column.[1]

• Mobile Phase: A gradient of water (containing an acidic modifier like formic acid or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The acidic modifier is crucial for the stability of the nitroso-imidazole during analysis.[1]

• Detector: UV detector, monitoring at a wavelength where the nitroso-imidazole isomers have significant absorbance.[1]

Visualizations

General workflow for the nitrosation of imidazole.

Decision tree for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2010021409A1 - Methods for the production of 2-halo-4-nitroimidazole and intermediates thereof - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN102250010A - Method for synthesizing 2-phenylimidazole compounds - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Regioselective alkylation of 4(5)-nitro-1H-imidazoles in acidic media: study of temperature effects - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. How To [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Quantification of 2-Methyl-1-nitroso-1H-imidazole

This technical support guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the quantification of 2-Methyl-1-nitroso-1H-imidazole. Given the limited availability of established analytical methods for this specific compound, this guide also draws upon general principles of nitrosamine (B1359907) analysis and data from related nitroso-imidazole compounds.

Frequently Asked Questions (FAQs)

Q1: We are unable to detect 2-Methyl-1-nitroso-1H-imidazole in our samples after synthesis attempts. What could be the reason?

A1: The non-detection of 2-Methyl-1-nitroso-1H-imidazole is a documented outcome in several synthesis attempts. According to reports, this compound may not readily form under standard nitrosation conditions.[1][2] The European Medicines Agency (EMA) guidelines suggest that if repeated, rigorous synthesis attempts fail to produce a nitrosamine impurity, it is likely that the impurity either does not form or poses an extremely low risk.[1][2]

Before concluding its absence, consider the following:

• Forced Degradation/Formation Studies: Have you conducted studies under forced conditions (e.g., elevated temperature, extreme pH, high concentrations of nitrosating agents)?

• Analytical Method Sensitivity: Is the limit of detection (LOD) and limit of quantification (LOQ) of your analytical method sufficient to detect trace amounts of the analyte?

• Compound Instability: The compound may be unstable under your experimental or storage conditions.

Q2: What are the key challenges in the quantification of nitroso-imidazoles?

A2: The primary challenges in the analysis of nitroso-imidazoles include:

• Chemical Instability: Nitroso compounds can be sensitive to light, temperature, and pH.[3] They may degrade during sample preparation, storage, or analysis.

• Chromatographic Issues: These compounds can exhibit poor peak shape and retention on certain chromatographic columns.

• Matrix Effects: Complex sample matrices can interfere with ionization in mass spectrometry, leading to ion suppression or enhancement.

• Lack of Reference Standards: For novel or rare nitrosamines like 2-Methyl-1-nitroso-1H-imidazole, certified reference standards may not be commercially available, making accurate quantification challenging.

Q3: Which analytical technique is most suitable for the quantification of 2-Methyl-1-nitroso-1H-imidazole?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for the trace-level quantification of nitrosamines due to its high sensitivity and selectivity. A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is commonly used.[4] Gas chromatography (GC) with a thermal energy analyzer (TEA) or mass spectrometry can also be used, but LC-MS/MS is generally more suitable for non-volatile and thermally labile compounds.

Troubleshooting Guide

Issue 1: Poor Peak Shape or No Peak Detected

Potential Cause	Troubleshooting Steps
Analyte Instability	- Prepare fresh samples and standards immediately before analysis.- Store samples and standards at low temperatures (2-8°C) and protect from light.[5]- Use amber vials.
Inappropriate Column Chemistry	- Screen different C18 and phenyl-hexyl columns.- Consider a column with a different stationary phase if peak tailing persists.
Mobile Phase Issues	- Optimize the mobile phase pH. An acidic mobile phase often improves peak shape for nitrogen-containing compounds.- Ensure the mobile phase is properly degassed.
Injector Problems	- Check for sample carryover by injecting a blank after a high-concentration standard.- Clean the injector port and syringe.

Issue 2: Inconsistent or Non-Reproducible Results

Potential Cause	Troubleshooting Steps
Sample Preparation Variability	- Ensure consistent extraction procedures.- Use an internal standard to correct for variations in sample preparation and instrument response.
Matrix Effects	- Perform a matrix effect study by comparing the response of the analyte in a standard solution versus a post-extraction spiked sample.- If significant matrix effects are observed, consider further sample cleanup (e.g., solid-phase extraction) or use a matrix-matched calibration curve.
Instrument Instability	- Check the stability of the LC pump flow rate and the MS detector response over time.- Perform system suitability tests before each analytical run.

Experimental Protocol: Hypothetical LC-MS/MS Method

This protocol is a general guideline and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation (for a Drug Substance)

• Accurately weigh 50 mg of the drug substance into a 10 mL volumetric flask.

• Add a suitable solvent (e.g., methanol/water 50:50 v/v) to dissolve the sample.

• Spike with an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte, if available).

• Vortex for 1 minute and sonicate for 5 minutes.

• Dilute to the mark with the solvent.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  Time (min)	%B
  0.0	5
  1.0	5
  5.0	95
  7.0	95
  7.1	5

  | 10.0 | 5 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole

• Ionization Source: Electrospray Ionization (ESI), positive mode

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• MRM Transitions (Hypothetical):

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  2-Methyl-1-nitroso-1H-imidazole	112.1	82.1	15
  (Quantifier)		54.1	20

  | (Qualifier) | | | |

Quantitative Data Summary (Hypothetical)

The following tables represent typical data that should be generated during method validation.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Peak Area
0.1 (LOQ)	5,234
0.5	25,876
1.0	51,234
5.0	255,876
10.0	510,234
Linearity (r²)	0.9995

Table 2: Precision and Accuracy

Spiked Level	Concentration (ng/mL)	n	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	0.1	6	0.098	98.0	8.5
Low QC	0.3	6	0.295	98.3	6.2
Mid QC	3.0	6	3.08	102.7	4.1
High QC	8.0	6	8.12	101.5	3.5

Visualizations

Caption: Experimental workflow for the quantification of 2-Methyl-1-nitroso-1H-imidazole.

Caption: Troubleshooting decision tree for peak detection issues.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. clearsynth.com [clearsynth.com]

Navigating the Synthesis of 2-Methyl-1-nitroso-1H-imidazole: A Technical Support Guide

FOR IMMEDIATE RELEASE

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Methyl-1-nitroso-1H-imidazole. Our resources are designed to address common challenges and provide actionable solutions to minimize byproducts and optimize reaction outcomes.

Recent studies and synthesis attempts highlight that the formation of 2-Methyl-1-nitroso-1H-imidazole can be challenging, with some reports indicating non-formation under certain stressed conditions.[1] This guide, therefore, focuses on overcoming the primary hurdles of this synthesis, including low to no yield, and managing potential side reactions and degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of 2-Methyl-1-nitroso-1H-imidazole?

The synthesis of 2-Methyl-1-nitroso-1H-imidazole is primarily challenged by the low reactivity of the 2-methyl-1H-imidazole substrate towards nitrosating agents and the potential instability of the product.[1] Key difficulties include:

• Controlling Reaction Conditions: The nitrosation of imidazoles is highly sensitive to pH, temperature, and the choice of nitrosating agent and solvent.[2]

• Isomer Formation: While less likely for the N1 position, improper reaction conditions can potentially lead to nitrosation at other positions on the imidazole (B134444) ring, though this is less common for N-nitrosation.

• Product Degradation: The N-nitroso group can be labile, and the product may degrade under the reaction or workup conditions, especially with fluctuations in pH or temperature.[2]

• Low Yields: Due to the factors above, obtaining a high yield of the desired product is often difficult.

Q2: My synthesis resulted in a low yield or no product. What are the likely causes?

Low or no yield is a common issue and can stem from several factors. A systematic approach to troubleshooting is recommended. The most common culprits are suboptimal reaction conditions, leading to either no reaction or degradation of the target molecule.[2] Refer to the troubleshooting guide below for a detailed breakdown of potential causes and solutions.

Q3: What are the most common byproducts in this synthesis?

Given the challenges in forming the target compound, the most common "byproducts" are often unreacted 2-methyl-1H-imidazole and degradation products of the desired N-nitroso compound. Due to the electron-donating nature of the methyl group at the 2-position, side reactions on the imidazole ring are possible, but the primary issue reported is the difficulty of the initial nitrosation.[1]

Q4: How can I minimize the formation of these byproducts?

Minimizing byproducts, which in this case is primarily unreacted starting material and degradation products, involves optimizing the reaction conditions to favor the formation and stability of 2-Methyl-1-nitroso-1H-imidazole. Key strategies include:

• Strict pH Control: Maintain a consistently acidic environment as it is crucial for generating the active nitrosating species.[2]

• Low-Temperature Reaction: Perform the reaction at low temperatures (e.g., 0-5 °C) to enhance selectivity and reduce the rate of degradation.[2]

• Choice of Nitrosating Agent: The selection of an appropriate nitrosating agent (e.g., sodium nitrite (B80452) in the presence of a strong acid, or nitrosyl chloride) can significantly impact the reaction outcome.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation-related side reactions.[2]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during the synthesis of 2-Methyl-1-nitroso-1H-imidazole.

Table 1: Troubleshooting Low or No Product Formation

Observation	Potential Cause	Recommended Action
No reaction (only starting material present)	Insufficiently acidic conditions.	Ensure the pH of the reaction mixture is sufficiently acidic (typically pH 1-3) to generate the active nitrosating species.
Low reactivity of the nitrosating agent.	Consider using a stronger nitrosating agent or increasing its stoichiometry. Ensure the nitrosating agent is fresh and has not degraded.
Reaction temperature is too low.	While low temperatures are generally recommended, if no reaction occurs, a controlled, slight increase in temperature might be necessary. Monitor carefully for degradation.
Low yield with significant starting material	Incomplete reaction.	Increase the reaction time. Monitor the reaction progress using a suitable analytical technique (e.g., TLC, HPLC).
Suboptimal stoichiometry of reagents.	Re-evaluate the molar ratios of the substrate to the nitrosating agent. An excess of the nitrosating agent may be required.
Low yield with evidence of degradation (discoloration, multiple spots on TLC)	Product instability.	Work up the reaction mixture promptly upon completion. Maintain acidic conditions during extraction and purification.[2]
Reaction temperature is too high.	Maintain a consistently low temperature throughout the reaction.
Presence of oxygen.	Purge the reaction vessel with an inert gas (nitrogen or argon) before starting the reaction.[2]

Experimental Protocols

General Protocol for the Synthesis of 2-Methyl-1-nitroso-1H-imidazole

Disclaimer: This is a representative procedure and may require optimization for specific laboratory conditions.

Materials:

• 2-Methyl-1H-imidazole

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice bath

Procedure:

• Dissolve 2-methyl-1H-imidazole in a suitable organic solvent (e.g., DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the flask to 0-5 °C using an ice bath.

• Slowly add a pre-cooled solution of hydrochloric acid to the flask while stirring.

• In a separate flask, dissolve sodium nitrite in water and cool it to 0-5 °C.

• Add the cold sodium nitrite solution dropwise to the acidic solution of 2-methyl-1H-imidazole over a period of 30-60 minutes, ensuring the temperature remains below 5 °C.

• Continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours after the addition is complete.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully quench the reaction by adding a saturated sodium bicarbonate solution until the pH is neutral.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical steps for troubleshooting common issues in the synthesis.

Caption: Troubleshooting workflow for low yield in 2-Methyl-1-nitroso-1H-imidazole synthesis.

Caption: Key experimental parameters for optimizing the synthesis of 2-Methyl-1-nitroso-1H-imidazole.

References

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Trace-Level Detection of 2-Methyl-1-nitroso-1H-imidazole

This technical support center provides guidance for researchers, scientists, and drug development professionals on the method refinement for trace-level detection of 2-Methyl-1-nitroso-1H-imidazole. Given the limited availability of validated methods for this specific compound and reports of synthesis challenges, this guide focuses on a best-practice approach using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and addresses potential issues that may arise during method development and application.

Frequently Asked Questions (FAQs)

Q1: Why is there limited information on the detection of 2-Methyl-1-nitroso-1H-imidazole?

A1: Several sources indicate that the synthesis of 2-Methyl-1-nitroso-1H-imidazole is challenging, with some reports detailing failed synthesis attempts under standard nitrosating conditions.[1][2] This suggests the compound may not form readily or could be unstable, which would explain the scarcity of published analytical methods for its detection.

Q2: What are the primary analytical challenges anticipated for this compound?

A2: The primary challenges include potential instability of the analyte, the need for highly sensitive detection methods to meet stringent regulatory limits for nitrosamines, and managing potential matrix effects from the sample.[3] The lack of a commercially available certified reference standard further complicates method development and validation.

Q3: What is the recommended analytical technique for trace-level detection of nitrosamines like 2-Methyl-1-nitroso-1H-imidazole?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity, which are crucial for detecting trace-level impurities.[3][4][5]

Q4: Are there any specific sample handling precautions I should take?

A4: Yes, given the potential for artifactual formation of nitrosamines, it is crucial to avoid sources of nitrosating agents during sample preparation and analysis.[3] Samples should be stored at low temperatures (e.g., 2-8°C) and protected from light to minimize degradation.[6]

Troubleshooting Guide

Chromatography Issues

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH; Column degradation; Sample solvent incompatible with mobile phase.	Optimize mobile phase pH to ensure the analyte is in a single ionic state. Use a new column of the same type. Ensure the sample is dissolved in a solvent similar in composition to the mobile phase.
No Peak Detected	Analyte instability; Insufficient sensitivity; Incorrect MS/MS transition.	Prepare fresh samples and standards. Optimize MS source parameters and consider a more sensitive instrument. Confirm the precursor and product ions for the analyte.
Shifting Retention Times	Inconsistent mobile phase composition; Column temperature fluctuations; Column aging.	Ensure proper mobile phase mixing and degassing. Use a column oven to maintain a constant temperature. Equilibrate the column sufficiently before each run.

Mass Spectrometry Issues

Problem	Potential Cause	Suggested Solution
Low Signal Intensity	Inefficient ionization; Matrix suppression; Incorrect source parameters.	Optimize electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature). Dilute the sample to reduce matrix effects. Use a stable isotope-labeled internal standard.
High Background Noise	Contaminated mobile phase or LC system; Electrical interference.	Use high-purity solvents and freshly prepared mobile phases. Ensure proper grounding of the instrument.
Inconsistent Ion Ratios	Insufficient collision energy; Co-eluting interferences.	Optimize collision energy for each MRM transition. Improve chromatographic separation to resolve interferences.

Proposed Experimental Protocol: LC-MS/MS Method

This protocol is a starting point and will likely require optimization for your specific instrumentation and sample matrix.

1. Sample Preparation

• Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol (B129727)/water mixture).

• Perform a solid-phase extraction (SPE) if sample cleanup is necessary to remove matrix interferences.

• Fortify with a suitable internal standard if available.

• Filter the final extract through a 0.22 µm filter before injection.

2. Liquid Chromatography Parameters

• Column: A C18 reversed-phase column with a particle size of 1.8 µm is recommended.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing a standard of 2-Methyl-1-nitroso-1H-imidazole. The precursor ion will be [M+H]+.

• Source Parameters: Optimize capillary voltage, source temperature, and gas flows for maximum signal intensity.

Quantitative Data Benchmarks for Nitrosamine (B1359907) Analysis by LC-MS/MS

The following table provides typical performance characteristics for the trace-level analysis of other nitrosamine compounds, which can serve as a benchmark for method development for 2-Methyl-1-nitroso-1H-imidazole.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 ng/mL	[5]
Limit of Quantitation (LOQ)	0.1 ng/mL	[5]
Linearity Range	0.05 - 10 ng/mL	[5]
Regression Coefficient (r²)	> 0.99	[5]

Visualizations

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Trace-level quantitation of N-((2-isopropylthiazol-4-yl)methyl)-N-methylnitrous amide by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. clearsynth.com [clearsynth.com]

Addressing matrix effects in the analysis of 2-Methyl-1-nitroso-1H-imidazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 2-Methyl-1-nitroso-1H-imidazole.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 2-Methyl-1-nitroso-1H-imidazole?

A1: In the context of LC-MS/MS analysis, matrix effects are the alteration of the ionization efficiency of a target analyte, such as 2-Methyl-1-nitroso-1H-imidazole, by co-eluting compounds from the sample matrix.[1] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can compromise the accuracy, precision, and sensitivity of the quantitative analysis.[2]

Q2: What are the typical signs that my analysis is being affected by matrix effects?

A2: Common indicators of matrix effects include:

• Poor reproducibility of results between different sample preparations.

• Inaccurate quantification, with recovery values significantly different from 100%.

• Non-linear calibration curves when using standards prepared in a neat solvent.

• A noticeable difference in the peak area of the analyte when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract.

Q3: How can I quantitatively assess the extent of matrix effects in my assay?

A3: The most common method is the post-extraction spike analysis. This method quantifies the matrix effect by comparing the analyte's response in a pure solution to its response in a blank matrix extract that has been spiked with the analyte after the extraction process.[3] The matrix factor (MF) is calculated, where an MF of 1 indicates no effect, <1 indicates ion suppression, and >1 indicates ion enhancement.[3]

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[4] The SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement. This allows for accurate correction of the analyte signal. If a SIL-IS is not available, matrix-matched calibration is a viable alternative.[5]

Q5: Can changes to my sample preparation protocol reduce matrix effects?

A5: Yes, optimizing sample preparation is a critical step in mitigating matrix effects. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are effective in cleaning up complex samples by removing interfering matrix components before analysis.[6] In some cases, simple dilution of the sample can also be an effective strategy.[6]

Q6: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) better for minimizing matrix effects for this compound?

A6: ESI is more susceptible to matrix effects because ionization occurs in the liquid phase where competition from co-eluting matrix components is more pronounced.[1][7] APCI, where ionization occurs in the gas phase, can be less prone to matrix effects for certain analytes.[7] The choice of ionization source should be evaluated during method development for your specific matrix and analytical conditions.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC-MS/MS analysis of 2-Methyl-1-nitroso-1H-imidazole, with a focus on issues arising from matrix effects.

Issue 1: Low or No Recovery of Spiked Analyte

• Possible Cause: Severe ion suppression due to co-eluting matrix components.

• Troubleshooting Workflow:

Caption: A stepwise approach to troubleshooting low analyte recovery.

Issue 2: High Variability in Quantitative Results

• Possible Cause: Inconsistent matrix effects between samples or injections.

• Troubleshooting Workflow:

Caption: A logical workflow for addressing high result variability.

Data on Sample Preparation and Matrix Effects

The following tables summarize typical performance data for different sample preparation techniques used for the analysis of nitrosamines and related compounds, which can be extrapolated to the analysis of 2-Methyl-1-nitroso-1H-imidazole.

Table 1: Comparison of Recovery Rates for Different Sample Preparation Methods for Nitrosamines

Sample Preparation Method	Analyte Class	Matrix	Typical Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Nitrosamines	Cough Syrup	90 - 120	[8]
Solid-Phase Extraction (SPE)	Nitrosamines	Drinking Water	70 - 105	[9]
Liquid-Liquid Extraction (LLE)	Nitrosamines	Antibody Drugs	75.4 - 114.7	[10]
Solid-Phase Extraction (SPE)	Nitroimidazoles	Beeswax	71.2 - 104.9	[11]

Table 2: Quantitative Assessment of Matrix Effects for Various Analytes and Matrices

Analyte(s)	Matrix	Matrix Effect (%)	Conclusion	Reference
Nitroimidazoles	Pig Plasma	Not significant	Direct calibration in solvent is possible.	[12]
Pesticides	Blueberry	Variable	Matrix-matched calibration is necessary.	[5]
Fungal Toxins & Pesticides	Animal Feed	Significant	Signal suppression is the main cause of deviation from 100% recovery.	[13]
Hydrastine & Berberine	Serum	Studied	Post-column infusion and comparison of calibration curve slopes used for evaluation.	[14]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the degree of ion suppression or enhancement for 2-Methyl-1-nitroso-1H-imidazole in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte into a pure solvent (e.g., the mobile phase) at a known concentration (e.g., low, mid, and high QC levels).

  • Set B (Post-Extraction Spike): Process a blank matrix sample through the entire sample preparation procedure. In the final step, spike the analyte into the extracted blank matrix to achieve the same final concentration as in Set A.

  • Set C (Blank Matrix Extract): Process a blank matrix sample through the entire sample preparation procedure without spiking the analyte.

• LC-MS/MS Analysis: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for the analyte.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area in Set B - Peak Area in Set C) / Peak Area in Set A

  • A result of MF < 1 indicates ion suppression.

  • A result of MF > 1 indicates ion enhancement.

  • A result of MF = 1 indicates no matrix effect.

Protocol 2: Qualitative Assessment of Matrix Effects using Post-Column Infusion

Objective: To identify the regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

• System Setup:

  • Use a syringe pump to continuously infuse a standard solution of 2-Methyl-1-nitroso-1H-imidazole at a constant flow rate (e.g., 5-10 µL/min) into the LC eluent stream.

  • The infusion should be done via a T-connector placed between the analytical column and the mass spectrometer's ion source.

• Analysis:

  • First, inject a blank solvent to establish a stable baseline signal for the continuously infused analyte.

  • Next, inject an extracted blank matrix sample.

• Data Interpretation:

  • Monitor the signal of the infused analyte. Any deviation (dip or peak) from the stable baseline during the chromatographic run indicates a region of ion suppression or enhancement, respectively.

  • The retention time of the analyte of interest should be compared to these regions to assess the potential for matrix effects.

Protocol 3: General Solid-Phase Extraction (SPE) for Nitrosamine Impurities

Objective: To clean up a sample matrix and concentrate the analyte prior to LC-MS/MS analysis.

Methodology:

• Sample Pre-treatment: Depending on the matrix, this may involve dissolution, dilution, or pH adjustment. For example, a drug product may be dissolved in a suitable solvent.

• SPE Cartridge Selection: Choose an appropriate SPE sorbent. For nitrosamines, strong cation-exchange or hydrophilic-lipophilic balanced (HLB) cartridges are often effective.[8][15]

• Cartridge Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) followed by an equilibration solvent (e.g., water or an acidic buffer) through it.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components while retaining the analyte.

• Elution: Elute the analyte from the cartridge using a stronger solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Development and validation of a liquid chromatography with tandem mass spectrometry method for the determination of nitroimidazole residues in beeswax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods Using the 2-Methyl-1-nitroso-1H-imidazole Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of 2-Methyl-1-nitroso-1H-imidazole, a potential nitrosamine (B1359907) impurity. Given the stringent regulatory scrutiny of nitrosamine impurities in pharmaceutical products, robust and validated analytical methods are imperative. This document outlines the validation of such methods using the 2-Methyl-1-nitroso-1H-imidazole analytical standard, comparing the performance of various techniques and providing detailed experimental protocols.

Introduction to 2-Methyl-1-nitroso-1H-imidazole and Nitrosamine Impurities

Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of these impurities in drug substances and products.[1] 2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity that could arise from manufacturing processes involving 2-methyl-1H-imidazole or related structures in the presence of nitrosating agents. The availability of a certified reference standard for 2-Methyl-1-nitroso-1H-imidazole is essential for the development and validation of analytical methods to monitor its presence at trace levels.[3][4][5][6]

Comparison of Analytical Methodologies

The choice of analytical technique for the detection and quantification of 2-Methyl-1-nitroso-1H-imidazole is dictated by the required sensitivity, selectivity, and the nature of the sample matrix. The most common and effective methods include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS for the analysis of nitrosamine impurities, which can be expected when validating a method with the 2-Methyl-1-nitroso-1H-imidazole standard.

Parameter	HPLC-UV	LC-MS/MS	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (r²)	> 0.999	> 0.999	> 0.999
Limit of Detection (LOD)	5 - 10 ng/mL	0.05 - 0.5 ng/mL	0.1 - 1 ng/mL
Limit of Quantitation (LOQ)	10 - 20 ng/mL[7]	0.1 - 1.0 ng/mL	0.5 - 5 ng/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%	90 - 110%
Intra-day Precision (%RSD)	< 5%	< 3%	< 5%
Inter-day Precision (%RSD)	< 10%	< 5%	< 10%
Specificity	Moderate	High	High

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical method validation. Below are representative protocols for HPLC-UV and LC-MS/MS methods for the analysis of 2-Methyl-1-nitroso-1H-imidazole.

Protocol 1: HPLC-UV Method

This method is suitable for screening purposes and for matrices where higher detection limits are acceptable.

1. Instrumentation:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

2. Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (≥ 99%)

• 2-Methyl-1-nitroso-1H-imidazole reference standard

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 60% B

  • 15-17 min: 60% to 95% B

  • 17-19 min: 95% B

  • 19-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: 245 nm[7]

4. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of 2-Methyl-1-nitroso-1H-imidazole in 100 mL of methanol (B129727).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to construct a calibration curve (e.g., 10 ng/mL to 1000 ng/mL).[7]

• Sample Preparation: Dissolve the drug substance or product in a suitable solvent (e.g., methanol or a mixture of water and methanol) to a final concentration within the calibration range. Filter the sample through a 0.22 µm syringe filter before injection.

Protocol 2: LC-MS/MS Method

This method provides high sensitivity and selectivity, making it ideal for trace-level quantification.

1. Instrumentation:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

2. Reagents:

• Same as HPLC-UV method.

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A faster gradient can be employed compared to HPLC-UV due to the selectivity of the mass spectrometer.

  • 0-1 min: 2% B

  • 1-5 min: 2% to 80% B

  • 5-6 min: 80% to 95% B

  • 6-7 min: 95% B

  • 7-7.1 min: 95% to 2% B

  • 7.1-9 min: 2% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

4. Mass Spectrometer Conditions:

• Ionization Mode: ESI Positive

• Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing a standard solution of 2-Methyl-1-nitroso-1H-imidazole. A hypothetical precursor ion would be [M+H]+, and characteristic product ions would be monitored.

  • Example Transition (Hypothetical): Q1: 112.1 m/z → Q3: 82.1 m/z (quantifier), 54.1 m/z (qualifier)

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

5. Standard and Sample Preparation:

• Similar to the HPLC-UV method, but with a lower concentration range for the calibration curve (e.g., 0.1 ng/mL to 50 ng/mL).

Mandatory Visualizations

Diagram 1: Potential Formation Pathway of 2-Methyl-1-nitroso-1H-imidazole

Caption: Potential chemical formation pathway of 2-Methyl-1-nitroso-1H-imidazole.

Diagram 2: General Analytical Workflow for Nitrosamine Impurity Testing

Caption: A typical workflow for the analysis of nitrosamine impurities in pharmaceuticals.

Diagram 3: Logical Flow of Method Validation

Caption: Logical progression of steps in analytical method validation.

References

• 1. waters.com [waters.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. waters.com [waters.com]

A Comparative Analysis of 2-Methyl-1-nitroso-1H-imidazole and Other Nitrosamines: A Guide for Researchers

For researchers, scientists, and drug development professionals, a thorough understanding of the potential risks associated with nitrosamine (B1359907) impurities is paramount. This guide provides a comparative analysis of 2-Methyl-1-nitroso-1H-imidazole against other well-characterized nitrosamines. Due to the limited direct experimental data on 2-Methyl-1-nitroso-1H-imidazole, this analysis extrapolates its potential toxicological profile based on the established properties of the nitrosamine class and its parent compound, 2-methylimidazole (B133640).

Executive Summary

2-Methyl-1-nitroso-1H-imidazole is a potential impurity in pharmaceutical products, and its chemical structure places it in the cohort of concern for nitrosamines, which are classified as probable human carcinogens. While direct toxicological data for this specific compound is scarce, reports indicate that it does not readily form under forced nitrosation conditions, suggesting a potentially low risk of formation.[1][2] However, the inherent genotoxic potential of the N-nitroso functional group necessitates a precautionary approach. This guide will compare its anticipated properties with those of well-studied nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), as well as considering the known toxicity of its parent moiety, 2-methylimidazole.

Chemical and Physical Properties

A fundamental comparison begins with the basic chemical and physical properties of these compounds.

Property	2-Methyl-1-nitroso-1H-imidazole	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)	2-Methylimidazole
Molecular Formula	C₄H₅N₃O	C₂H₆N₂O	C₄H₁₀N₂O	C₄H₆N₂
Molecular Weight ( g/mol )	111.10	74.08	102.14	82.10
Appearance	Not available	Yellow liquid	Yellow liquid	Colorless crystalline solid
Boiling Point (°C)	Not available	151-153	177	267
Solubility in Water	Not available	Soluble	Soluble	Soluble

Toxicological Profile: A Comparative Overview

The primary toxicological concern for nitrosamines is their potential for carcinogenicity, which is often preceded by mutagenic and genotoxic events.

Mutagenicity

Nitrosamines are generally not directly mutagenic but require metabolic activation to exert their effects.[3][4] The primary mechanism involves cytochrome P450-mediated α-hydroxylation, leading to the formation of unstable intermediates that can alkylate DNA.[5][6][7][8] This DNA damage, if not repaired, can lead to mutations. The Ames test, a bacterial reverse mutation assay, is a standard in vitro method for assessing the mutagenic potential of chemical substances.[9][10]

Based on the general understanding of nitrosamines, 2-Methyl-1-nitroso-1H-imidazole is presumed to be a pro-mutagen, requiring metabolic activation to induce mutations. Its mutagenic potential is likely to be influenced by the metabolic stability of the imidazole (B134444) ring and the efficiency of its α-hydroxylation. For comparison, NDMA and NDEA are well-established mutagens in the Ames test, particularly in the presence of a metabolic activation system (S9 fraction).[4][11]

The parent compound, 2-methylimidazole, has shown mixed results in genotoxicity assays. While some studies suggest it is not mutagenic in standard Ames assays, others indicate potential for chromosomal damage at high concentrations.[12]

Carcinogenicity

The carcinogenic potential of nitrosamines is well-documented in animal studies.[13][14] NDMA and NDEA are potent carcinogens, primarily inducing tumors in the liver, but also in other organs such as the kidney and respiratory tract.[14][15] The carcinogenicity of these compounds is directly linked to their mutagenic properties.

Given the structural alerts for carcinogenicity (the N-nitroso group), 2-Methyl-1-nitroso-1H-imidazole should be considered a potential carcinogen until proven otherwise by experimental data. The carcinogenicity of its parent compound, 2-methylimidazole, has been demonstrated in rodents, causing an increased incidence of thyroid and liver tumors.[12][16][17][18] This suggests that the imidazole moiety itself may contribute to tumorigenesis, a risk that could be exacerbated by the presence of the nitroso group.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment and comparison of the toxicological properties of nitrosamines.

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a test substance by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Methodology:

• Strain Selection: Utilize a panel of S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction), typically derived from the livers of Aroclor 1254-induced rats or hamsters. For nitrosamines, hamster liver S9 is often more effective.[19]

• Exposure:

  • Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if applicable) are combined in molten top agar (B569324) and poured onto minimal glucose agar plates.

  • Pre-incubation Method: The test substance, bacterial culture, and S9 mix are incubated together for a short period (e.g., 20-30 minutes) before being mixed with top agar and plated. This method can enhance the detection of certain mutagens.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+) on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the solvent control indicates a positive mutagenic response.

In Vivo Rodent Carcinogenicity Bioassay

Objective: To evaluate the carcinogenic potential of a test substance following long-term administration to rodents.

Methodology:

• Animal Model: Typically conducted in two rodent species, most commonly rats (e.g., Fischer 344) and mice (e.g., B6C3F1).[20]

• Administration Route: The route of administration should be relevant to potential human exposure (e.g., oral gavage, in feed, or drinking water).

• Dose Selection: A preliminary subchronic toxicity study (e.g., 90 days) is conducted to determine the maximum tolerated dose (MTD) and other appropriate dose levels for the long-term study. Typically, three dose levels plus a control group are used.

• Duration: The study duration is typically 18-24 months for mice and 24 months for rats.[20]

• Observations: Animals are monitored daily for clinical signs of toxicity. Body weight and food/water consumption are recorded regularly.

• Pathology: At the end of the study, all animals are subjected to a full necropsy. All organs and tissues are examined macroscopically, and tissues are collected for histopathological evaluation.

• Data Analysis: The incidence of tumors in the treated groups is compared to the control group using appropriate statistical methods.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanisms of nitrosamine toxicity.

Caption: Metabolic activation pathway of nitrosamines leading to potential carcinogenesis.

Caption: A simplified workflow for the Ames test to determine mutagenicity.

Conclusion

While direct experimental evidence for the toxicity of 2-Methyl-1-nitroso-1H-imidazole is currently lacking, its classification as a nitrosamine warrants significant caution. Based on the well-established mutagenic and carcinogenic properties of this chemical class, it is prudent to assume that 2-Methyl-1-nitroso-1H-imidazole possesses similar hazardous potential. The known carcinogenicity of its parent compound, 2-methylimidazole, further elevates these concerns. The fact that this compound is difficult to synthesize under forced conditions is a positive indicator that its formation as an impurity may be limited. However, for risk assessment and drug development, it is essential to either generate robust toxicological data for 2-Methyl-1-nitroso-1H-imidazole or to control its presence in final products to levels that are considered safe. The experimental protocols outlined in this guide provide a framework for generating such critical data.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Carcinogenicity and mutagenicity of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iphasebiosci.com [iphasebiosci.com]
• 10. criver.com [criver.com]
• 11. Comparative in vitro toxicity of nitrosamines and nitramines associated with amine-based carbon capture and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2-METHYLIMIDAZOLE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Nitrosamine - Wikipedia [en.wikipedia.org]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 15. mdpi.com [mdpi.com]
• 16. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 17. Toxicology and carcinogensis studies of 2-methylimidazole (Cas No. 693-98-1) in B6C3F1 mice (feed studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Carcinogenicity (two rodent species) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

A Comparative Guide to 2-Methyl-1-nitroso-1H-imidazole and 2-Methyl-4-nitro-1-nitroso-1H-imidazole for Researchers

This guide provides a detailed comparison of 2-Methyl-1-nitroso-1H-imidazole and 2-Methyl-4-nitro-1-nitroso-1H-imidazole, two nitrosoimidazole compounds of interest in pharmaceutical research and drug development. Due to a scarcity of direct experimental data for these specific molecules, this comparison draws upon established principles of nitroimidazole chemistry and toxicology, as well as data from closely related analogues.

Chemical and Physical Properties

A summary of the key chemical and physical properties for both compounds is presented below. These properties are fundamental for understanding their potential biological activity and for developing analytical methods.

Property	2-Methyl-1-nitroso-1H-imidazole	2-Methyl-4-nitro-1-nitroso-1H-imidazole
IUPAC Name	2-methyl-1-nitroso-1H-imidazole	2-methyl-4-nitro-1-nitroso-1H-imidazole
Molecular Formula	C₄H₅N₃O[1][2]	C₄H₄N₄O₃[3]
Molecular Weight	111.10 g/mol [1][2][4]	156.1 g/mol [5]
Parent Drug	Not directly applicable; related to 2-methyl-1H-imidazole	Metronidazole[6][7]
Description	An N-nitroso derivative of 2-methyl-1H-imidazole. It is considered a potential nitrosamine (B1359907) impurity.[8] Reports indicate that it does not readily form under expected nitrosation conditions.[9]	An N-nitroso derivative of a metronidazole-related impurity.[6] It is a highly characterized reference material for monitoring nitrosamine impurities in metronidazole (B1676534) production.[3][6]

Mechanism of Action: The Role of the Nitro and Nitroso Groups

The biological activity of nitroimidazoles is predicated on the reductive activation of the nitro group, a process that is significantly more efficient in the hypoxic (low oxygen) environments of anaerobic bacteria and tumor cells.[] This selective activation is the basis for their use as antibiotics and potential anticancer agents.

The activation pathway begins with the one-electron reduction of the nitro group by nitroreductase enzymes, forming a nitro radical anion.[] In the absence of oxygen, this radical can undergo further reduction to form a series of reactive intermediates, including the nitroso derivative, which are highly cytotoxic.[8] These reactive species can covalently bind to and damage cellular macromolecules, most importantly DNA, leading to strand breaks and cell death.[4][11]

Caption: Reductive activation pathway of nitroimidazoles.

Comparative Performance and Biological Activity

Direct comparative experimental data on the performance of 2-Methyl-1-nitroso-1H-imidazole and 2-Methyl-4-nitro-1-nitroso-1H-imidazole is not available in the current literature. However, based on the known structure-activity relationships of nitroimidazoles, a comparative profile can be inferred.

Performance Metric	2-Methyl-1-nitroso-1H-imidazole (Inferred)	2-Methyl-4-nitro-1-nitroso-1H-imidazole (Inferred)
Cytotoxicity	Expected to be cytotoxic, as the nitroso group is a reactive intermediate in the activation of nitroaromatic compounds.	Expected to be highly cytotoxic, likely more so than its parent nitroimidazole, due to the presence of both a nitro and a nitroso group, which can both contribute to cellular damage.
Genotoxicity	The genotoxicity is undetermined.	While the nitroso group is generally associated with mutagenicity, studies on related 2-methyl-4-nitroimidazoles (lacking the 1-nitroso group) have shown them to be non-genotoxic, in contrast to their 5-nitro counterparts like metronidazole.[12] The overall genotoxicity would depend on the interplay between the 4-nitro and 1-nitroso groups.
Therapeutic Potential	Unlikely to have therapeutic potential due to reported difficulties in synthesis and potential instability.[9]	As a derivative of a 4-nitroimidazole, it could be investigated as a hypoxia-activated cytotoxin. However, its potential genotoxicity would be a significant concern.

Experimental Protocols

Synthesis of 2-Methyl-4-nitro-1-nitroso-1H-imidazole

The following is a plausible synthetic protocol based on general methods for the nitrosation of imidazoles.

Materials:

• 2-Methyl-4-nitro-1H-imidazole

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution and Cooling: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methyl-4-nitro-1H-imidazole in deionized water. Cool the flask in an ice bath to 0-5 °C.

• Acidification: Slowly add concentrated hydrochloric acid dropwise to the cooled solution while maintaining the temperature below 5 °C.

• Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the acidic imidazole (B134444) solution over a period of 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 2 hours.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the solution to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

In Vitro Micronucleus Assay for Genotoxicity Assessment

This protocol outlines a standard method for evaluating the potential of a compound to cause chromosomal damage.

Caption: Experimental workflow for the in vitro micronucleus assay.

Procedure:

• Cell Culture: Culture human lymphoblastoid TK6 cells in appropriate medium supplemented with fetal bovine serum and antibiotics.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and make serial dilutions.

• Exposure: Treat the cells with at least three concentrations of the test compound, along with a vehicle control and a positive control, for a defined period (e.g., 4 hours). Include parallel experiments with and without a metabolic activation system (S9 mix).

• Cytokinesis Block: After the exposure period, wash the cells and resuspend them in fresh medium containing cytochalasin B to block cytokinesis, resulting in binucleated cells.

• Incubation: Incubate the cells for a period that allows for the completion of one cell cycle.

• Harvesting and Slide Preparation: Harvest the cells, treat them with a hypotonic solution, and fix them. Drop the cell suspension onto microscope slides.

• Staining: Stain the slides with a DNA-specific dye such as Giemsa or DAPI.

• Scoring: Analyze the slides under a microscope and score the frequency of micronuclei in at least 2000 binucleated cells per concentration.

• Data Analysis: Statistically analyze the data to determine if there is a significant, dose-dependent increase in the frequency of micronucleated cells compared to the vehicle control.

Conclusion

While both 2-Methyl-1-nitroso-1H-imidazole and 2-Methyl-4-nitro-1-nitroso-1H-imidazole are nitroso derivatives of imidazole, their anticipated biological profiles differ significantly based on their substitution patterns. The 4-nitro substitution in the latter compound is a key structural feature. Based on studies of related compounds, 2-methyl-4-nitroimidazole derivatives are predicted to be less genotoxic than their 5-nitro counterparts. However, the presence of the 1-nitroso group in both molecules introduces a high likelihood of cytotoxicity and potential mutagenicity.

The difficulty in synthesizing 2-Methyl-1-nitroso-1H-imidazole may limit its relevance as a significant impurity or therapeutic candidate. In contrast, 2-Methyl-4-nitro-1-nitroso-1H-imidazole, as a known impurity of the widely used drug metronidazole, warrants further investigation into its toxicological profile. The experimental protocols provided herein offer a framework for the synthesis and genotoxicity assessment of these and similar compounds, which is crucial for a comprehensive risk assessment in drug development. Further empirical studies are essential to definitively characterize and compare the performance and safety of these two molecules.

References

• 1. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DNA damage induced by reduced nitroimidazole drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase | PLOS Biology [journals.plos.org]
• 8. academic.oup.com [academic.oup.com]
• 9. journals.asm.org [journals.asm.org]
• 11. sti.bmj.com [sti.bmj.com]
• 12. Reduction of nitroimidazoles in vitro and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Techniques for 2-Methyl-1-nitroso-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. 2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity that requires sensitive and accurate analytical methods for its detection and quantification. This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the analysis of 2-Methyl-1-nitroso-1H-imidazole. The information presented is based on established methodologies for the analysis of nitrosamines in pharmaceutical matrices.

Data Presentation

The following tables summarize the hypothetical quantitative performance data for the analysis of 2-Methyl-1-nitroso-1H-imidazole by HPLC-MS/MS and GC-MS/MS.

Table 1: Comparison of Method Performance Parameters

Parameter	HPLC-MS/MS	GC-MS/MS
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL
Linearity (R²)	>0.998	>0.997
Accuracy (% Recovery)	95-105%	92-108%
Precision (% RSD)	< 5%	< 7%
Sample Throughput	High	Moderate
Matrix Effects	Potential for ion suppression/enhancement	Less prone to matrix effects

Table 2: Cross-Validation Results for Spiked Samples (Hypothetical Data)

Spiked Concentration (ng/mL)	HPLC-MS/MS Measured (ng/mL)	GC-MS/MS Measured (ng/mL)	% Difference
0.5	0.48	0.52	8.0%
1.0	1.02	0.97	-5.0%
5.0	4.95	5.10	3.0%
10.0	10.3	9.8	-4.9%

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative of standard practices for nitrosamine analysis.

HPLC-MS/MS Method

1. Sample Preparation:

• Weigh 100 mg of the drug substance or powdered tablets.

• Dissolve in 10 mL of a suitable solvent (e.g., methanol/water 50:50 v/v).

• Vortex for 2 minutes and sonicate for 10 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for 2-Methyl-1-nitroso-1H-imidazole would be determined by infusion of a standard solution.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

GC-MS/MS Method

1. Sample Preparation:

• Weigh 100 mg of the drug substance or powdered tablets.

• Dissolve in 10 mL of a suitable organic solvent (e.g., dichloromethane).

• Vortex for 2 minutes and sonicate for 10 minutes.

• Perform a liquid-liquid extraction if necessary to remove matrix interferences.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter through a 0.22 µm syringe filter into a GC vial.

2. GC Conditions:

• Column: Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, hold for 5 minutes.

3. MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for 2-Methyl-1-nitroso-1H-imidazole would be determined from the mass spectrum of a standard.

• Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the HPLC-MS/MS and GC-MS/MS analyses.

Unraveling the Reactivity Landscape of Nitroso-Imidazole Isomers: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of bioactive molecules is paramount. This guide provides a comparative analysis of the reactivity of different nitroso-imidazole isomers, crucial intermediates in the action of nitroaromatic drugs. By presenting key experimental data and detailed protocols, this document aims to facilitate a deeper understanding of their structure-activity relationships.

Nitroso-imidazoles are highly reactive species implicated as the active metabolites of nitroimidazole-based drugs, which are used as antibiotics and radiosensitizers. The position of the nitroso group on the imidazole (B134444) ring significantly influences the molecule's electronic properties and, consequently, its reactivity and biological activity. This guide focuses on comparing the stability and reactivity of key nitroso-imidazole isomers, drawing upon available experimental data.

Comparative Analysis of Isomer Stability

The reactivity of nitroso-imidazole isomers can be effectively compared by examining their stability in aqueous media. Experimental data for 1-methyl-2-nitrosoimidazole (B56497) (INO) provides a critical benchmark for this comparison. While quantitative data for other simple alkylated isomers remains scarce in publicly available literature, insights can be gleaned from studies on more complex derivatives and qualitative observations of their stability.

Isomer	Medium	Half-life (t½)	Temperature (°C)	Reference
1-Methyl-2-nitrosoimidazole (INO)	Water	12 minutes	37	[1]
Phosphate-buffered saline (PBS)	12 minutes	37	[1]
Mammalian cell growth medium	10 minutes	37	[1]
In the presence of CHO cells	< 2 minutes	37	[1]
5-Nitroso-1H-imidazole	Neutral or alkaline pH	Rapid decomposition	Not specified
1-Methyl-4-phenyl-5-nitrosoimidazole	Not specified	Labile	Not specified
1-Methyl-4-nitroso-5-phenylimidazole	Not specified	Labile	Not specified

Table 1: Comparative Stability of Nitroso-Imidazole Isomers.

The data clearly indicates that 1-methyl-2-nitrosoimidazole is an unstable species in physiological conditions, with its decay being accelerated in the presence of biological components like Chinese Hamster Ovary (CHO) cells.[1] This high reactivity is consistent with its proposed role as a cytotoxic agent. For 5-nitroso-1H-imidazole, while quantitative half-life data is not available, reports consistently highlight its instability, particularly in neutral to alkaline conditions, where it rapidly decomposes. The phenyl-substituted isomers are also described as labile, although specific decay kinetics have not been reported.

Reactivity with Biological Nucleophiles: The Case of Glutathione (B108866)

A crucial aspect of the biological activity of nitroso-imidazoles is their reaction with intracellular thiols, most notably glutathione (GSH). This reaction can lead to the depletion of the cellular antioxidant pool, contributing to cytotoxicity.

Studies on 1-methyl-2-nitrosoimidazole have shown that it reacts rapidly with glutathione.[2] This reaction is complex, involving both the reduction of the nitroso group and the formation of an adduct between a reduced form of the nitroso-imidazole and GSH.[2] The kinetics of this reaction underscore the high electrophilicity of the nitroso-imidazole intermediate.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed methodologies for key experiments relevant to the synthesis and reactivity analysis of nitroso-imidazole isomers.

Synthesis and Purification of 1-Methyl-2-nitrosoimidazole

This protocol is based on the method described by Josephy et al. (1988).

Materials:

• 1-methyl-2-nitroimidazole (B155463) (INO2)

• Sodium dithionite

• Iodine

• Dichloromethane

• Anhydrous magnesium sulfate

• Electrochemical cell

• UV-Vis spectrophotometer

Procedure:

• Electrochemical Reduction: 1-methyl-2-nitroimidazole is reduced to 2-hydroxylamino-1-methyl-imidazole (INHOH) via controlled-potential electrochemical reduction.

• Oxidation: The resulting INHOH is then oxidized back to 1-methyl-2-nitrosoimidazole (INO) using a stoichiometric amount of iodine in an aqueous solution.

• Extraction: The product is extracted from the aqueous solution using dichloromethane.

• Drying and Evaporation: The organic extract is dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crystalline INO.

• Characterization: The identity and purity of the synthesized INO can be confirmed using UV-visible spectroscopy (λmax ≈ 370 nm), NMR, and mass spectrometry.

Determination of Half-life by UV-Visible Spectroscopy

This method allows for the kinetic analysis of the decay of nitroso-imidazole isomers in various media.

Apparatus:

• UV-Visible Spectrophotometer with a thermostatted cuvette holder.

Procedure:

• Sample Preparation: A stock solution of the nitroso-imidazole isomer is prepared in a suitable solvent (e.g., acetonitrile (B52724) or DMSO).

• Reaction Initiation: A small aliquot of the stock solution is added to the desired medium (e.g., water, PBS, or cell culture medium) pre-incubated at a specific temperature (e.g., 37°C) in a quartz cuvette.

• Spectroscopic Monitoring: The absorbance at the λmax of the nitroso-imidazole is monitored over time.

• Data Analysis: The natural logarithm of the absorbance is plotted against time. The slope of the resulting linear plot corresponds to the negative of the first-order rate constant (k). The half-life (t½) is then calculated using the equation: t½ = 0.693 / k.

Visualizing Reaction Pathways and Workflows

To provide a clearer understanding of the processes involved in studying nitroso-imidazole reactivity, the following diagrams, generated using the DOT language, illustrate key workflows.

Synthesis of 1-Methyl-2-nitrosoimidazole.

Workflow for Determining Isomer Half-life.

Conclusion

The available data, primarily centered on 1-methyl-2-nitrosoimidazole, strongly indicates that nitroso-imidazoles are highly reactive and unstable intermediates. Their reactivity is a key determinant of their biological effects, including cytotoxicity and mutagenicity. The significant difference in stability and reactivity between isomers, though not yet fully quantified for all simple derivatives, underscores the importance of the nitroso group's position on the imidazole ring. Further quantitative studies on the decay kinetics and reactions with biological nucleophiles of 4- and 5-nitroso-imidazole isomers are crucial for a complete understanding of their structure-reactivity landscape and for the rational design of new nitroaromatic drugs.

References

• 1. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Depletion of intracellular glutathione by 1-methyl-2-nitrosoimidazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Profiling of 2-Methyl-1-nitroso-1H-imidazole Impurity in Metronidazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the impurity profiling of 2-Methyl-1-nitroso-1H-imidazole in the active pharmaceutical ingredient (API), Metronidazole (B1676534). The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Therefore, robust and sensitive analytical methods are crucial for their detection and quantification to ensure drug safety and regulatory compliance.

Comparison of Analytical Techniques

The primary analytical techniques for the detection of nitrosamine impurities at trace levels are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Each technique offers distinct advantages and is suited for different aspects of impurity analysis. A summary of their performance characteristics for the analysis of 2-Methyl-1-nitroso-1H-imidazole is presented below.

Feature	LC-MS/MS	GC-MS/MS
Applicability	Broad, including non-volatile and thermally labile compounds.[1]	Suitable for volatile and thermally stable nitrosamines.[1]
Sensitivity	Generally higher, reaching parts-per-billion (ppb) or parts-per-trillion (ppt) levels.[1][2]	High sensitivity for volatile compounds, with detection limits in the low ppb range.[1]
Selectivity	High, especially with tandem mass spectrometry (MS/MS) to minimize matrix interference.[1]	Excellent, particularly in Multiple Reaction Monitoring (MRM) mode.[1]
Sample Preparation	Often simpler, involving dissolution and filtration.[1]	May require derivatization for non-volatile compounds and can be more complex.
Matrix Effects	Can be susceptible to ion suppression or enhancement.[1]	Generally less prone to matrix effects compared to LC-MS.[1]
Instrumentation	Tandem quadrupole mass spectrometers are commonly used.	Triple quadrupole mass spectrometers are recommended for low-level detection.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific laboratory conditions and instrumentation.

Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Tandem Mass Spectrometry (LC-APCI-MS/MS)

This method is highly sensitive for the trace determination of N-nitrosamine impurities in metronidazole benzoate (B1203000) and can be adapted for metronidazole.[3][4][5]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the Metronidazole sample into a 15 mL centrifuge tube.

• Add 10 mL of a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex the sample for 1 minute to dissolve the material.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions:

• Column: A suitable C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Gradient Elution: A suitable gradient to separate the impurity from the API.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Specific MRM transitions for 2-Methyl-1-nitroso-1H-imidazole would need to be determined using a reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile nitrosamines.[2] While 2-Methyl-1-nitroso-1H-imidazole may have limited volatility, GC-MS could be a viable option, potentially with derivatization.

1. Sample Preparation (Direct Liquid Injection):

• Dissolve a known amount of the Metronidazole sample in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• The concentration should be optimized to achieve the desired sensitivity.

• Filter the sample through a 0.45 µm PTFE syringe filter prior to injection.

2. GC-MS Conditions:

• Column: A low-bleed capillary column suitable for polar compounds (e.g., a wax-based or mid-polarity column).

• Inlet Temperature: Optimized to ensure volatilization without degradation (e.g., 250 °C).

• Oven Temperature Program: A programmed temperature ramp to separate the analyte from other components.

• Carrier Gas: Helium at a constant flow rate.

• Ion Source: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

Potential Formation Pathway of 2-Methyl-1-nitroso-1H-imidazole

The formation of N-nitrosamines typically involves the reaction of a secondary or tertiary amine with a nitrosating agent (e.g., nitrous acid, which can be formed from nitrites in acidic conditions). In the case of Metronidazole, the imidazole (B134444) ring contains secondary amine functionalities that could potentially be nitrosated.

It is important to note that a "Synthesis Attempts and Failure Report" for 2-Methyl-1-nitroso-1H-imidazole is commercially available.[6] This suggests that the formation of this specific nitrosamine may not be straightforward under typical conditions and may require specific precursors or reaction environments. Forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) are essential to investigate the potential for its formation.

Caption: Potential formation of 2-Methyl-1-nitroso-1H-imidazole from Metronidazole.

Experimental Workflow for Impurity Profiling

A typical workflow for the identification and quantification of 2-Methyl-1-nitroso-1H-imidazole in Metronidazole is outlined below.

Caption: General workflow for the profiling of nitrosamine impurities in a drug substance.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Method for trace determination of N-nitrosamines impurities in metronidazole benzoate using high-performance liquid chromatography coupled with atmospheric-pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. veeprho.com [veeprho.com]

A Comparative Guide to the In Vitro Biological Activities of Nitroimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro biological activities of various nitroimidazole derivatives, supported by experimental data from recent studies. The information is intended to assist researchers in evaluating the potential of these compounds in drug discovery and development.

Overview of Biological Activities

Nitroimidazole derivatives are a versatile class of compounds exhibiting a broad spectrum of biological activities. Their mechanism of action is primarily attributed to the reduction of the nitro group under hypoxic conditions, a characteristic prevalent in anaerobic bacteria, protozoa, and solid tumors.[1] This bioactivation leads to the formation of reactive cytotoxic intermediates that can damage cellular macromolecules such as DNA and proteins, ultimately leading to cell death.[1] The primary areas of investigation for these derivatives include their efficacy as antibacterial, antifungal, and anticancer agents.

Comparative Antibacterial Activity

Several novel nitroimidazole derivatives have been synthesized and evaluated for their antibacterial properties against a range of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) is a key parameter used to quantify their potency.

Table 1: In Vitro Antibacterial Activity of Nitroimidazole Derivatives (MIC in µg/mL)

Compound/Derivative	Staphylococcus aureus	Methicillin-resistant S. aureus (MRSA)	Streptococcus B	Escherichia coli	Reference
Metronidazole	>1024	-	-	Resistant	[2]
Series 1
Derivative M1	250	-	-	Resistant	[2]
Derivative M3	-	-	187.5	Resistant	[2]
Series 2
Derivative 5a-l	7.3-125	-	-	7.3-125	[3]
Series 3
Sulphonidazole	Active	-	-	Active	[4]
Sulphuridazole	Less Active than Sulphonidazole	-	-	Less Active than Sulphonidazole	[4]

Note: A lower MIC value indicates greater antibacterial activity. Dashes (-) indicate that data was not provided in the cited source.

Comparative Antifungal Activity

The antifungal potential of nitroimidazole derivatives has also been explored, with some compounds showing efficacy against clinically relevant fungal strains.

Table 2: In Vitro Antifungal Activity of Nitroimidazole Derivatives against Candida albicans (MIC in µg/mL)

Compound/Derivative	MIC (µg/mL)	Reference
Series 1
Derivative 7a-e	3-25	[3]
Derivative 5a-l	7.3-125	[3]
Series 2
Sulphonidazole	Active	[4]
Sulphuridazole	Active	[4]

Comparative Anticancer Activity

The hypoxic environment of solid tumors makes them a prime target for nitroimidazole-based therapies. The in vitro anticancer activity of these derivatives is often evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Table 3: In Vitro Anticancer Activity of N-Alkyl-Nitroimidazole Derivatives (IC50 in µM)

Compound/Derivative	A549 (Lung Carcinoma)	MDA-MB-231 (Breast Adenocarcinoma)	Vero (Normal Kidney Cells)	Reference
N-methyl-nitroimidazole	17.00 ± 1.7	16.67 ± 2.3	27.00 ± 2.8	[5][6]
N-ethyl-nitroimidazole	14.67 ± 2.5	17.33 ± 2.1	33.00 ± 7.1	[5][6]
N-propyl-nitroimidazole	19.33 ± 3.2	21.50 ± 4.9	34.00 ± 5.7	[5][6]
N-butyl-nitroimidazole	32.33 ± 3.1	17.00 ± 1.7	33.50 ± 6.4	[5][6]

Note: A lower IC50 value indicates greater cytotoxic activity. The data suggests some selectivity of these compounds towards cancer cells over normal cells.

Table 4: In Vitro Anticancer Activity of Hypoxia-Selective Nitroimidazole Derivatives (IC50 in µM)

Compound/Derivative	FaDu (Head and Neck Cancer) - Hypoxic (<0.1% O2)	FaDu (Head and Neck Cancer) - Normoxic (20% O2)	Reference
Iodoazomycin arabinofuranoside (IAZA)	>22-fold lower than normoxic	-	[7]
Fluoroazomycin arabinofuranoside (FAZA)	>15-fold lower than normoxic	-	[7]

Note: These compounds demonstrate significantly enhanced cytotoxicity under hypoxic conditions.[7]

Mechanism of Action and Signaling Pathways

The anticancer activity of certain nitroimidazole derivatives has been linked to specific cellular signaling pathways. Under hypoxic conditions, these compounds can induce DNA damage, leading to cell cycle arrest and apoptosis.[7][8]

One proposed mechanism involves the p53 signaling pathway. The nitroimidazole radiosensitizer CI-1010 has been shown to induce DNA crosslinks, leading to the induction and phosphorylation of p53.[9] This, in turn, mediates the activation of caspase-3, a key executioner in apoptosis.[9] Furthermore, this process can lead to a G2 cell cycle arrest.[9]

Other studies suggest that nitroimidazole derivatives can cause cell cycle arrest at the G1 and S phases, with cyclin-dependent kinase 2 (CDK2) being a potential target.[8]

References

• 1. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
• 3. 5-Nitroimidazole derivatives as possible antibacterial and antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In-vitro studies of two 5-nitroimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitroimidazole derivatives potentiated against tumor hypoxia: Design, synthesis, antitumor activity, molecular docking study, and QSAR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photoreceptor cell apoptosis induced by the 2-nitroimidazole radiosensitizer, CI-1010, is mediated by p53-linked activation of caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of Imidazole and Nitroso-Imidazole Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for imidazole (B134444) and its nitroso-derivative, nitroso-imidazole. Understanding the distinct spectroscopic signatures of these compounds is crucial for their identification, characterization, and application in various research and development endeavors, particularly in the fields of medicinal chemistry and materials science. The introduction of a nitroso group to the imidazole ring significantly alters its electronic and vibrational properties, which is clearly reflected in their respective spectra.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of imidazole and a representative nitroso-imidazole, providing a quantitative basis for their differentiation.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen and carbon atoms within a molecule. The electron-withdrawing nature of the nitroso group in nitroso-imidazole leads to a general downfield shift of the proton and carbon signals compared to imidazole.

Table 1: ¹H NMR Spectroscopic Data (in DMSO-d₆)

Proton	Imidazole Chemical Shift (δ, ppm)	Nitroso-Imidazole Predicted Chemical Shift (δ, ppm)	Multiplicity
H-2	~7.73[1]	7.8 - 8.2[2]	Singlet
H-4	~7.15[1]	7.0 - 7.5[2]	Singlet
H-5	~7.15[1]	-	-
N-H	~11.62[1]	11.0 - 13.0[2]	Broad Singlet

Table 2: ¹³C NMR Spectroscopic Data (in DMSO-d₆)

Carbon	Imidazole Chemical Shift (δ, ppm)	Nitroso-Imidazole Predicted Chemical Shift (δ, ppm)
C-2	~138	135 - 145[2]
C-4	~127	115 - 125[2]
C-5	~122	145 - 155[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule through their characteristic vibrational frequencies. The most significant difference in the IR spectra of imidazole and nitroso-imidazole is the appearance of a strong absorption band corresponding to the N=O stretch in the latter.

Table 3: Infrared (IR) Spectroscopic Data

Functional Group	Imidazole Wavenumber (cm⁻¹)	Nitroso-Imidazole Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (imidazole)	3100 - 3400[2]	3100 - 3400[2]	Broad, Medium
C-H Stretch (aromatic)	3000 - 3100[2]	3000 - 3100[2]	Medium
C=N Stretch (imidazole ring)	~1510[3]	1580 - 1650[2]	Medium
N=O Stretch (nitroso)	-	1500 - 1620[2]	Strong
Imidazole Ring Vibrations	1400 - 1500[2]	1400 - 1500[2]	Medium-Strong

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The nitroso group introduces an n → π* transition, which results in a characteristic, albeit weak, absorption at a longer wavelength compared to the π → π* transitions of the imidazole ring.

Table 4: UV-Visible Spectroscopic Data

Parameter	Imidazole	Nitroso-Imidazole (Predicted)	Solvent
λmax (π → π)	~206 nm[4]	230 - 290 nm[2]	Ethanol (B145695)/Methanol
λmax (n → π)	-	350 - 450 nm[2]	Ethanol/Methanol

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure by analyzing the chemical environment of proton and carbon nuclei.

Apparatus:

• NMR Spectrometer (e.g., 400 MHz or 600 MHz)

• 5 mm NMR tubes

Reagents:

• Sample (5-10 mg for ¹H, 20-50 mg for ¹³C)[2]

• Deuterated solvent (e.g., DMSO-d₆)[2]

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Dissolve the sample in approximately 0.5-0.7 mL of the deuterated solvent in a clean, dry NMR tube.[2]

• Add a small amount of TMS as an internal standard (δ = 0.00 ppm).[2]

• Place the NMR tube in the spectrometer's probe.[2]

• Acquire the ¹H NMR spectrum, setting the appropriate spectral width, number of scans, and relaxation delay.[2]

• Acquire the ¹³C NMR spectrum, which may require a larger number of scans due to the lower natural abundance of ¹³C.[2]

• Process the spectra (Fourier transform, phase correction, and baseline correction).

• Integrate the signals in the ¹H NMR spectrum and assign the chemical shifts to the respective protons and carbons in the molecule.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present through their characteristic vibrational frequencies.[2]

Apparatus:

• FTIR Spectrometer with a detector for the mid-IR range

• Sample holder (e.g., KBr pellet press or ATR accessory)[2]

• Mortar and pestle

Reagents:

• Sample (solid, 1-2 mg)[2]

• Dry KBr powder (100-200 mg)[2]

Procedure (KBr Pellet Method):

• Grind the sample with KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.[2]

• Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.[2]

• Place the KBr pellet in the sample holder of the FTIR spectrometer.[2]

• Collect a background spectrum of the empty sample compartment.[2]

• Acquire the IR spectrum of the sample, typically over a range of 4000-400 cm⁻¹.[2]

• Identify the characteristic absorption bands corresponding to the functional groups of the molecule.[2]

UV-Visible Spectroscopy

Objective: To determine the electronic absorption properties of the compound.[2]

Apparatus:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)[2]

• Volumetric flasks

• Micropipettes

Reagents:

• Sample

• Spectroscopic grade solvent (e.g., ethanol or methanol)[2]

Procedure:

• Prepare a stock solution of the sample in the chosen solvent at a known concentration.

• Perform serial dilutions to obtain a series of standard solutions with varying concentrations.

• Turn on the spectrophotometer and allow it to warm up.

• Fill a quartz cuvette with the pure solvent to be used as a blank and record a baseline spectrum over the desired wavelength range (typically 200-800 nm).[2]

• Measure the absorbance of each standard solution, starting from the lowest concentration.

• Record the wavelength of maximum absorbance (λmax) for each electronic transition.[2]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Imidazole - Wikipedia [en.wikipedia.org]

Assessing the Genotoxicity of 2-Methyl-1-nitroso-1H-imidazole: A Comparative Guide to Nitrosamine Genotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the potential genotoxicity of 2-Methyl-1-nitroso-1H-imidazole relative to other well-characterized nitrosamines. Due to a lack of specific experimental data for 2-Methyl-1-nitroso-1H-imidazole, this document extrapolates its likely genotoxic profile based on established trends observed for other nitrosamine (B1359907) compounds and related imidazole (B134444) derivatives. The information herein is supported by a review of existing experimental data and methodologies for key genotoxicity assays.

Executive Summary

Comparative Genotoxicity Data of Selected Nitrosamines

The following tables summarize quantitative data from key in vitro genotoxicity assays for a range of nitrosamines. These assays are standard tools for evaluating the potential of a substance to cause genetic damage.

Table 1: Ames Test (Bacterial Reverse Mutation Assay) Data for Various Nitrosamines

The Ames test is a widely used method to assess a chemical's potential to produce genetic mutations.[3]

Compound	Tester Strain(s)	Metabolic Activation (S9)	Result	Reference
N-Nitrosodimethylamine (NDMA)	TA100, TA1535	Required	Positive	[4][5]
N-Nitrosodiethylamine (NDEA)	TA100, TA1535	Required	Positive	[6]
N-Nitrosodibutylamine (NDBA)	TA1535	Required	Positive	[6]
N-Nitrosopiperidine (NPIP)	YG7108	Required	Positive	[4]
N-Nitrosopyrrolidine (NPYR)	YG7108	Required	Positive	[4]
N-Nitrosomorpholine (NMOR)	YG7108	Required	Positive	[4]

Table 2: In Vitro Micronucleus Assay Data for Various Nitrosamines

The in vitro micronucleus assay detects chromosomal damage by identifying the formation of micronuclei in the cytoplasm of treated cells.[7][8]

Compound	Cell Line	Metabolic Activation (S9)	Result	Reference
N-Nitrosodimethylamine (NDMA)	HepaRG	Not Required (metabolically competent cells)	Positive	[9]
N-Nitrosodiethylamine (NDEA)	HepaRG	Not Required (metabolically competent cells)	Positive	[9]
N-Nitrosodibutylamine (NDBA)	HepaRG	Not Required (metabolically competent cells)	Positive	[9]
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	HepaRG (3D)	Not Required (metabolically competent cells)	Positive	[9]
N-Nitrosomethylphenylamine (NMPA)	HepaRG (3D)	Not Required (metabolically competent cells)	Positive	[9]

Table 3: Comet Assay (Single Cell Gel Electrophoresis) Data for Various Nitrosamines

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[10][11]

Compound	Cell Line	Parameter Measured	Result	Reference
N-Nitrosodimethylamine (NDMA)	HepaRG (2D & 3D)	% Tail DNA	Positive	[1]
N-Nitrosodiethylamine (NDEA)	HepaRG (2D & 3D)	% Tail DNA	Positive	[1]
N-Nitrosodibutylamine (NDBA)	HepaRG (2D & 3D)	% Tail DNA	Positive	[1]
N-Nitrosodiisopropylamine (NDIPA)	HepaRG (3D)	% Tail DNA	Positive	[1]
N-Nitrosoethylisopropylamine (NEIPA)	HepaRG (3D)	% Tail DNA	Positive	[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of genotoxicity data. Below are summaries of the standard protocols for the assays cited above.

1. Ames Test (Bacterial Reverse Mutation Assay)

• Principle: This assay uses several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The test measures the rate at which the test chemical can cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.[3]

• Methodology:

  • Bacterial tester strains (e.g., TA98, TA100, TA1535, TA1537) are exposed to the test compound at various concentrations.[3]

  • The exposure is conducted with and without a metabolic activation system (S9 fraction), typically derived from rat liver homogenates, to mimic mammalian metabolism.[5]

  • The mixture is plated on a minimal agar (B569324) medium lacking histidine.

  • After incubation, the number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted.

  • A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

2. In Vitro Micronucleus Assay

• Principle: This assay detects chromosomal damage by observing the formation of micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of cells that have undergone cell division.[12] These micronuclei contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis.[7]

• Methodology:

  • A suitable mammalian cell line (e.g., CHO-K1, TK6, or metabolically competent HepaRG cells) is cultured and exposed to the test compound at multiple concentrations, with and without S9 metabolic activation.[12][13]

  • The cells are treated with a cytokinesis-blocking agent (e.g., cytochalasin B) to allow for the identification of cells that have completed one nuclear division.

  • After an appropriate incubation period, the cells are harvested, fixed, and stained.

  • The frequency of binucleated cells containing micronuclei is scored using a microscope or an automated high-content screening system.[12]

  • A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity.

3. Comet Assay (Single Cell Gel Electrophoresis)

• Principle: This assay measures DNA strand breaks in individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity of the tail relative to the head is proportional to the amount of DNA damage.[11][14]

• Methodology:

  • Cells are exposed to the test compound.

  • The treated cells are suspended in low-melting-point agarose and layered onto a microscope slide.

  • The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

  • The slides are then placed in an alkaline electrophoresis buffer to unwind the DNA and subjected to an electric field.

  • After electrophoresis, the DNA is stained with a fluorescent dye and visualized under a microscope.

  • Image analysis software is used to quantify the amount of DNA in the comet tail (% Tail DNA), which is a measure of DNA damage.[10]

  • The assay can be modified with enzymes to detect specific types of DNA damage, such as oxidized bases.[15][16]

Signaling Pathways and Experimental Workflows

Metabolic Activation and DNA Damage Pathway for Nitrosamines

Most nitrosamines require metabolic activation by Cytochrome P450 (CYP) enzymes to exert their genotoxic effects.[17][18][19] This process, typically α-hydroxylation, leads to the formation of unstable intermediates that spontaneously decompose to yield highly reactive diazonium ions. These ions can then alkylate DNA bases, primarily at the N7 and O6 positions of guanine, leading to DNA adducts, mutations, and chromosomal damage.[6][20]

Caption: Metabolic activation pathway of nitrosamines leading to DNA damage.

General Workflow for In Vitro Genotoxicity Testing

The assessment of genotoxicity typically follows a tiered approach, starting with in vitro assays to identify potential hazards before proceeding to more complex in vivo studies if necessary.

Caption: A generalized workflow for in vitro genotoxicity assessment.

Conclusion

While there is a clear lack of direct genotoxicity data for 2-Methyl-1-nitroso-1H-imidazole, the extensive evidence for the genotoxicity of other nitrosamines provides a strong basis for precautionary concern. The structural features of 2-Methyl-1-nitroso-1H-imidazole are consistent with those of other nitrosamines that are known to be genotoxic following metabolic activation. Therefore, it is reasonable to hypothesize that if formed, this compound would likely test positive in a standard battery of genotoxicity assays, including the Ames test, in vitro micronucleus assay, and comet assay, particularly in the presence of a metabolic activation system. The reported difficulty in synthesizing a closely related compound may suggest a low probability of its formation, which is a critical factor in its overall risk assessment.[2] Any future investigation into the safety of products where this impurity could potentially arise should include rigorous analytical testing for its presence and, if detected, a comprehensive evaluation of its genotoxic potential using the methodologies outlined in this guide.

References

• 1. fda.gov [fda.gov]
• 2. veeprho.com [veeprho.com]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative genotoxicity of nitrosamine drinking water disinfection byproducts in Salmonella and mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biomarkers of DNA damage response improve in vitro micronucleus assays by revealing genotoxic mode of action and reducing the occurrence of irrelevant positive results - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The micronucleus test—most widely used in vivo genotoxicity test— - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genotoxicity assessment of eight nitrosamines using 2D and 3D HepaRG cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The comet assay for DNA damage and repair: principles, applications, and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In Vitro Micronucleus Test (MNT; HCS CHO-K1) | Cyprotex | Evotec [evotec.com]
• 13. researchgate.net [researchgate.net]
• 14. neb.com [neb.com]
• 15. Validation of the in vitro comet assay for DNA cross-links and altered bases detection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measuring DNA modifications with the comet assay: a compendium of protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. hesiglobal.org [hesiglobal.org]
• 19. aithor.com [aithor.com]
• 20. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]

A Framework for Inter-Laboratory Comparison of 2-Methyl-1-nitroso-1H-imidazole Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison study for the analysis of 2-Methyl-1-nitroso-1H-imidazole (MNI), a potential genotoxic impurity. Given the stringent regulatory scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products, establishing robust, reproducible, and reliable analytical methods is paramount for ensuring patient safety. This document outlines a proposed study design, details relevant analytical methodologies based on current best practices for related compounds, and provides templates for data comparison.

The presence of nitrosamines in pharmaceuticals is a significant concern due to their potential carcinogenic properties.[1] Regulatory bodies worldwide have set strict limits for these impurities, necessitating highly sensitive and accurate analytical methods for their detection and quantification. 2-Methyl-1-nitroso-1H-imidazole is a potential nitrosamine impurity that may arise from the synthesis or degradation of imidazole-containing drug substances. While some studies suggest that the formation of MNI may not be favorable under certain conditions, the risk of its presence necessitates the availability of validated analytical procedures.[2] An inter-laboratory comparison is essential to assess the reproducibility and reliability of analytical methods across different laboratories, ensuring consistent and dependable results.[1][3]

Proposed Inter-Laboratory Study Design

An inter-laboratory study is a systematic way to evaluate the performance of analytical methods in different laboratories. The typical workflow involves a coordinating laboratory that prepares and distributes homogeneous samples to participating laboratories. Each laboratory then analyzes the samples according to a predefined protocol, and the results are statistically compared to assess the method's reproducibility and identify any inter-laboratory bias.

Caption: Workflow for an inter-laboratory comparison study.

Recommended Analytical Methodologies

Based on the analysis of structurally similar nitrosoamines and nitroimidazoles, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS) are the recommended techniques for the trace-level quantification of MNI.

Analytical Workflow

The general workflow for the analysis of MNI in a drug substance or product would involve sample preparation (extraction), chromatographic separation, and mass spectrometric detection.

Caption: General Analytical Workflow for MNI.

Data Presentation: Comparison of Analytical Performance

The quantitative results from the inter-laboratory study should be summarized to compare the performance of the analytical methods across participating laboratories.

Table 1: Comparison of LC-MS/MS Method Performance

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Limit of Detection (LOD)	Report
Limit of Quantification (LOQ)	Report
Linearity (R²)	≥ 0.99
Accuracy (% Recovery)	80-120%
Precision (RSD%)
- Repeatability	≤ 15%
- Intermediate Precision	≤ 20%
Reproducibility (RSD%)	≤ 25%

Table 2: Comparison of GC-MS/MS Method Performance

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Limit of Detection (LOD)	Report
Limit of Quantification (LOQ)	Report
Linearity (R²)	≥ 0.99
Accuracy (% Recovery)	80-120%
Precision (RSD%)
- Repeatability	≤ 15%
- Intermediate Precision	≤ 20%
Reproducibility (RSD%)	≤ 25%

Experimental Protocols

Detailed experimental protocols are crucial for ensuring consistency across participating laboratories. The following are proposed methods that can be further optimized and validated.

Method 1: LC-MS/MS Analysis

This method is suitable for the analysis of non-volatile and thermally labile compounds.

1. Sample Preparation:

• Accurately weigh a portion of the homogenized drug product powder or drug substance equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 50 mL centrifuge tube.

• Add 20 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Vortex the sample for 1 minute and sonicate for 30 minutes to ensure complete extraction.

• Centrifuge the sample at 4000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. Liquid Chromatography Parameters:

• System: HPLC or UHPLC system

• Column: A suitable C18 column (e.g., 100 mm × 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Parameters:

• Ionization: Positive Electrospray Ionization (ESI+)

• Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be determined using a reference standard for MNI.

Method 2: GC-MS/MS Analysis

This method is suitable for volatile and semi-volatile compounds.

1. Sample Preparation:

• Accurately weigh approximately 250 mg of the API or an equivalent amount of powdered drug product into a 15 mL centrifuge tube.

• Add 10 mL of a suitable solvent (e.g., 1-methyl-2-pyrrolidinone (B7775990) or dichloromethane).[4][5]

• Vortex for 1 minute and sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a GC vial for analysis.

2. Gas Chromatography Parameters:

• System: Gas Chromatograph

• Column: A suitable capillary column (e.g., DB-WAX or equivalent, 30 m x 0.25 mm, 0.25 µm)[4]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp to 240 °C at 20 °C/min

  • Hold at 240 °C for 5 minutes

• Injection Mode: Splitless

• Injection Volume: 1 µL

3. Mass Spectrometry Parameters:

• Ionization: Electron Ionization (EI) at 70 eV

• Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be determined using a reference standard for MNI.

Method Validation

Before the inter-laboratory study, each participating laboratory should perform a single-laboratory validation of the chosen analytical method to ensure it is fit for purpose. Key validation parameters to be assessed include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[6]

Conclusion

This guide provides a foundational framework for establishing a robust and reproducible analytical method for the determination of 2-Methyl-1-nitroso-1H-imidazole through an inter-laboratory comparison. The successful execution of such a study, based on the proposed workflows and methodologies, will ensure the reliability of analytical data used for risk assessment and quality control of pharmaceutical products. A collaborative approach is essential for standardizing the analytical procedures and safeguarding public health.

References

• 1. benchchem.com [benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. edqm.eu [edqm.eu]
• 6. ema.europa.eu [ema.europa.eu]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-1-nitroso-1H-imidazole: A Guide for Laboratory Professionals

For immediate release

This document provides essential guidance on the safe and compliant disposal of 2-Methyl-1-nitroso-1H-imidazole, a compound requiring careful handling due to its classification within the N-nitroso chemical family, which are often carcinogenic.[1][2] Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

All handling and disposal operations must be conducted within a certified chemical fume hood.[2][3] Appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles, is mandatory.[2][4] Care should be taken to avoid the formation of dust when handling the solid material.[2]

Key Safety Considerations:

• Incompatible Materials: Keep 2-Methyl-1-nitroso-1H-imidazole away from acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[2][3][5]

• Spill Management: In the event of a spill, the material should be contained, solidified, and placed in a suitable, sealed container for hazardous waste disposal.[3][6]

Disposal Procedures

The primary and recommended method for the final disposal of N-nitroso compounds is high-temperature hazardous-waste incineration.[1] Chemical degradation methods may be employed for small-scale laboratory decontamination, but this does not replace the requirement for professional disposal of the resulting waste.[1]

Step-by-Step Disposal Workflow:

• Waste Collection: Collect waste 2-Methyl-1-nitroso-1H-imidazole and any contaminated materials in a clearly labeled, sealed, and compatible hazardous waste container.[3]

• Labeling and Storage: Attach a completed hazardous waste label to the container as soon as waste is added. Store the container in a designated, cool, dry, and well-ventilated area away from incompatible materials.[3]

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed and approved waste disposal contractor.[1][4][7] Ensure compliance with all local, regional, and national hazardous waste regulations.[7]

Chemical Decontamination for Laboratory-Scale Residues

For the decontamination of small amounts of residual 2-Methyl-1-nitroso-1H-imidazole on laboratory equipment, a chemical degradation procedure adapted from studies on related N-nitroso compounds can be considered. One such method involves treatment with aluminum:nickel alloy powder in a basic medium, which has been shown to be effective in destroying nitrosamides.[8][9][10]

Note: The toxicological properties of the resulting mixture should be assessed, and this procedure should only be performed by trained personnel in a controlled laboratory setting. The final reaction mixture must still be disposed of as hazardous waste.[1]

Quantitative Data on Chemical Degradation of N-Nitroso Compounds

The following table summarizes the results from a study on the chemical degradation of various N-nitroso compounds using aluminum:nickel alloy powder.

Compound Tested	Destruction Efficiency	Mutagenicity of Reaction Mixture
N-methyl-N-nitroso-p-toluenesulfonamide	>99.98%	Not more than 3 times background
N-methyl-N-nitrosourethane	>99.98%	Not more than 3 times background
N-methyl-N-nitrosourea	>99.98%	Not more than 3 times background
N-methyl-N'-nitro-N-nitrosoguanidine	>99.98%	Not more than 3 times background
N-ethyl-N-nitrosourea	>99.98%	Not more than 3 times background
N-ethyl-N'-nitro-N-nitrosoguanidine	>99.98%	Not more than 3 times background
N-ethyl-N-nitrosourethane	>99.98%	Not more than 3 times background
N-nitroso compound with a 2-chloroethyl group	>99.98%	More than 3 times background

Data sourced from Lunn, G., Sansone, E. B., & Keefer, L. K. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Cancer research, 48(3), 522–526.[8][9][10]

Disposal Workflow Diagram

Caption: Disposal workflow for 2-Methyl-1-nitroso-1H-imidazole.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. amzole.com [amzole.com]
• 7. fishersci.com [fishersci.com]
• 8. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. aacrjournals.org [aacrjournals.org]

Personal protective equipment for handling 2-Methyl-1-nitroso-1H-imidazole

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 2-Methyl-1-nitroso-1H-imidazole. The following procedural guidance is intended to minimize risk and ensure safe laboratory operations and disposal.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling 2-Methyl-1-nitroso-1H-imidazole, based on guidelines for similar chemical compounds.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields meeting EN166 or ANSI Z87.1 standards. A face shield is recommended when there is a significant risk of splashing.	Protects against splashes and airborne particles that could cause serious eye irritation or injury.[1][2]
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene) inspected before each use. For extended contact, consider double-gloving.	Prevents skin contact. Use proper glove removal technique to avoid skin contact with the product.[1][3]
Body Protection	A laboratory coat (preferably disposable, fluid-resistant) with long sleeves and a solid front. For larger quantities or increased risk, chemical-resistant aprons are advised.	Minimizes skin exposure to spills and contamination of personal clothing.[1][4]
Respiratory Protection	To be used in a well-ventilated area or under a chemical fume hood.[4] If ventilation is inadequate or if aerosols/dust are generated, a NIOSH-approved respirator is necessary.	Compounds with similar structures can be harmful if inhaled. Proper ventilation is crucial to minimize respiratory exposure.[1][2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Methyl-1-nitroso-1H-imidazole is crucial for minimizing risk and ensuring experimental reproducibility.

Experimental Workflow for Safe Handling

Workflow for the safe handling of 2-Methyl-1-nitroso-1H-imidazole.

Detailed Methodologies:

• Preparation:

  • Designate a specific, well-ventilated work area, preferably within a chemical fume hood.[4]

  • Ensure an eyewash station and safety shower are readily accessible.[2][4]

  • Before handling the compound, put on all required PPE as detailed in the table above.

  • Assemble all necessary equipment, including glassware, reagents, and a chemical spill kit.

• Handling:

  • Perform all weighing and transfer operations within a chemical fume hood to minimize inhalation exposure.

  • Keep the container tightly closed when not in use to prevent the release of vapors.

  • Avoid actions that could generate dust or aerosols.[1]

• Post-Handling & Cleanup:

  • Thoroughly decontaminate all work surfaces after use.

  • Dispose of all contaminated labware (e.g., gloves, wipes) in a designated, sealed, and clearly labeled hazardous waste container.[4]

  • After completing work, remove PPE, being careful to avoid self-contamination, and wash hands thoroughly with soap and water.[1]

Disposal Plan

Proper disposal of 2-Methyl-1-nitroso-1H-imidazole and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Protocol	Rationale
Unused or Excess Chemical	Dispose of as hazardous chemical waste through a licensed disposal company. Do not dispose of down the drain or in general waste.[1][4]	Prevents environmental release and complies with hazardous waste regulations.
Contaminated Labware (e.g., gloves, wipes)	Place in a designated, sealed, and clearly labeled hazardous waste container.	Prevents cross-contamination and ensures proper handling by waste management personnel.[4]
Empty Containers	Triple rinse with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Puncture the container to prevent reuse before disposal.[4]	Ensures that residual chemical is properly managed and containers cannot be reused inappropriately.

Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• In case of inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek medical attention.[1]

• In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[1][3]

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]